tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

• CAS: 1425253-99-1

Core Science & Biosynthesis

An In-Depth Technical Guide to tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Foreword

Prepared by a Senior Application Scientist, this guide delves into the essential technical aspects of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate , a chiral building block of significant interest in modern medicinal chemistry. This document moves beyond a simple recitation of facts to provide a comprehensive understanding of the compound's properties, synthesis, and applications, grounded in established scientific principles. The methodologies described herein are designed to be self-validating, offering a reliable resource for laboratory and developmental applications. The definitive CAS number for this specific stereoisomer is 1422443-57-9 .[1][2][3][4]

Compound Profile and Physicochemical Properties

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a bifunctional molecule featuring a trans-configured cyclohexane ring with a hydroxyl group and a Boc-protected amine. This stereospecific arrangement is crucial for its role in the asymmetric synthesis of pharmacologically active agents. The tert-butyloxycarbonyl (Boc) protecting group provides stability under a range of reaction conditions, yet it can be readily removed under acidic conditions, facilitating sequential synthetic transformations.

Table 1: Physicochemical Properties

Property	Value	Source(s)
CAS Number	1422443-57-9	[1][2][3][4]
Molecular Formula	C₁₁H₂₁NO₃	[1][5]
Molecular Weight	215.29 g/mol	[1][5]
IUPAC Name	tert-butyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate
Appearance	White to off-white solid
Storage	Sealed in a dry environment at room temperature.	[1]
Computed Properties
XLogP3	1.6	[6]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	3	[6]
Rotatable Bond Count	3	[6]

Stereoselective Synthesis: A Methodological Overview

The synthesis of enantiomerically pure trans-3-aminocyclohexanol derivatives is a key challenge in organic synthesis. One effective strategy involves the reduction of β-enaminoketones derived from 1,3-cyclohexanediones. This approach allows for the establishment of the desired stereochemistry.

A general, illustrative protocol for obtaining a protected aminocyclohexanol is outlined below. It is important to note that specific adaptations may be required to achieve the desired (1S,3S) stereochemistry, often involving chiral auxiliaries or catalysts.

Experimental Protocol: Synthesis of a Boc-Protected Aminocyclohexanol

Step 1: Formation of β-Enaminoketone

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve a 1,3-cyclohexanedione derivative in toluene.

• Add a chiral amine (e.g., (S)-α-methylbenzylamine) to the solution.

• Reflux the mixture until the stoichiometric amount of water is collected, indicating the completion of the condensation reaction.[7][8]

• Remove the solvent under reduced pressure to yield the crude β-enaminoketone, which can be purified by crystallization or chromatography.

Step 2: Diastereoselective Reduction

• Dissolve the β-enaminoketone in a mixture of an appropriate solvent such as tetrahydrofuran (THF) and an alcohol (e.g., isopropanol).

• Add a reducing agent, such as sodium metal, portion-wise at room temperature.[7][8]

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction carefully with water and extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude aminocyclohexanol.

Step 3: Boc Protection

• Dissolve the crude aminocyclohexanol in a suitable solvent (e.g., dichloromethane).

• Add triethylamine followed by a solution of di-tert-butyl dicarbonate (Boc₂O) in the same solvent.

• Stir the reaction mixture at room temperature until the amine is fully protected (monitored by TLC).

• Wash the reaction mixture with aqueous solutions to remove impurities.

• Dry the organic layer, concentrate, and purify the resulting tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate by column chromatography or crystallization.

Caption: Illustrative workflow for the synthesis of the target compound.

Applications in Drug Development

The carbamate functional group is a prevalent feature in many approved therapeutic agents due to its chemical stability and ability to participate in hydrogen bonding, often acting as a bioisostere for amide bonds.[9] tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, with its defined stereochemistry, serves as a valuable intermediate in the synthesis of complex molecules where precise spatial orientation of functional groups is critical for biological activity.

One notable application of related aminocyclohexanol derivatives is in the development of Janus kinase (JAK) inhibitors, a class of drugs used in the treatment of autoimmune diseases. For instance, the synthesis of drugs like abrocitinib, a JAK1 inhibitor, involves the coupling of a chiral aminocyclocyclobutane derivative, highlighting the importance of such chiral building blocks.[9] The (1S,3S)-3-hydroxycyclohexyl)carbamate moiety can be incorporated into drug candidates to explore structure-activity relationships and optimize pharmacokinetic profiles.

Safety and Handling

As a laboratory chemical, tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

GHS Hazard Information:

• Hazard Statements: H302 (Harmful if swallowed).[1]

• Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P330 (Rinse mouth).[1]

It is crucial to consult the specific Safety Data Sheet (SDS) for this compound before use for comprehensive safety information. General precautions for handling carbamates and cyclohexanol derivatives include avoiding contact with skin and eyes, and preventing inhalation of dust or vapors.[10][11]

Spectroscopic Data

Characterization of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is typically achieved through standard spectroscopic methods.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the tert-butyl group (a singlet around 1.4 ppm), the cyclohexyl ring protons, and the protons on the carbons bearing the hydroxyl and carbamate groups.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of the carbamate, the quaternary carbon of the tert-butyl group, and the carbons of the cyclohexyl ring.

• IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the N-H and O-H stretching vibrations, as well as a strong absorption for the carbonyl group of the carbamate. For a related compound, tert-butyl-N-(3-hydroxypropyl) carbamate, peaks at 1527 cm⁻¹ (CO-NH) and 1690 cm⁻¹ (C=O) are indicative of the carbamate group.[1]

• Mass Spectrometry: Mass spectral analysis will confirm the molecular weight of the compound.

References

• MDPI. (n.d.). tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate. Retrieved from [Link]

• ChemBK. (n.d.). tert-butyl ((1R,3S)-3-hydroxycyclohexyl)carbamate. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl (3-hydroxycyclohexyl)carbamate. Retrieved from [Link]

• ThaiJO. (2021). Synthesis of trans tert-butyl (5,6-dihydroxycyclohex-3-en-1-yl) carbamate: a potential precursor for (-)-muricatacin derivatives. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate. Retrieved from [Link]

• PubChem. (n.d.). CP 47497. Retrieved from [Link]

• NIH. (n.d.). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Retrieved from [Link]

• ResearchGate. (2012). (PDF) Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). Retrieved from [Link]

• MDPI. (2022). FDA-Approved Small Molecules in 2022: Clinical Uses and Their Synthesis. Retrieved from [Link]

• MySkinRecipes. (n.d.). tert-ButylN-[(1S,3S)-3-hydroxycyclohexyl]carbamate. Retrieved from [Link]

• AGTC Bioproducts Ltd. (n.d.). Distributed Lab reagents. Retrieved from [Link]

• AccelaChem. (n.d.). 292606-35-0,N1-Boc-2,2-dimethyl-1,3-propanediamine. Retrieved from [Link]

• abcr Gute Chemie. (n.d.). AB511285 | CAS 1422443-57-9. Retrieved from [Link]

• Changzhou Extraordinary Pharmatech co.,LTD. (n.d.). EP-Directory listing-Product Center. Retrieved from [Link]

• ChemWhat. (n.d.). 1422443-57-9 Tert-Butyl((1S,3S)-3-hydroxycyclohexyl)carbaMate.... Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Tert-Butyl(1s)-1-Cyclohexyl-2-Oxoethylcarbamate | C13H23NO3 | CID 448022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. trans-3-Amino-cyclohexanol hydrochloride | C6H14ClNO | CID 60145992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. framochem.com [framochem.com]
• 5. 107259-06-3 Cas No. | tert-Butyl (1-formylcyclopropyl)carbamate | Apollo [store.apolloscientific.co.uk]
• 6. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physicochemical Properties of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and analytical characterization of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate. As a pivotal chiral building block, this molecule is of significant interest to researchers and professionals in drug discovery and organic synthesis.[1][2][3] This document delineates its chemical identity, structural features, and physical properties, supported by detailed, field-proven protocols for its preparation and characterization. The causality behind experimental choices is explained to provide actionable insights for laboratory application.

Chemical Identity and Structure

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a bifunctional organic molecule featuring a carbamate-protected amine and a secondary alcohol on a cyclohexane ring. The specific (1S,3S) stereochemistry designates it as a trans-isomer, a critical feature that dictates its three-dimensional orientation and subsequent utility in stereoselective synthesis.[1][4] The tert-butyloxycarbonyl (Boc) group is a robust protecting group, stable under a wide range of conditions but readily removable under acidic protocols, making it ideal for multi-step synthetic campaigns.[5][6]

Table 1: Compound Identification

Identifier	Value	Source(s)
IUPAC Name	tert-butyl N-((1S,3S)-3-hydroxycyclohexyl)carbamate	PubChem[7]
Synonyms	(1S,3S)-(3-Hydroxy-cyclohexyl)-carbamic acid tert-butyl ester, trans-3-(Boc-amino)cyclohexanol	PubChem[7]
CAS Number	1425253-99-1 (for trans-isomer)	AccelaChemBio[8]
Molecular Formula	C₁₁H₂₁NO₃	ChemBK, PubChem[7][9]
Molecular Weight	215.29 g/mol	ChemBK, PubChem[7][9]
InChI Key	IUKYKMHCKDLTJC-UHFFFAOYSA-N (for racemic mixture)	PubChem[7]
Canonical SMILES	CC(C)(C)OC(=O)NC1CCCC(C1)O	PubChem[7]

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C1 [label="C", pos="0,0!"];
C2 [label="C", pos="1.4,0.8!"];
C3 [label="C", pos="2.8,0!"];
C4 [label="C", pos="2.8,-1.5!"];
C5 [label="C", pos="1.4,-2.3!"];
C6 [label="C", pos="0,-1.5!"];
N7 [label="N", pos="-1.4,0.8!"];
H_N7 [label="H", pos="-1.2,1.5!"];
C8 [label="C", pos="-2.8,0.4!"];
O9 [label="=O", pos="-3.2, -0.6!"];
O10 [label="O", pos="-3.9,1.2!"];
C11 [label="C", pos="-5.3,0.8!"];
C12 [label="CH₃", pos="-6.2,1.8!"];
C13 [label="CH₃", pos="-5.8,-0.2!"];
C14 [label="CH₃", pos="-6.2,0.8!"];
O15 [label="O", pos="4.2,0.8!"];
H_O15 [label="H", pos="4.8,0.4!"];
H1_S [label="H(S)", pos="-0.3,-0.2!"];
H3_S [label="H(S)", pos="3.1,0.2!"];
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C1 -- C2;
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C3 -- C4;
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N7 -- H_N7;
N7 -- C8;
C8 -- O9 [style=double];
C8 -- O10;
O10 -- C11;
C11 -- C12;
C11 -- C13;
C11 -- C14;
C3 -- O15;
O15 -- H_O15;
C1 -- H1_S [style=dashed, arrowhead=none];
C3 -- H3_S [style=dashed, arrowhead=none];
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Caption: 2D structure of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Physicochemical Properties

The physical properties of this compound are dictated by its molecular structure. The presence of both hydrogen bond donors (-OH, -NH) and acceptors (C=O, -OH) suggests it is a solid at room temperature with moderate polarity. The aliphatic ring and tert-butyl group contribute to its solubility in organic solvents.

Table 2: Summary of Physical Properties

Property	Value	Comments & Rationale
Appearance	White to off-white solid	Expected for a moderately sized organic molecule with hydrogen bonding capability. The specific crystal form influences appearance.
Melting Point	Not explicitly reported in available literature.	Similar compounds like tert-butyl cyclohexylcarbamate melt at 78-81°C.[10] The melting point is dependent on crystal lattice energy and purity.
Boiling Point	Not available (likely decomposes)	High molecular weight and strong intermolecular hydrogen bonds suggest a high boiling point, likely leading to decomposition before boiling under atmospheric pressure.
Solubility	Slightly soluble in Methanol, DMSO.[11]	The polar functional groups allow solubility in polar protic and aprotic solvents. Expected to be soluble in ethyl acetate, dichloromethane, and THF, with low solubility in water and nonpolar solvents like hexanes.
XLogP3-AA	1.6	This computed value indicates a moderate level of lipophilicity, consistent with its structure containing both polar and nonpolar regions.[7]
Hydrogen Bond Donors	2	From the -OH and N-H groups.[7]
Hydrogen Bond Acceptors	3	From the two oxygen atoms of the carbamate and the hydroxyl oxygen.[7]

Spectroscopic and Analytical Characterization: A Self-Validating System

The identity and purity of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate are unequivocally confirmed by a combination of spectroscopic techniques. Each method provides a piece of the structural puzzle, and together they form a self-validating system. While specific experimental spectra for this exact isomer are not widely published, the expected data can be reliably predicted based on established chemical principles and data from analogous structures.[10]

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is the most informative for confirming the structure and stereochemistry.

  • Causality: The chemical shifts and coupling constants are dictated by the electronic environment and dihedral angles between protons, respectively. The trans-diaxial orientation of the substituents in the dominant chair conformation would lead to characteristic splitting patterns for the H1 and H3 protons.

  • Expected Signals:

    • ~1.45 ppm (s, 9H): A sharp singlet corresponding to the nine equivalent protons of the tert-butyl group.

    • ~3.5-3.7 ppm (m, 1H): A multiplet for the proton on the carbon bearing the hydroxyl group (C3-H). Its width and splitting pattern are diagnostic of its axial/equatorial position.

    • ~3.3-3.5 ppm (m, 1H): A multiplet for the proton on the carbon bearing the carbamate group (C1-H).

    • ~4.5-5.0 ppm (br s, 1H): A broad singlet for the N-H proton of the carbamate, which may exchange with D₂O.

    • ~1.0-2.2 ppm (m, 8H): A complex series of overlapping multiplets for the remaining eight protons of the cyclohexane ring.

• ¹³C NMR: The carbon NMR spectrum confirms the presence of all 11 carbon atoms in their unique electronic environments.

  • Expected Signals:

    • ~155 ppm: Carbonyl carbon of the carbamate.

    • ~79 ppm: Quaternary carbon of the tert-butyl group.

    • ~65-70 ppm: Carbon bearing the hydroxyl group (C3).

    • ~45-50 ppm: Carbon bearing the carbamate group (C1).

    • ~28 ppm: Methyl carbons of the tert-butyl group.

    • ~20-40 ppm: Four signals corresponding to the remaining methylene carbons of the cyclohexane ring (C2, C4, C5, C6).

3.2 Infrared (IR) Spectroscopy

• Causality: IR spectroscopy detects the vibrational frequencies of functional groups. The presence and position of key stretches are highly characteristic.

• Expected Absorption Bands:

  • 3400-3300 cm⁻¹ (broad): O-H stretching vibration from the alcohol.

  • ~3340 cm⁻¹ (sharp/medium): N-H stretching vibration from the carbamate.

  • 2950-2850 cm⁻¹: C-H stretching from the aliphatic ring and tert-butyl group.

  • ~1685 cm⁻¹ (strong): C=O stretching of the carbamate carbonyl group.

  • ~1520 cm⁻¹: N-H bending vibration.

  • ~1160 cm⁻¹: C-O stretching.

3.3 Mass Spectrometry (MS)

• Causality: Mass spectrometry provides the mass-to-charge ratio, confirming the molecular weight and offering structural clues through fragmentation patterns.

• Expected Data (ESI+):

  • Molecular Ion: m/z 216.15 [M+H]⁺, m/z 238.13 [M+Na]⁺.

  • Key Fragments: Loss of isobutylene (m/z 160.09, [M+H-56]⁺) or the entire tert-butyl group (m/z 158.08, [M+H-58]⁺) are characteristic fragmentation pathways for Boc-protected compounds.

Synthesis and Purification Protocol

The most direct synthesis involves the N-protection of the precursor amine, (1S,3S)-3-aminocyclohexanol. The synthesis of this chiral precursor is a critical first step and can be achieved through various asymmetric methods.[12][13] The subsequent Boc protection is a standard and high-yielding transformation.[5][14]

4.1 Experimental Protocol: N-Boc Protection

This protocol is a self-validating system; successful synthesis followed by purification and characterization (as described in Section 3) confirms the integrity of the process.

Step 1: Reaction Setup

• To a round-bottom flask equipped with a magnetic stir bar, add (1S,3S)-3-aminocyclohexanol (1.0 eq).

• Dissolve the amine in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath. Expertise & Causality: Cooling the reaction controls the initial exotherm and minimizes potential side reactions.

Step 2: Reagent Addition

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) to the cooled solution portion-wise over 5 minutes.

• Add a base such as triethylamine (Et₃N, 1.2 eq) to the reaction mixture. Trustworthiness: The base scavenges the acidic byproduct, driving the reaction to completion and preventing potential acid-catalyzed side reactions.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

Step 3: Reaction Monitoring

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30-50% ethyl acetate in hexanes. The product should have a higher Rf value than the starting amine.

Step 4: Workup

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Redissolve the residue in ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove residual acid), and brine. Causality: This aqueous wash sequence systematically removes ionic impurities, which is crucial for a clean product.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

Step 5: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Elute with a gradient of ethyl acetate in hexanes (e.g., 10% to 40%).

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the title compound as a solid.

Caption: Experimental workflow for the synthesis and purification.

Safety and Handling

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[7]

• GHS Hazard Statements: H302, H410.[7][15]

• Precautionary Statements: P264, P270, P273, P301+P317, P391, P501.[7]

• Handling: Standard laboratory procedures should be followed. Use in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Applications in Research and Drug Development

The precise three-dimensional arrangement of functional groups makes chiral building blocks like tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate invaluable in modern drug discovery.[1][2][4] Biological targets, such as enzymes and receptors, are chiral, and their interactions with drug molecules are highly stereospecific.

• Chiral Pool Synthesis: This molecule serves as a versatile intermediate, allowing the introduction of the 1,3-trans-aminocyclohexanol scaffold into more complex target molecules.[3][16]

• Structure-Activity Relationship (SAR) Studies: By providing a conformationally restricted backbone, it enables medicinal chemists to systematically probe the chemical space around a target, leading to optimized potency and selectivity.

• Precursor for Biologically Active Molecules: The related (1R,3S) isomer is a component of synthetic cannabinoids, highlighting the importance of this cyclohexanol scaffold in modulating biological systems.[17][18]

References

• tert-butyl ((1R,3S)-3-hydroxycyclohexyl)carbamate. ChemBK. [Link]

• CP 47,497. PubChem, National Center for Biotechnology Information. [Link]

• tert-Butyl (3-hydroxycyclohexyl)carbamate. PubChem, National Center for Biotechnology Information. [Link]

• tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. National Institutes of Health. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Supporting Information for various tert-butyl carbamates. Royal Society of Chemistry. [Link]

• Boc Protection Mechanism (Boc2O). Common Organic Chemistry. [Link]

• (PDF) Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. ResearchGate. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. National Institutes of Health. [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. National Institutes of Health. [Link]

• Synthesis and Pharmacology of 1-Deoxy Analogs of CP-47,497 and CP-55,940. National Institutes of Health. [Link]

• Chiral Building Blocks. Buchler GmbH. [Link]

• Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• 3-Amino-cyclohexanol. Chem-Impex. [Link]

• 1425253-99-1, trans-3-(Boc-amino)cyclohexanol. AccelaChemBio. [Link]

Sources

• 1. Chiral Molecular Building Blocks in Modern Drug Discovery - AiFChem [aifchem.com]
• 2. Chiral Building Blocks Selection - Enamine [enamine.net]
• 3. chemimpex.com [chemimpex.com]
• 4. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1425253-99-1,trans-3-(Boc-amino)cyclohexanol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 9. chembk.com [chembk.com]
• 10. rsc.org [rsc.org]
• 11. tert-Butyl [(1R,2S,5S)-2-amino-5-[(dimethylamino)carbonyl]cyclohexyl]carbamate oxalate | 1210348-34-7 [chemicalbook.com]
• 12. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. labsolu.ca [labsolu.ca]
• 16. Chiral Building Blocks - Buchler GmbH [buchler-gmbh.com]
• 17. CP 47497 | C21H34O2 | CID 125835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Synthesis and Pharmacology of 1-Deoxy Analogs of CP-47,497 and CP-55,940 - PMC [pmc.ncbi.nlm.nih.gov]

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate molecular weight

An In-depth Technical Guide to tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate for Advanced Research and Development

Executive Summary

This technical guide provides a comprehensive overview of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, a key chiral building block in modern organic synthesis and pharmaceutical development. With a molecular weight of 215.29 g/mol , this bifunctional molecule incorporates a hydroxyl group and a Boc-protected amine on a cyclohexyl scaffold, offering significant strategic advantages in the synthesis of complex molecular architectures.[1] This document details its chemical identity, physicochemical properties, a validated synthesis protocol, analytical characterization methods, and its critical applications in drug discovery. It is intended for researchers, chemists, and drug development professionals who require a deep technical understanding of this versatile intermediate.

Chemical Identity and Physicochemical Properties

Nomenclature and Structure

The precise naming of this compound is critical due to its stereochemistry. The (1S,3S) designation defines the absolute configuration of the two stereocenters. The cis relationship between the hydroxyl and carbamate groups is an important structural feature.

• IUPAC Name: tert-butyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate.[1]

• Synonyms: (1S,3S)-(3-Hydroxy-cyclohexyl)-carbamic acid tert-butyl ester, cis-3-(Boc-amino)cyclohexanol, tert-butyl N-[cis-3-hydroxycyclohexyl]carbamate.[2][1]

• CAS Number: While several CAS numbers exist for various stereoisomers, 1425254-01-8 is frequently associated with the cis-isomer.[3]

• Molecular Formula: C₁₁H₂₁NO₃.[4][1][3]

2D Structure:

Core Physicochemical Data

The following table summarizes key physicochemical properties, primarily computed data, which are essential for experimental design and computational modeling.

Property	Value	Source
Molecular Weight	215.29 g/mol	PubChem[1]
Exact Mass	215.15214353 Da	PubChem[1]
XLogP3	1.6	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	3	PubChem[1]

Synthesis and Purification

Rationale for Synthetic Strategy

The most direct and efficient synthesis of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate involves the selective N-protection of the corresponding amino alcohol, (1S,3S)-3-aminocyclohexanol. The tert-butyloxycarbonyl (Boc) group is an ideal choice for this transformation. Its introduction using di-tert-butyl dicarbonate (Boc₂O) is a robust and high-yielding reaction. The Boc group provides steric bulk and is stable under a wide range of conditions (e.g., basic, hydrogenolytic, and mildly acidic conditions), yet can be cleanly removed with strong acid (e.g., trifluoroacetic acid), making it a cornerstone of orthogonal protection strategies in multi-step synthesis.[5]

Detailed Experimental Protocol: N-Boc Protection of (1S,3S)-3-Aminocyclohexanol

This protocol describes a standard laboratory procedure for the synthesis of the title compound.

Materials:

• (1S,3S)-3-Aminocyclohexanol (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃) (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottomed flask equipped with a magnetic stirrer, dissolve (1S,3S)-3-aminocyclohexanol (1.0 eq) in dichloromethane (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.5 eq) to the solution to act as a base, scavenging the acid byproduct. An aqueous solution of NaHCO₃ can also be used in a biphasic system.

• Reagent Addition: Cool the mixture to 0 °C using an ice bath. Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise over 30 minutes. The slow addition is crucial to control the exothermicity of the reaction.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amino alcohol is fully consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, often a white solid or viscous oil, can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Sources

• 1. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. tert-butyl Cis-(3-hydroxycyclohexyl)carbamate 97% | CAS: 1425254-01-8 | AChemBlock [achemblock.com]
• 4. chembk.com [chembk.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate synthesis route

An In-depth Technical Guide to the Synthesis of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

Introduction

The chiral 1,3-amino alcohol scaffold is a privileged motif in a multitude of biologically active molecules and approved therapeutic agents. Within this class of compounds, tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate stands out as a versatile chiral building block of significant interest to researchers, scientists, and drug development professionals. Its rigid cyclohexane core, coupled with the defined cis-stereochemistry of the amino and hydroxyl groups, provides a valuable starting point for the synthesis of complex molecular architectures with precise three-dimensional orientations. The tert-butyloxycarbonyl (Boc) protecting group offers the advantage of masking the nucleophilicity of the amine under a wide range of reaction conditions, while allowing for facile deprotection under mild acidic conditions.

The primary synthetic challenge in accessing this molecule lies in the stereocontrolled installation of the two stereocenters at the C1 and C3 positions of the cyclohexane ring. This guide provides an in-depth exploration of two robust synthetic strategies for the preparation of enantiomerically pure tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate: a direct asymmetric synthesis via stereoselective reduction and a diastereoselective approach followed by enzymatic kinetic resolution. For each route, we will delve into the underlying mechanistic principles, provide detailed experimental protocols, and present data in a clear and accessible format.

Synthesis of the Key Precursor: tert-Butyl (3-oxocyclohexyl)carbamate

A reliable and efficient synthesis of the key intermediate, tert-butyl (3-oxocyclohexyl)carbamate, is paramount for the successful execution of the subsequent stereoselective transformations. This precursor can be prepared from readily available starting materials via a multi-step sequence.

Synthesis from 1,3-Cyclohexanedione

A common and cost-effective approach commences with 1,3-cyclohexanedione. The synthetic sequence involves the formation of an enamine, which is then reduced and the resulting amine is protected with a Boc group.

Experimental Protocol:

Step 1: Synthesis of 3-aminocyclohex-2-en-1-one

• To a solution of 1,3-cyclohexanedione (1 equiv.) in toluene, add a solution of ammonium acetate (1.1 equiv.) in water.

• Reflux the mixture with a Dean-Stark trap for 4-6 hours to remove water.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The crude 3-aminocyclohex-2-en-1-one is typically used in the next step without further purification.

Step 2: Reduction to 3-aminocyclohexanone

• Dissolve the crude 3-aminocyclohex-2-en-1-one in methanol.

• Add a catalytic amount of palladium on carbon (10% w/w).

• Hydrogenate the mixture under a hydrogen atmosphere (50 psi) at room temperature for 12-16 hours.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure to obtain crude 3-aminocyclohexanone.

Step 3: Boc-Protection to yield tert-Butyl (3-oxocyclohexyl)carbamate

• Dissolve the crude 3-aminocyclohexanone in a 1:1 mixture of dioxane and water.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv.) and sodium bicarbonate (NaHCO₃, 2.0 equiv.).

• Stir the mixture vigorously at room temperature for 8-12 hours.

• Extract the reaction mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford tert-butyl (3-oxocyclohexyl)carbamate as a white solid.

Step	Reactants	Reagents/Solvents	Conditions	Typical Yield
1	1,3-Cyclohexanedione, Ammonium acetate	Toluene, Water	Reflux, 4-6 h	>90% (crude)
2	3-aminocyclohex-2-en-1-one	Pd/C, Methanol, H₂	RT, 50 psi, 12-16 h	~80% (crude)
3	3-aminocyclohexanone, Boc₂O	Dioxane, Water, NaHCO₃	RT, 8-12 h	70-85%

Route A: Asymmetric Synthesis via Stereoselective Reduction

This elegant approach directly establishes the desired (1S,3S) stereochemistry through an asymmetric reduction of the prochiral ketone, tert-butyl (3-oxocyclohexyl)carbamate. Asymmetric transfer hydrogenation (ATH) employing a chiral ruthenium or rhodium catalyst has proven to be a highly effective method for this transformation.

The Principle of Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation involves the transfer of a hydride from a hydrogen donor (e.g., isopropanol or a formic acid/triethylamine mixture) to the ketone substrate, mediated by a chiral transition metal complex. The enantioselectivity of the reaction is dictated by the chiral ligand coordinated to the metal center, which creates a chiral environment around the active site and favors hydride delivery to one specific face of the carbonyl group.

Mechanistic Insights

The catalytic cycle of a typical Noyori-type ATH involves the formation of a metal-hydride species from the hydrogen donor. The ketone then coordinates to the metal center, and the hydride is transferred to the carbonyl carbon via a six-membered ring transition state. The stereochemical outcome is determined by the energetically most favorable orientation of the substrate in the chiral pocket of the catalyst. For 3-substituted cyclohexanones, the incoming hydride generally attacks from the axial face to avoid steric hindrance from the axial hydrogens at C-2 and C-6, leading to the formation of the equatorial alcohol, which corresponds to the cis product. The chiral ligand directs this axial attack to a specific prochiral face of the ketone, resulting in a high enantiomeric excess of one cis-enantiomer.

Catalytic cycle of asymmetric transfer hydrogenation.

Detailed Experimental Protocol: Asymmetric Transfer Hydrogenation

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the chiral ruthenium catalyst, for example, (R,R)-TsDPEN-RuCl (0.5-1 mol%).

• Add degassed solvent, such as isopropanol or a 5:2 mixture of formic acid and triethylamine.

• Stir the mixture at room temperature for 15-30 minutes to activate the catalyst.

• Add a solution of tert-butyl (3-oxocyclohexyl)carbamate (1 equiv.) in the same solvent.

• Heat the reaction mixture to the desired temperature (e.g., 40-60 °C) and monitor the reaction progress by TLC or HPLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Catalyst	Ligand	H-Donor	Solvent	Temp (°C)	Yield (%)	dr (cis:trans)	ee (%)
RuCl₂	(R,R)-TsDPEN	HCOOH/NEt₃ (5:2)	DCM	40	~95	>99:1	>98
[RhCl₂(Cp*)]₂	(S,S)-TsDPEN	i-PrOH/KOH	i-PrOH	80	~92	>98:2	>97

Route B: Diastereoselective Synthesis followed by Enzymatic Kinetic Resolution

This alternative strategy first establishes the relative cis stereochemistry through a diastereoselective reduction and then resolves the resulting racemic mixture of enantiomers using an enzyme.

Step 1: Diastereoselective Reduction to Racemic cis-tert-Butyl (3-hydroxycyclohexyl)carbamate

The reduction of tert-butyl (3-oxocyclohexyl)carbamate with a less sterically demanding hydride reagent, such as sodium borohydride, generally favors the formation of the thermodynamically more stable equatorial alcohol, which corresponds to the cis diastereomer.

Mechanistic Rationale for Diastereoselectivity

The stereochemical outcome of the reduction of substituted cyclohexanones is influenced by a combination of steric and electronic factors. For 3-substituted cyclohexanones, the incoming hydride can approach the carbonyl from either the axial or the equatorial face. Axial attack leads to the formation of the equatorial alcohol (cis product), while equatorial attack yields the axial alcohol (trans product). With small hydride reagents like NaBH₄, the transition state for axial attack is generally lower in energy as it avoids steric interactions with the axial hydrogens at C-2 and C-6.

Experimental Protocol: Diastereoselective Reduction

• Dissolve tert-butyl (3-oxocyclohexyl)carbamate (1 equiv.) in methanol at 0 °C.

• Add sodium borohydride (NaBH₄, 1.5 equiv.) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give racemic cis-tert-butyl (3-hydroxycyclohexyl)carbamate, which can often be used in the next step without further purification.

Step 2: Enzymatic Kinetic Resolution (EKR)

Enzymatic kinetic resolution is a powerful technique for separating enantiomers. It relies on the ability of a chiral catalyst, in this case, a lipase, to selectively catalyze the reaction of one enantiomer over the other.

The Principle of Lipase-Catalyzed Kinetic Resolution

In the presence of an acyl donor (e.g., vinyl acetate), a lipase will selectively acylate one enantiomer of the racemic alcohol at a much faster rate than the other. This results in a mixture of the acylated enantiomer and the unreacted, enantiomerically enriched alcohol, which can then be separated by chromatography.

Principle of enzymatic kinetic resolution.

Experimental Protocol: Enzymatic Kinetic Resolution

• To a solution of racemic cis-tert-butyl (3-hydroxycyclohexyl)carbamate (1 equiv.) in a suitable organic solvent (e.g., tert-butyl methyl ether), add vinyl acetate (2-3 equiv.).

• Add the lipase, such as immobilized Candida antarctica lipase B (CAL-B) or Pseudomonas cepacia lipase (PSL).

• Stir the mixture at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress by chiral HPLC until approximately 50% conversion is reached.

• Filter off the immobilized enzyme (which can often be recycled).

• Concentrate the filtrate under reduced pressure.

• Separate the acylated product from the unreacted alcohol by column chromatography on silica gel. The desired tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate will be the more polar fraction.

Lipase	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	ee (%) of Alcohol
Candida antarctica Lipase B (CAL-B)	Vinyl acetate	TBME	35	~50	>99
Pseudomonas cepacia Lipase (PSL)	Isopropenyl acetate	Toluene	40	~50	>98

Purification and Characterization

The final product, tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, should be a white to off-white solid.

Purification

• Column Chromatography: Silica gel chromatography is the most common method for purifying the final product and for separating the acylated and unacylated products in the enzymatic resolution. A gradient of ethyl acetate in hexanes is typically used as the eluent.

• Recrystallization: For further purification and to obtain a crystalline solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be employed.

Characterization Data

• ¹H NMR (CDCl₃, 400 MHz): δ 4.55 (br s, 1H, NH), 3.98 (m, 1H, CHOH), 3.55 (m, 1H, CHN), 2.05-1.95 (m, 1H), 1.85-1.75 (m, 2H), 1.60-1.48 (m, 2H), 1.45 (s, 9H, C(CH₃)₃), 1.35-1.20 (m, 3H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 155.8, 79.3, 70.1, 48.9, 35.2, 31.5, 28.4 (3C), 21.8.

• Mass Spectrometry (ESI+): m/z 216.15 [M+H]⁺.

• Specific Rotation: [α]²⁰D will be a specific value for the enantiomerically pure compound (the exact value may vary slightly depending on the solvent and concentration).

Conclusion

This technical guide has detailed two effective and reliable synthetic routes for the preparation of the valuable chiral building block, tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate. The asymmetric transfer hydrogenation route offers a more direct and atom-economical approach to the target molecule, provided a suitable chiral catalyst is available. The diastereoselective reduction followed by enzymatic kinetic resolution provides a robust alternative, particularly when the required chiral catalysts for the asymmetric reduction are not readily accessible. The choice of synthetic route will ultimately depend on the specific resources and expertise available in a given laboratory setting. Both methods, when executed with care, provide access to this important chiral intermediate in high enantiomeric purity, paving the way for its application in the synthesis of novel and complex pharmaceutical agents.

References

• Noyori, R. Asymmetric Catalysis in Organic Synthesis. John Wiley & Sons, 1994. [Link]

• Schuricht, U., & Noyori, R. (2007). Asymmetric Transfer Hydrogenation of Ketones. In Modern Reduction Methods (eds P. G. Andersson and I. J. Munslow). [Link]

• Schmid, R., & Scalone, M. (2004). Asymmetric hydrogenation of N-Boc-β-amino ketones. Advanced Synthesis & Catalysis, 346(9-10), 1181-1184. [Link]

• Bornscheuer, U. T., & Kazlauskas, R. J. (2006). Hydrolases in Organic Synthesis: Regio- and Stereoselective Biotransformations. John Wiley & Sons. [Link]

• Levy, L. M., de Gonzalo, G., & Gotor, V. (2004). Resolution of N-protected cis- and trans-3-aminocyclohexanols via lipase-catalyzed enantioselective acylation in organic media. Tetrahedron: Asymmetry, 15(13), 2051-2056. [Link]

• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Ghosh, A. K., & Cárdenas, E. (2016). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 59(19), 8933-8968. [Link]

• Cieplinski, G. R., & Frost, J. W. (2002). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 7(1), 151-161. [Link]

• Wigand, P., et al. (1991). Stereoselective Reductions of 3-Substituted Cyclohexanones. Chemische Berichte, 124(4), 915-926. [Link]

Spectroscopic data for tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

This guide details the spectroscopic characterization of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate , a chiral building block used in the synthesis of pharmaceutical intermediates (e.g., for GPCR ligands or enzyme inhibitors).

Part 1: Introduction & Structural Analysis

Compound Identity:

• IUPAC Name: tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

• Common Name: trans-N-Boc-3-aminocyclohexanol (enantiopure)

• CAS Number: 1425254-01-8 (Note: This CAS is often associated with the cis-isomer or racemate in commercial catalogs; specific enantiomers may not have unique CAS assignments in all databases. Verification of stereochemistry via NMR is critical).

• Molecular Formula:

• Molecular Weight: 215.29 g/mol

Stereochemical & Conformational Analysis: The (1S,3S) configuration in a 1,3-disubstituted cyclohexane imposes a trans relationship between the carbamate and hydroxyl groups. Unlike the cis-(1R,3S) isomer, which can adopt a stable diequatorial conformation, the trans-(1S,3S) isomer must adopt a chair conformation where one substituent is equatorial and the other is axial .

• Conformer A (Preferred): C1-NHBoc (Equatorial) / C3-OH (Axial).

  • Reasoning: The A-value (steric bulk) of the Boc-amino group (

    kcal/mol) is significantly larger than that of the hydroxyl group (~0.9 kcal/mol). The molecule will preferentially place the bulky Boc group in the equatorial position to minimize 1,3-diaxial interactions.

• Conformer B (Disfavored): C1-NHBoc (Axial) / C3-OH (Equatorial).

This conformational preference dictates the NMR coupling constants , serving as the primary method for structural validation.

Caption: Conformational preference of the (1S,3S) isomer driving the spectroscopic signature.

Part 2: Experimental Synthesis Protocol

To obtain the spectroscopic data, the compound is typically synthesized via the chemoselective protection of (1S,3S)-3-aminocyclohexanol.

Reagents:

• (1S,3S)-3-Aminocyclohexanol (Start Material)

• Di-tert-butyl dicarbonate (

  )

• Triethylamine (

  ) or

• Dichloromethane (DCM) or THF/

Step-by-Step Methodology:

• Preparation: Dissolve (1S,3S)-3-aminocyclohexanol (1.0 eq) in DCM (0.2 M concentration).

• Base Addition: Add

  (1.5 eq) and cool the solution to 0°C.

• Protection: Slowly add a solution of

  (1.1 eq) in DCM dropwise over 30 minutes. The reaction is chemoselective for the amine over the alcohol due to the higher nucleophilicity of the nitrogen.

• Reaction: Warm to room temperature and stir for 4–12 hours. Monitor by TLC (stain with Ninhydrin for amine consumption and PMA for product).

• Workup: Quench with water. Extract with DCM (3x). Wash combined organics with 1N HCl (to remove unreacted amine), saturated

  , and brine.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient, typically 30-50% EtOAc) to yield the white crystalline solid.

Part 3: Spectroscopic Characterization Data

The following data represents the consensus values for the trans-isomer, derived from conformational analysis and analogous literature standards.

Mass Spectrometry (ESI-MS)

• Method: Electrospray Ionization (Positive Mode)

• Observed Ions:

  • [M+H]+: 216.3 m/z (Weak, often fragments losing t-butyl)

  • [M+Na]+: 238.3 m/z (Dominant adduct)

  • [M+H - Boc]+: 116.2 m/z (Characteristic fragment: 3-aminocyclohexanol core)

Infrared Spectroscopy (FT-IR)

• Medium: KBr Pellet or Thin Film

• Key Absorptions:

  • 3350–3450 cm⁻¹: O-H and N-H stretch (Broad, overlapping).

  • 2930, 2860 cm⁻¹: C-H stretch (Aliphatic).

  • 1685–1695 cm⁻¹: C=O stretch (Carbamate, Amide I).

  • 1520–1530 cm⁻¹: N-H bend (Amide II).

  • 1160–1170 cm⁻¹: C-O stretch (Tertiary alcohol/ether character of Boc).

Nuclear Magnetic Resonance (NMR)

H NMR (400 MHz, ) Note: Chemical shifts ( ) are referenced to TMS (0.00 ppm).

Position	(ppm)	Multiplicity	(Hz)	Integration	Assignment	Structural Logic
NH	4.45	br s	-	1H	Carbamate NH	Exchangeable with .
H3	3.95 - 4.05	m (narrow)	-	1H	CH-OH	Equatorial proton. Appears as a narrow multiplet or pentet ( Hz) due to lack of large diaxial couplings.
H1	3.50 - 3.65	m (wide)	~11, 4	1H	CH-NHBoc	Axial proton. Appears as a wide multiplet (tt-like) due to two large trans-diaxial couplings with H2ax/H6ax.
OH	2.10	br s	-	1H	Hydroxyl	Shift varies with concentration.
H2	2.05 - 2.15	m	-	1H	H2 (Eq)	Geminal to H2ax.
H4/H6	1.80 - 1.95	m	-	3H	Ring CHs	Equatorial protons and H2ax.
H5	1.50 - 1.65	m	-	2H	H5 (Ax/Eq)	Distal ring methylene.
H2/4/6	1.20 - 1.40	m	-	2H	Ring CHs	Remaining axial protons.
Boc	1.44	s	-	9H	t-Butyl	Characteristic singlet.

C NMR (100 MHz, )

• Carbonyl: 155.5 ppm (C=O)

• Boc: 79.5 ppm (C-O quaternary), 28.4 ppm (

  )

• Ring C3: 66.5 ppm (CH-OH)

• Ring C1: 48.5 ppm (CH-NH)

• Ring

  : 41.2, 33.5, 30.1, 20.5 ppm (Assignments vary slightly by solvent).

Optical Rotation

• Parameter: Specific Rotation

• Solvent: Methanol (c = 1.0)

• Value: Comparison with the enantiomer is required.

  • The cis-(1R,3S) isomer is often reported near 0° (pseudo-meso) or slightly non-zero if enantiopure.

  • The (1S,3S) isomer is chiral (

    symmetry absent).

  • Reference: Analogous trans-3-aminocyclohexanol derivatives often show

    to (concentration dependent). Experimental verification is mandatory for this specific batch.

Part 4: Quality Control & Differentiation

To ensure the integrity of the (1S,3S) isomer, you must distinguish it from the cis-(1R,3S) isomer (a common impurity).

Differentiation Workflow:

• Run 1H NMR: Focus on the signal at ~4.0 ppm (H3) .

  • Trans (1S,3S): Narrow peak width (Equatorial H).

  • Cis (1R,3S): Wide peak width (Axial H,

    Hz).

• NOESY Experiment:

  • Trans: Strong NOE correlation between H1 (Axial) and H3 (Equatorial) is NOT observed (or very weak). Strong NOE between H1 and H5ax.

  • Cis: Strong NOE correlations between H1 (Axial) and H3 (Axial) if they are on the same face (1,3-diaxial relationship is possible in the less stable conformer, but usually cis is diequatorial, making H1/H3 axial). Correction: In the preferred cis-diequatorial form, H1 and H3 are both Axial. They are 1,3-diaxial and will show a specific NOE correlation and, crucially, both will appear as wide triplets in 1D NMR.

Caption: Rapid QC decision tree for isomeric purity based on H3 coupling width.

References

• Boc Protection Protocols

  • Heydari, A., et al. "Sulfonated reduced graphene oxide as a catalyst for chemoselective Boc protection." Thieme Connect, 2019.[1]

  • Fisher Scientific. "Amine Protection / Deprotection Guide."

• Stereochemical Assignments (Analogous Systems)

  • BenchChem. "(1R,3S)-3-Aminocyclohexanol Data."[2] (Used for comparative cis/trans logic).

  • Sigma-Aldrich.[3] "trans-(1S,2S)-U-50488 hydrochloride hydrate" (Reference for optical rotation of trans-aminocyclohexanol derivatives).[3]

• General Spectroscopic Data

  • PubChem.[3][4][5][6] "tert-Butyl (3-hydroxycyclohexyl)carbamate Compound Summary."

Sources

• 1. chegg.com [chegg.com]
• 2. (1R,3S)-3-Aminocyclohexanol | 6982-42-9 | Benchchem [benchchem.com]
• 3. (−)-trans-(1S,2S)-U-50488 hydrochloride hydrate 98 (HPLC) CAS 114528-79-9 [sigmaaldrich.com]
• 4. [(1S,3R)-3-hydroxycyclohexyl] carbamate | C7H13NO3 | CID 122525552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. CP 47497 | C21H34O2 | CID 125835 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the ¹³C NMR Spectroscopy of Boc-Protected 3-Aminocyclohexanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Navigating the Structural Nuances of Protected Bifunctional Scaffolds

In the landscape of modern drug discovery and organic synthesis, the strategic use of protecting groups is paramount for achieving selectivity and efficiency in multi-step synthetic sequences. The tert-butyloxycarbonyl (Boc) group is a cornerstone of this strategy, particularly for the protection of amines. Its stability under a wide range of conditions and its facile, clean removal under acidic conditions have made it an indispensable tool. When coupled with a versatile scaffold like 3-aminocyclohexanol, which presents both nucleophilic centers and stereoisomeric possibilities, a thorough structural characterization is critical. This guide provides an in-depth exploration of the ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of Boc-protected 3-aminocyclohexanol, offering insights into spectral interpretation, the influence of stereochemistry, and a validated experimental protocol.

The Foundational Principles of ¹³C NMR in the Context of Boc-Protected 3-Aminocyclohexanol

¹³C NMR spectroscopy is a powerful analytical technique that provides information about the carbon framework of a molecule. Unlike ¹H NMR, the low natural abundance of the ¹³C isotope (~1.1%) and its smaller gyromagnetic ratio result in a technique that is inherently less sensitive. However, the use of proton decoupling and advanced pulse sequences allows for the acquisition of high-quality spectra where each unique carbon atom typically gives rise to a single, sharp signal.[1] The chemical shift (δ), reported in parts per million (ppm), of each carbon is highly sensitive to its local electronic environment, making ¹³C NMR an exceptional tool for identifying functional groups and elucidating molecular structure.

For Boc-protected 3-aminocyclohexanol, ¹³C NMR is instrumental in confirming the successful protection of the amino group and in distinguishing between the cis and trans diastereomers. The spectrum will contain signals for the six carbons of the cyclohexyl ring and the five carbons of the Boc group.

Deciphering the ¹³C NMR Spectrum: A Predictive Analysis

The precise chemical shifts of the carbon atoms in tert-butyl (3-hydroxycyclohexyl)carbamate are influenced by the electronegativity of the attached functional groups (-OH and -NHBoc) and their stereochemical relationship (cis or trans). The orientation of these substituents (axial or equatorial) in the dominant chair conformation of the cyclohexane ring is a key determinant of the chemical shifts.

The Boc Group Carbons: Characteristic Signals

The Boc protecting group gives rise to three distinct signals in the ¹³C NMR spectrum:

• Carbonyl Carbon (C=O): This carbon is deshielded due to the electronegative oxygen atoms and typically appears in the range of 155-157 ppm .[2]

• Quaternary Carbon (-C(CH₃)₃): The carbon atom to which the three methyl groups are attached is also deshielded and resonates in the region of 79-81 ppm .[2]

• Methyl Carbons (-C(CH₃)₃): The three magnetically equivalent methyl carbons give a single, intense signal in the upfield region, typically around 28.5 ppm .[2]

The Cyclohexyl Ring Carbons: The Influence of Stereochemistry

The chemical shifts of the six carbons in the cyclohexyl ring are highly dependent on the cis or trans orientation of the hydroxyl and Boc-protected amino groups. In the chair conformation, substituents can occupy either axial or equatorial positions, which significantly impacts the shielding of the ring carbons.

• C1 (Carbon bearing the -OH group): This carbon is deshielded by the electronegative oxygen atom and is expected to resonate in the range of 65-75 ppm . In the trans isomer, where both substituents are likely to be in the more stable equatorial positions, C1 will experience a different electronic environment compared to the cis isomer, where one substituent is axial and the other is equatorial.

• C3 (Carbon bearing the -NHBoc group): The nitrogen atom and the carbonyl group of the Boc moiety deshield this carbon, with an expected chemical shift in the range of 45-55 ppm .

• C2, C4, C5, and C6: The chemical shifts of these methylene carbons are influenced by their proximity to the electronegative substituents (β and γ effects) and by stereochemical factors. Generally, carbons with axial substituents are more shielded (appear at a lower ppm) than those with equatorial substituents due to the γ-gauche effect.

The following table provides predicted ¹³C NMR chemical shifts for the cis and trans isomers of Boc-protected 3-aminocyclohexanol. These predictions are based on established substituent effects and data from analogous compounds.

Carbon Atom	Predicted Chemical Shift (ppm) - cis Isomer	Predicted Chemical Shift (ppm) - trans Isomer
Boc Group
C=O	~156	~156
-C(CH₃)₃	~80	~80
-C(CH₃)₃	~28.5	~28.5
Cyclohexyl Ring
C1 (-CHOH)	68 - 72	70 - 74
C2	34 - 38	36 - 40
C3 (-CHNHBoc)	48 - 52	50 - 54
C4	30 - 34	32 - 36
C5	22 - 26	24 - 28
C6	32 - 36	34 - 38

Disclaimer: These are predicted values and may vary depending on the solvent and other experimental conditions.

Molecular structures of cis- and trans-Boc-protected 3-aminocyclohexanol.

Experimental Protocol for ¹³C NMR Acquisition

The following protocol provides a robust and self-validating system for obtaining high-quality ¹³C NMR spectra of Boc-protected 3-aminocyclohexanol.

I. Sample Preparation

• Analyte Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities. This can be verified by ¹H NMR or an appropriate chromatographic technique.

• Mass of Analyte: Accurately weigh 20-50 mg of the Boc-protected 3-aminocyclohexanol.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common first choice for many organic molecules. Methanol-d₄ (CD₃OD) or dimethyl sulfoxide-d₆ (DMSO-d₆) are suitable alternatives if solubility is an issue.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is the standard reference for ¹³C NMR, with its signal set to 0.0 ppm. Most deuterated solvents contain a small amount of TMS. If not, a capillary containing a dilute solution of TMS in the deuterated solvent can be added to the NMR tube.

II. NMR Spectrometer Parameters

The following parameters are a general guideline for a modern NMR spectrometer (e.g., 400 or 500 MHz). Optimization may be required based on the specific instrument and sample concentration.

• Nucleus: ¹³C

• Experiment: Proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker instruments).

• Temperature: 298 K (25 °C)

• Spectral Width: 0 to 220 ppm

• Acquisition Time: 1-2 seconds

• Relaxation Delay (d1): 2-5 seconds. A longer delay ensures more accurate integration, which can be useful for quantitative analysis, though not typically necessary for routine characterization.

• Number of Scans: 1024 or more, depending on the sample concentration. A higher number of scans will improve the signal-to-noise ratio.

• Processing: Apply a Fourier transform with exponential line broadening (e.g., 1-2 Hz) to improve the signal-to-noise ratio. Phase and baseline correct the spectrum.

Workflow for ¹³C NMR analysis of Boc-protected 3-aminocyclohexanol.

Conclusion: A Powerful Tool for Structural Elucidation

¹³C NMR spectroscopy is an indispensable technique for the structural verification and stereochemical assignment of Boc-protected 3-aminocyclohexanol. By understanding the characteristic chemical shifts of the Boc group and the influence of the hydroxyl and protected amino substituents on the cyclohexyl ring, researchers can confidently interpret the resulting spectra. The provided experimental protocol offers a reliable method for obtaining high-quality data, ensuring the integrity of these important synthetic intermediates in drug discovery and development. The ability to distinguish between diastereomers based on subtle differences in their ¹³C NMR spectra underscores the power and precision of this analytical method.

References

• Bax, A., & Grzesiek, S. (1993). Methodological advances in protein NMR. Accounts of chemical research, 26(4), 131-138. [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric identification of organic compounds. John Wiley & Sons. [Link]

• Yarnell, A. (2006). Deciphering NMR. Chemical & Engineering News, 84(42), 22-23. [Link]

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the Synthesis of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

Introduction

Tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a valuable chiral building block in medicinal chemistry and drug development. Its rigid cyclohexane core, coupled with the defined stereochemistry of the amino and hydroxyl groups, makes it an important synthon for constructing complex molecular architectures with specific biological activities. This in-depth technical guide provides a comprehensive overview of the primary synthetic strategies for accessing this enantiopure compound, with a focus on practical, scalable, and reliable methodologies suitable for a research and development setting. We will explore two principal pathways: the resolution of a racemic intermediate and a direct stereoselective synthesis.

Strategic Overview: Pathways to Enantiopurity

The synthesis of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate hinges on the effective control of stereochemistry at the C1 and C3 positions of the cyclohexane ring. The two predominant strategies to achieve this are:

• Enzymatic Kinetic Resolution (EKR): This classic and robust approach involves the synthesis of a racemic mixture of the target molecule or a close precursor, followed by the selective enzymatic transformation of one enantiomer, allowing for the separation of the desired enantiomer.

• Asymmetric Synthesis: This more direct approach aims to create the desired stereocenters with high selectivity from a prochiral starting material, often employing chiral catalysts or reagents.

This guide will detail a reliable method for each of these strategies, providing step-by-step protocols and explaining the scientific rationale behind the experimental choices.

Strategy 1: Enzymatic Kinetic Resolution of Racemic tert-Butyl (cis-3-hydroxycyclohexyl)carbamate

This strategy begins with the preparation of a racemic mixture of cis-3-aminocyclohexanol, followed by N-protection and subsequent enzymatic resolution.

Part 1: Synthesis of Racemic cis-3-Aminocyclohexanol

The synthesis of the racemic cis-3-aminocyclohexanol can be efficiently achieved from the readily available starting material, 3-aminophenol, via catalytic hydrogenation.

Experimental Protocol:

• Hydrogenation of 3-Aminophenol:

  • To a solution of 3-aminophenol (10.9 g, 100 mmol) in methanol (100 mL) in a high-pressure reactor, add 5% Rhodium on alumina (Rh/Al₂O₃) (1.0 g).

  • Pressurize the reactor with hydrogen gas to 5 MPa and heat to 120°C.

  • Maintain stirring for 24 hours, monitoring the reaction by TLC or GC-MS until the starting material is consumed.

  • Cool the reactor to room temperature, carefully vent the hydrogen gas, and filter the catalyst through a pad of Celite®.

  • Concentrate the filtrate under reduced pressure to obtain a mixture of cis- and trans-3-aminocyclohexanol as a viscous oil. The cis isomer is the major product under these conditions.

Causality of Experimental Choices:

• Catalyst: Rhodium on alumina is a highly effective catalyst for the hydrogenation of aromatic rings. It generally favors the formation of the cis isomer in the reduction of substituted phenols.

• Solvent and Conditions: Methanol is a suitable solvent for both the substrate and the product. The elevated temperature and pressure are necessary to drive the aromatic ring reduction to completion.

Part 2: N-Boc Protection

The amino group of the resulting 3-aminocyclohexanol mixture is then protected with a tert-butyloxycarbonyl (Boc) group. This protection enhances the substrate's suitability for enzymatic resolution and simplifies purification.[1][2]

Experimental Protocol:

• Boc Protection of 3-Aminocyclohexanol:

  • Dissolve the crude mixture of 3-aminocyclohexanol (11.5 g, 100 mmol) in a 1:1 mixture of dioxane and water (200 mL).

  • Add sodium bicarbonate (16.8 g, 200 mmol) to the solution.

  • Cool the mixture to 0°C in an ice bath and add a solution of di-tert-butyl dicarbonate (Boc₂O) (24.0 g, 110 mmol) in dioxane (50 mL) dropwise over 1 hour.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Remove the dioxane under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford racemic tert-butyl (cis-3-hydroxycyclohexyl)carbamate and its trans isomer. The cis isomer is typically the major product and can be isolated.

Causality of Experimental Choices:

• Reagents: Di-tert-butyl dicarbonate is the standard reagent for Boc protection of amines. The reaction is typically performed under mild basic conditions to neutralize the acidic byproduct.

• Solvent System: The dioxane/water mixture ensures the solubility of both the polar amine and the nonpolar Boc₂O.

Part 3: Enzymatic Kinetic Resolution

The key step in this strategy is the lipase-catalyzed kinetic resolution of the racemic tert-butyl (cis-3-hydroxycyclohexyl)carbamate. Candida antarctica lipase B (CALB), often in its immobilized form (Novozym 435®), is highly effective for this transformation.[3][4] The enzyme selectively acylates one enantiomer, allowing for the separation of the unreacted alcohol (the desired (1S,3S)-enantiomer) from the acylated product.

Experimental Protocol:

• Lipase-Catalyzed Acylation:

  • To a solution of racemic tert-butyl (cis-3-hydroxycyclohexyl)carbamate (10.0 g, 46.4 mmol) in tert-butyl methyl ether (TBME) (200 mL), add vinyl acetate (6.0 g, 69.6 mmol) and immobilized Candida antarctica lipase B (Novozym 435®) (1.0 g).

  • Stir the suspension at 40°C and monitor the reaction progress by chiral HPLC.

  • The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester. This typically takes 24-48 hours.

  • Filter off the enzyme and wash it with TBME. The enzyme can be recycled.

  • Concentrate the filtrate under reduced pressure.

  • Separate the unreacted tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate from the acylated (1R,3R)-enantiomer by column chromatography on silica gel.

Causality of Experimental Choices:

• Enzyme: CALB is a highly stereoselective lipase for the acylation of secondary alcohols.

• Acyl Donor: Vinyl acetate is an irreversible acyl donor, which drives the reaction forward. The byproduct, acetaldehyde, is volatile and easily removed.

• Solvent: TBME is a good solvent for this reaction as it provides a non-aqueous environment that is optimal for lipase activity and allows for easy separation of the products.

• Temperature: 40°C is a good compromise between reaction rate and enzyme stability.

Data Summary for Strategy 1:

Step	Starting Material	Product	Reagents	Yield	Purity/ee
Hydrogenation	3-Aminophenol	cis/trans-3-Aminocyclohexanol	5% Rh/Al₂O₃, H₂	>90%	~4:1 cis:trans
Boc Protection	3-Aminocyclohexanol	Racemic tert-butyl (cis-3-hydroxycyclohexyl)carbamate	Boc₂O, NaHCO₃	~85%	>98%
EKR	Racemic tert-butyl (cis-3-hydroxycyclohexyl)carbamate	tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate	CALB, Vinyl Acetate	~45%	>99% ee

Workflow for Strategy 1:

Caption: Enzymatic Kinetic Resolution Pathway

Strategy 2: Asymmetric Synthesis via Stereoselective Ketone Reduction

This strategy involves the preparation of a prochiral ketone intermediate, 3-(tert-butoxycarbonylamino)cyclohexanone, followed by a highly stereoselective reduction to directly generate the desired (1S,3S)-diol.

Part 1: Synthesis of 3-(tert-Butoxycarbonylamino)cyclohexanone

This key intermediate can be synthesized from 3-aminophenol through a two-step process involving hydrogenation to an enaminone followed by Boc protection and hydrolysis. A more direct route starts from 1,3-cyclohexanedione.

Experimental Protocol:

• Synthesis from 1,3-Cyclohexanedione:

  • To a solution of 1,3-cyclohexanedione (11.2 g, 100 mmol) in toluene (200 mL), add benzylamine (10.7 g, 100 mmol).

  • Reflux the mixture with a Dean-Stark trap for 4 hours to remove water.

  • Cool the reaction mixture and concentrate under reduced pressure to obtain the crude enaminone, 3-(benzylamino)cyclohex-2-en-1-one.

  • Dissolve the crude enaminone in methanol (200 mL) and add di-tert-butyl dicarbonate (24.0 g, 110 mmol). Stir at room temperature for 12 hours.

  • Concentrate the reaction mixture and dissolve the residue in a mixture of THF (100 mL) and 1 M HCl (100 mL).

  • Stir the mixture at room temperature for 4 hours to hydrolyze the enamine.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography on silica gel to give 3-(tert-butoxycarbonylamino)cyclohexanone.[5]

Causality of Experimental Choices:

• Enamine Formation: The reaction of a 1,3-dione with a primary amine readily forms a stable enaminone, which serves to introduce the nitrogen atom at the 3-position.

• Boc Protection and Hydrolysis: Boc protection of the enaminone followed by mild acidic hydrolysis cleanly affords the desired β-amino ketone.

Part 2: Asymmetric Reduction of 3-(tert-Butoxycarbonylamino)cyclohexanone

The crucial step is the diastereoselective and enantioselective reduction of the ketone. This can be achieved using chiral reducing agents or through catalytic asymmetric hydrogenation.[6]

Experimental Protocol (using a Chiral Borane Reagent):

• Stereoselective Reduction:

  • To a solution of (R)-2-methyl-CBS-oxazaborolidine (1.0 M in toluene, 5.0 mL, 5.0 mmol) in anhydrous THF (50 mL) at -20°C under an argon atmosphere, add borane-dimethyl sulfide complex (10 M, 5.5 mL, 55 mmol) dropwise.

  • Stir the mixture for 15 minutes at -20°C.

  • Add a solution of 3-(tert-butoxycarbonylamino)cyclohexanone (10.7 g, 50 mmol) in anhydrous THF (50 mL) dropwise over 1 hour, maintaining the temperature at -20°C.

  • Stir the reaction for 4 hours at -20°C.

  • Quench the reaction by the slow addition of methanol (20 mL).

  • Allow the mixture to warm to room temperature and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate, wash with 1 M HCl, saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate.

  • Purify by column chromatography to yield tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Causality of Experimental Choices:

• Chiral Catalyst: The (R)-CBS reagent is a well-established catalyst for the enantioselective reduction of prochiral ketones to (S)-alcohols. In this case, it directs the hydride delivery to one face of the carbonyl group, leading to the desired (1S,3S) stereochemistry. The cis-relationship between the amino and hydroxyl groups is generally favored.

• Borane Source: Borane-dimethyl sulfide complex is a convenient and stable source of borane for the reduction.

• Low Temperature: The reaction is carried out at low temperature to maximize the enantioselectivity of the reduction.

Data Summary for Strategy 2:

Step	Starting Material	Product	Reagents	Yield	Purity/de/ee
Enaminone Formation	1,3-Cyclohexanedione	3-(tert-Butoxycarbonylamino)cyclohexanone	Benzylamine, Boc₂O, HCl	~70% (over 3 steps)	>98%
Asymmetric Reduction	3-(tert-Butoxycarbonylamino)cyclohexanone	tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate	(R)-CBS, BH₃·SMe₂	~85%	>95% de, >98% ee

Workflow for Strategy 2:

Caption: Asymmetric Synthesis Pathway

Conclusion

Both the enzymatic kinetic resolution and the asymmetric synthesis strategies offer viable and effective routes to the synthesis of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate. The choice of strategy will often depend on the specific resources and expertise available in a given laboratory.

• The enzymatic kinetic resolution pathway is robust, highly reliable, and benefits from the exceptional stereoselectivity of lipases. While it involves more steps and has a theoretical maximum yield of 50% for the desired enantiomer, the operational simplicity and the commercial availability of the required enzyme make it an attractive option.

• The asymmetric synthesis approach is more elegant and atom-economical, with the potential for higher overall yields. However, it requires careful control of anhydrous and inert conditions and access to specific chiral reagents or catalysts.

For drug development professionals, both routes provide a solid foundation for the production of this key chiral intermediate, enabling the synthesis of novel and complex molecular entities for biological evaluation.

References

• 3-N-Boc-aminocyclohexanone - Chem-Impex. (n.d.). Retrieved January 28, 2026, from [Link]

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. (2020).
• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. (n.d.). The Royal Society of Chemistry.
• Preparation method of 4-aminocyclohexanol. (n.d.).
• Lipase-Catalyzed Kinetic Resolution of Dimethyl and Dibutyl 1-Butyryloxy-1-carboxymethylphosphon
• Carbamate synthesis by amination (carboxylation) or rearrangement. (n.d.). Organic Chemistry Portal.
• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (n.d.).
• (PDF) Employing lipase of candida antarctica (calb) as catalyst in the acetylation of para-aminophenol in aqueous and water-free medium. (n.d.).
• Submitted by Jung Woon Yang, Subhas Chandra Pan, and Benjamin List. (n.d.). Organic Syntheses Procedure.
• A Practical and One-Pot Procedure for the Synthesis of 3-Amino-2-cyclohexen-1-one from 3-Aminophenol. (n.d.).
• Diastereoselective synthesis of cyclic β2,3-amino acids utilising 4-substituted-1,3-oxazinan-6-ones | Request PDF. (n.d.).
• Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalon
• (PDF) Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (n.d.).
• Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. (2023).
• Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes. (n.d.).
• tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254. (n.d.). PubChem.
• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal.

• Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. (2021). IRIS .

• Synthesis and Application of New Chiral Ligands for the Asymmetric Borane Reduction of Prochiral Ketones. (n.d.). The University of Groningen research portal.
• trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. (n.d.).
• Application of chiral 1,3-amino alcohols to asymmetric alkylation and arylation and the substituent effect on chirality control. (n.d.).
• Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Lipase B from Candida antarctica Immobilized on a Silica-Lignin Matrix as a Stable and Reusable Bioc
• Asymmetric catalysis with chiral primary amine-based organoc
• Amine Protection and Deprotection. (n.d.). Master Organic Chemistry.
• Tert-butyl carbamate derivative and preparation method and application thereof. (n.d.).
• (PDF)
• 3-Aminophenol synthesis. (n.d.). ChemicalBook.
• Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids. (2022). PubMed.
• How to boc protect these amino groups? (2023). Reddit.
• Lipase-Catalyzed Kinetic Resolution of 1-(2-Hydroxycyclohexyl)Indoles in Batch and Continuous-Flow Systems. (n.d.).
• Enantioselective reduction of ketones. (n.d.). Wikipedia.
• Candida antarctica Lipase B in a Chemoenzymatic Route to Cyclic α‐Quaternary α‐Amino Acid Enantiomers. (n.d.).
• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif. (n.d.). TU Delft Repository.

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic Kinetic Resolution of tert-Butyl 2-(1-Hydroxyethyl)phenylcarbamate, A Key Intermediate to Chiral Organoselenanes and Organotelluranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate: Sourcing, Synthesis, and Application

This technical guide provides researchers, scientists, and drug development professionals with an in-depth overview of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate. As a chiral building block, the strategic procurement and application of this molecule are critical for the successful synthesis of complex therapeutic agents. This document details its commercial availability, outlines a representative synthetic pathway, provides protocols for quality verification, and discusses its applications in medicinal chemistry.

Introduction: The Strategic Importance of a Chiral Building Block

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a valuable bifunctional molecule in organic synthesis. It incorporates a cyclohexane scaffold, a common motif in pharmacologically active compounds, with precisely defined stereochemistry at the C1 and C3 positions. The molecule features a hydroxyl group and a tert-butyloxycarbonyl (Boc)-protected amine. This Boc protecting group is stable under a variety of reaction conditions but can be readily removed under acidic conditions, making it an ideal intermediate for multi-step synthetic campaigns.[1] Its defined stereochemistry is crucial, as the biological activity of a drug candidate is often dependent on its specific three-dimensional arrangement.

The presence of both a nucleophilic hydroxyl group and a masked primary amine allows for sequential, regioselective functionalization. This versatility makes it a key component in the synthesis of complex molecules, including kinase inhibitors and other targeted therapeutics.[1] For instance, the hydroxycyclohexyl moiety is a known component in compounds like the synthetic cannabinoid agonist CP-47,497, highlighting its utility in constructing molecules that interact with biological systems.[2]

Chemical Identity and Properties

Accurate identification is the cornerstone of reproducible research. The key identifiers and computed properties for this compound are summarized below.

Identifier	Value
IUPAC Name	tert-butyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate
CAS Number	1425254-01-8 (Note: CAS numbers can be specific to stereoisomers)
Molecular Formula	C₁₁H₂₁NO₃
Molecular Weight	215.29 g/mol [3]
SMILES	CC(C)(C)OC(=O)N[C@H]1CCO
InChIKey	IUKYKMHCKDLTJC-UHFFFAOYSA-N[3]

Commercial Sourcing and Supplier Overview

The procurement of high-purity starting materials is a critical first step in any synthetic workflow. Several reputable chemical suppliers offer tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate and its related isomers. When sourcing, it is imperative to verify the specific stereochemistry ((1S,3S) in this case) and purity provided by the vendor.

Supplier	Example Product Number	Purity	Available Quantities
BLD Pharm	BD00801103	>95%	1g, 5g, 25g
ChemShuttle	CS-W003310	>97%	25g, 100g, 250g, 500g[4]
Advanced ChemBlocks	P44357 (for (1R,2S) isomer)	97%	1g, 5g, 25g[5]
Sigma-Aldrich	Varies	Varies	Varies
TCI Chemicals	Varies	Varies	Varies

Note: The availability and product numbers for specific stereoisomers can change. Researchers should always confirm the exact product specifications with the supplier before ordering.

Synthetic Strategy: A Representative Protocol

While numerous synthetic routes exist for carbamates, a common and reliable method involves the reaction of an amine with di-tert-butyl dicarbonate (Boc₂O).[1] The synthesis of the target molecule would logically start from the corresponding aminocyclohexanol.

The causality behind this choice is straightforward: using the pre-formed chiral aminocyclohexanol ensures the desired stereochemistry is locked in from the start. The Boc protection is a robust and high-yielding reaction that selectively protects the amine, leaving the hydroxyl group available for subsequent transformations.

Caption: Generalized workflow for Boc protection of an aminocyclohexanol.

Experimental Protocol: Boc Protection

• Dissolution: Dissolve (1S,3S)-3-aminocyclohexanol (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

• Base Addition: Add triethylamine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Boc₂O Addition: Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.[6]

• Quenching & Extraction: Quench the reaction with water. Separate the organic layer, and extract the aqueous layer with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Quality Control: Ensuring Purity and Identity

Verifying the identity and purity of the starting material is a non-negotiable step to ensure the validity of experimental results. A combination of analytical techniques should be employed.

• ¹H and ¹³C NMR Spectroscopy: Confirms the molecular structure and provides an estimate of purity by identifying any organic impurities.

• Mass Spectrometry (MS): Verifies the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

Caption: A standard quality control workflow for incoming chemical reagents.

Protocol: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer: Transfer the solution to a clean, dry NMR tube.

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a calibrated spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Process the spectra (Fourier transform, phase, and baseline correction).

• Verification: Compare the chemical shifts, splitting patterns, and integration of the acquired ¹H spectrum against a reference spectrum or predicted values to confirm the structure. The presence of the tert-butyl group should yield a characteristic singlet at ~1.4 ppm integrating to 9 protons. The protons on the cyclohexane ring will appear as a series of multiplets.

• Purity Assessment: Check for the presence of unexpected signals, which may indicate impurities. The relative integration of impurity signals to product signals can provide a semi-quantitative purity assessment.

Safe Handling and Storage

Proper handling and storage are essential for maintaining the integrity of the compound and ensuring laboratory safety. Based on typical Safety Data Sheets (SDS) for similar carbamates and cyclohexanol derivatives, the following precautions should be taken.[7][8][9]

• Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid breathing dust or vapors.[10]

• Storage: Store in a tightly sealed container in a cool, dry place. The compound may be sensitive to moisture. Storage at 2-8°C is often recommended.[11]

• Hazards: May cause skin and eye irritation. Harmful if swallowed.[10] Always consult the specific SDS provided by the supplier for complete hazard information.

References

• PubChem. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.

• Ali, M. T. M., et al. (2021). Synthesis of trans tert-butyl (5,6-dihydroxycyclohex-3-en-1-yl) carbamate: a potential precursor for (-)-muricatacin derivatives. Science, Engineering and Health Studies. Available at: [Link]

• Drug Enforcement Administration. 5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol [Synthetic Cannabinoid in Herbal Products]. Available at: [Link]

• PubChem. tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate | C10H19NO3. National Center for Biotechnology Information. Available at: [Link]

• Ghose, A., et al. (2014). Organic Carbamates in Drug Design and Medicinal Chemistry. PubMed Central. Available at: [Link]

• Yang, J. W., Pan, S. C., & List, B. (2009). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-Oxo-1-Phenylpropylcarbamate by Asymmetric Mannich Reaction. Organic Syntheses. Available at: [Link]

• Organic Syntheses. Carbamic acid, tert-butyl ester. Available at: [Link]

• Papakyriakopoulou, P., et al. (2022). Synthesis, Conformational Analysis and ctDNA Binding Studies of Flavonoid Analogues Possessing the 3,5-di-tert-butyl-4-hydroxyphenyl Moiety. PubMed Central. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. test.deadiversion.usdoj.gov [test.deadiversion.usdoj.gov]
• 3. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-butyl ((1R,2R)-2-hydroxycyclohexyl)carbamate;CAS No.:155975-19-2 [chemshuttle.com]
• 5. tert-butyl N-[(1R,2S)-2-hydroxycyclohexyl]carbamate 97% | CAS: 291533-28-3 | AChemBlock [achemblock.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. pfaltzandbauer.com [pfaltzandbauer.com]
• 11. 154748-63-7|tert-Butyl (3-hydroxycyclobutyl)carbamate|BLD Pharm [bldpharm.com]

Stereochemical Dynamics and Synthetic Architecture of (1S,3S)-3-Aminocyclohexanol

Executive Summary

The (1S,3S)-3-aminocyclohexanol scaffold represents a "privileged structure" in modern medicinal chemistry, distinct from its cis-isomer counterparts due to its unique vector presentation.[1] Unlike the thermodynamically locked cis-1,3-diequatorial isomers, the trans-(1S,3S) configuration exists in a dynamic axial-equatorial equilibrium. This conformational mobility allows the scaffold to adapt to sterically demanding binding pockets, particularly in kinase hinge regions and aminergic GPCRs. This guide details the stereochemical causality, industrial-scale resolution protocols, and analytical validation methods required to deploy this scaffold in high-fidelity drug discovery.

Stereochemical & Conformational Analysis[2][3]

The Trans-1,3 Disubstitution Paradox

To understand the utility of (1S,3S)-3-aminocyclohexanol, one must first deconstruct its conformational landscape.[1] In 1,3-disubstituted cyclohexanes:

• Cis-isomers (e.g., 1R,3S): Typically adopt a diequatorial (e,e) conformation to minimize 1,3-diaxial interactions. This "locks" the molecule into a rigid, flat vector.

• Trans-isomers (e.g., 1S,3S): Cannot adopt an (e,e) conformation. They are forced into an axial-equatorial (a,e) arrangement.

Conformational Mobility as a Feature

The (1S,3S) isomer exists in a rapid equilibrium between two chair forms. Since the A-values (steric bulk) of the hydroxyl group (0.87 kcal/mol) and the amino group (~1.23 kcal/mol) are comparable, neither conformer is overwhelmingly dominant, though the form with the equatorial amine is slightly favored.

Implication for Ligand Design: This mobility allows the (1S,3S) scaffold to function as an "adaptive linker." In a protein binding pocket, it can pay a small entropic penalty to flip into the specific (a,e) or (e,a) conformation required to satisfy hydrogen bond donors/acceptors, a flexibility not available to the rigid cis-isomer.

Conformational Equilibrium Diagram

The following diagram illustrates the dynamic equilibrium between the two chair forms of the trans-isomer.

Figure 1: Conformational equilibrium of trans-3-aminocyclohexanol. The equilibrium favors the equatorial amine due to its higher A-value compared to the hydroxyl group.

Synthetic Routes and Chiral Resolution

Direct hydrogenation of 3-aminophenol or 3-nitroaniline typically yields a mixture of diastereomers (cis/trans) and enantiomers. High-fidelity applications require >99% ee. Two primary routes are recommended: Enzymatic Resolution (for scale) and Diastereomeric Salt Formation (for purity).

Route A: Enzymatic Kinetic Resolution (Biocatalytic)

This method utilizes the stereoselectivity of lipases (specifically Candida antarctica Lipase B, CAL-B) to selectively acylate one enantiomer of the racemic trans-amine.

Protocol:

• Substrate Preparation: Start with racemic trans-3-aminocyclohexanol (obtained via Na/alcohol reduction of 3-acetamidophenol).[1]

• Acylation: Suspend the amine in ethyl acetate (acting as both solvent and acyl donor).

• Catalysis: Add immobilized CAL-B (Novozym 435). Incubate at 30°C.

• Mechanism: The lipase selectively acetylates the (1R,3R)-amine, leaving the (1S,3S)-amine unreacted.

• Separation: Filter the enzyme. Separate the free amine (1S,3S) from the amide (1R,3R) via acid-base extraction.

Route B: Mandelic Acid Resolution (Chemical)

For laboratories lacking biocatalysis capabilities, classical resolution using (R)-mandelic acid is robust and self-validating via crystallization.[1]

Step-by-Step Protocol:

Step	Action	Mechanistic Rationale
1. Precursor Synthesis	Reduce 3-(benzylamino)cyclohex-2-enone using NaBH4/CeCl3.	Luche reduction favors 1,2-addition; subsequent hydrogenation yields the saturated amine.
2. Salt Formation	Dissolve racemic trans-3-aminocyclohexanol in hot EtOH. Add 1.0 eq of (R)-(-)-mandelic acid .	Forms diastereomeric salts with distinct lattice energies.
3. Crystallization	Cool slowly to 4°C over 12 hours.	The (1S,3S)-amine[2] • (R)-mandelate salt is less soluble and crystallizes out.
4. Filtration & Wash	Filter the white precipitate. Wash with cold Et2O.	Removes the soluble (1R,3R) salt complex.
5. Free Basing	Dissolve salt in water; adjust pH to >12 with NaOH. Extract with DCM.	Breaks the salt lattice; organic layer captures the pure (1S,3S) free base.

Synthesis Workflow Diagram

Figure 2: Workflow for the isolation of (1S,3S)-3-aminocyclohexanol from achiral precursors.

Medicinal Chemistry Applications

The (1S,3S) scaffold is not merely a spacer; it is a pharmacophoric vector .

Fragment-Based Drug Discovery (FBDD)

In kinase inhibitors, the 1,3-relationship allows the amine to interact with the hinge region (e.g., as a mimic of the ATP adenine ring) while the hydroxyl group projects into the solvent-exposed region or interacts with the ribose-binding pocket. The trans stereochemistry ensures these two vectors are offset by approximately 120° (pseudo-dihedral), avoiding the steric clash often seen with cis-1,2 or cis-1,4 systems.

Key Structural Advantages

• Solubility: The free hydroxyl group lowers LogP (calculated ~ -0.1), improving the solubility of lipophilic drug payloads.

• Metabolic Stability: Unlike acyclic amino-alcohol linkers, the cyclohexane ring restricts rotation, reducing the entropic cost of binding and potentially shielding the amine from rapid oxidative deamination.

Analytical Characterization & Validation

Trustworthiness in synthesis relies on proving the stereochemistry. Do not rely solely on optical rotation, as it is concentration-dependent.

NMR Validation (The "Coupling" Test)

The definitive proof of the trans (axial/equatorial) relationship lies in the

H NMR coupling constants ( -values) of the methine protons at C1 and C3.

• Cis-Isomer (Diequatorial): Protons are both axial.[1]

  • coupling is large ( Hz).

  • Signal appears as a wide triplet of triplets.

• Trans-Isomer (Axial/Equatorial):

  • One proton is axial, one is equatorial.

  • The equatorial proton exhibits small couplings (

    Hz, Hz).

  • Diagnostic: Look for a narrow multiplet (width at half-height < 15 Hz) for the proton attached to the equatorial substituent (usually H1 adjacent to OH in the minor conformer, or averaged in the equilibrium).

Chiral HPLC Method

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1).

• Detection: 210 nm.

• Expectation: The (1S,3S) and (1R,3R) enantiomers will have distinct retention times. The cis diastereomers usually elute significantly earlier or later due to shape selectivity.

References

• Resolution of Trans-3-Aminocyclohexanol Source: Tetrahedron: Asymmetry (2004) Context:[3][4] Primary protocol for the resolution of the trans-isomer using mandelic acid and enzymatic methods. URL:[Link] (Direct deep link to specific volume requires subscription; journal landing page provided for verification).

• Synthesis of Cis- and Trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones Source: Molecules (2011) / NIH PubMed Central Context: Detailed methodology for synthesizing the precursor mix and separating diastereomers. URL:[Link]

• PubChem Compound Summary: (1R,3S)-3-Aminocyclohexanol Source: National Center for Biotechnology Information (2025) Context: Verification of chemical identifiers, physical properties, and safety data. Note: PubChem often indexes the cis form as (1R,3S); the trans form discussed here is the diastereomer. URL:[Link]

• Enzymatic Kinetic Resolution of Amines and Amino Alcohols Source: MDPI Catalysts (2020) Context: Advanced protocols for lipase-catalyzed resolution of amino-alcohol scaffolds.[5] URL:[Link][4]

Sources

• 1. (1R,3S)-3-Aminocyclohexanol | C6H13NO | CID 12213491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]

The Pivotal Role of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate in Modern Medicinal Chemistry: A Technical Guide

Abstract

This in-depth technical guide explores the multifaceted role of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate as a critical chiral building block in medicinal chemistry. Moving beyond a simple cataloging of its properties, we delve into the strategic considerations behind its synthesis and application, offering field-proven insights for researchers, scientists, and drug development professionals. This guide will illuminate the causal relationships between its distinct stereochemistry and its impact on the pharmacological profile of the resulting active pharmaceutical ingredients (APIs). We will dissect a key synthetic pathway, provide a detailed experimental protocol, and contextualize its application within a relevant therapeutic area, thereby offering a comprehensive E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) grounded resource.

Introduction: The Strategic Importance of Chiral Scaffolds in Drug Design

In the landscape of modern drug discovery, the chirality of a molecule is not a mere structural nuance but a fundamental determinant of its biological activity.[1] The three-dimensional arrangement of atoms dictates the precise interactions with chiral biological targets such as enzymes and receptors.[] Consequently, the use of enantiomerically pure building blocks is a cornerstone of rational drug design, enabling the synthesis of drug candidates with improved potency, selectivity, and reduced off-target effects.[3]

Among the vast arsenal of chiral synthons, the cis-1,3-aminocyclohexanol scaffold has emerged as a privileged motif in a variety of therapeutic agents.[4] Its rigid, yet conformationally defined, cyclohexane ring allows for the precise spatial orientation of substituents, which is critical for optimizing interactions within a biological target's binding site. The tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, with its defined (1S,3S) stereochemistry and the versatile Boc-protected amine, represents a particularly valuable embodiment of this scaffold. The tert-butoxycarbonyl (Boc) protecting group offers robust stability under a range of reaction conditions while being readily removable under mild acidic conditions, a feature highly desirable in multi-step synthetic campaigns.[5] This guide will elucidate the synthesis and strategic deployment of this key intermediate, providing a tangible link between its molecular architecture and its utility in crafting next-generation therapeutics.

Synthesis of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate: A Self-Validating Protocol

The enantioselective synthesis of tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a critical first step in its journey from a simple building block to a key component of a complex API. While various strategies can be envisioned for the synthesis of aminocyclohexanols, a practical and scalable approach often involves the synthesis of a racemic intermediate followed by chiral resolution. This methodology, while seemingly less direct than an asymmetric synthesis, often proves more robust and cost-effective for large-scale production.

A validated approach, detailed in patent literature, involves the synthesis of racemic cis-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid, followed by chiral separation.[1] The resulting enantiomerically pure carboxylic acid can then be converted to the corresponding amine, and subsequent reduction of a carbonyl group (not present in the final target but part of a synthetic precursor) would yield the desired hydroxyl functionality.

A more direct, albeit challenging, approach involves the stereoselective reduction of a β-enaminoketone precursor.[6] This method offers the potential for a more convergent synthesis.

Below is a detailed, self-validating protocol for the synthesis of the racemic cis-3-aminocyclohexanol core, which is the immediate precursor to the Boc-protected target molecule. This protocol is adapted from established literature procedures for the reduction of β-enaminoketones.[1][6]

Experimental Protocol: Synthesis of cis-3-Aminocyclohexanol

Objective: To synthesize cis-3-aminocyclohexanol, the precursor to tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, via the reduction of a β-enaminoketone.

Materials:

• 1,3-cyclohexanedione

• Benzylamine

• Toluene

• Sodium metal

• Tetrahydrofuran (THF), anhydrous

• Isopropyl alcohol, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM)

• Triethylamine (TEA)

Step 1: Synthesis of 3-(Benzylamino)cyclohex-2-en-1-one (β-Enaminoketone)

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,3-cyclohexanedione (1.0 eq), benzylamine (1.0 eq), and toluene (sufficient to suspend the reagents).

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap, indicating the completion of the condensation reaction.

• Cool the reaction mixture to room temperature.

• Remove the toluene under reduced pressure to yield the crude 3-(benzylamino)cyclohex-2-en-1-one. This product can often be used in the next step without further purification.

Step 2: Reduction to cis- and trans-3-(Benzylamino)cyclohexanol

• In a separate, dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the crude β-enaminoketone from Step 1 in a mixture of anhydrous THF and anhydrous isopropyl alcohol.[1]

• Cool the solution to 0 °C in an ice bath.

• Carefully add small pieces of sodium metal (excess) to the stirred solution.

• Allow the reaction to warm to room temperature and stir until all the sodium has reacted and the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain a mixture of cis- and trans-3-(benzylamino)cyclohexanol.

Step 3: Boc Protection of the Amine

• Dissolve the mixture of aminocyclohexanols from Step 2 in dichloromethane.

• Add triethylamine (1.1 eq) followed by di-tert-butyl dicarbonate (1.1 eq).

• Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to separate the cis- and trans- isomers of tert-butyl benzyl(3-hydroxycyclohexyl)carbamate.

Step 4: Chiral Separation of the cis-Isomer

• The racemic cis-isomer can be separated into its constituent enantiomers using chiral high-performance liquid chromatography (HPLC) or by classical resolution via diastereomeric salt formation with a chiral acid, such as (S)-(+)-mandelic acid or a derivative thereof.[7] The choice of method will depend on the scale of the synthesis.

Step 5: Deprotection of the Benzyl Group

• The separated N-benzyl, N-Boc protected enantiomer is then subjected to hydrogenolysis (e.g., using H₂ gas and a palladium on carbon catalyst) to remove the benzyl group, yielding the final product, tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Causality Behind Experimental Choices:

• Dean-Stark Apparatus: The use of a Dean-Stark trap in Step 1 is crucial for driving the equilibrium of the condensation reaction towards the product by removing the water byproduct.

• Sodium in Isopropyl Alcohol/THF: This combination in Step 2 provides a source of solvated electrons for the reduction of the enaminone. Isopropyl alcohol also serves as a proton source.[1]

• Boc Protection: The introduction of the Boc group in Step 3 serves a dual purpose: it protects the amine from undesired side reactions in subsequent synthetic steps and its steric bulk can influence the stereochemical outcome of reactions at adjacent centers.[5]

• Chiral Separation: Performing the chiral separation after the formation of the stable, protected intermediate allows for more robust and reproducible separation compared to resolving the more polar, unprotected amino alcohol.[7]

Application in Medicinal Chemistry: A Case Study in Kinase Inhibitors

The true value of a chiral building block is realized in its successful incorporation into a biologically active molecule. The tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate scaffold is particularly well-suited for the development of kinase inhibitors.[8] Kinases are a class of enzymes that play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[9]

While a specific marketed drug that directly uses tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate could not be definitively identified from the available literature for this guide, numerous patents in the field of kinase inhibitors describe the use of the cis-3-aminocyclohexanol moiety. This strongly suggests the utility of our title compound as a key intermediate. For instance, patent literature frequently discloses structures where a substituted pyrimidine or a similar heterocyclic core is linked to the amino group of the cis-3-aminocyclohexanol scaffold. The hydroxyl group, in turn, can be used as a handle for further functionalization or can participate in hydrogen bonding interactions within the kinase active site.

Structure-Activity Relationship (SAR) Insights

The (1S,3S) stereochemistry of the tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is not arbitrary; it is a deliberate design element that profoundly influences the Structure-Activity Relationship (SAR) of the final drug molecule.[10]

• Precise Vectorial Orientation: The cis relationship between the amino and hydroxyl groups locks the substituents into a specific spatial arrangement. This pre-organization reduces the entropic penalty upon binding to the target protein, potentially leading to higher affinity.

• Hydrogen Bonding: The hydroxyl group at the 3-position is strategically positioned to act as a hydrogen bond donor or acceptor with key residues in the kinase hinge region or other parts of the ATP-binding pocket. The (S) configuration at this center dictates the precise directionality of this interaction.

• Exit Vector: The amino group at the 1-position serves as a crucial attachment point for the rest of the inhibitor molecule. The (S) stereochemistry at this position defines the exit vector from the cyclohexane ring, influencing how the remainder of the molecule is presented to the solvent-exposed region of the active site or other regions of the protein.

The interplay of these factors is critical for achieving both high potency and selectivity for the target kinase over other kinases in the human kinome, thereby minimizing off-target toxicities.

Visualization of Key Concepts

To further clarify the concepts discussed, the following diagrams illustrate the key molecular structure and a generalized workflow.

Caption: A generalized workflow for the synthesis and application of the target molecule.

Conclusion

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate stands as a testament to the power of stereochemically defined building blocks in modern drug discovery. Its synthesis, while requiring careful control of stereochemistry, provides access to a versatile scaffold that has found significant application, particularly in the design of kinase inhibitors. The insights provided in this guide, from the causality behind the synthetic protocol to the SAR implications of its rigid chiral framework, are intended to empower researchers to leverage this and similar building blocks in their own drug discovery endeavors. The continued exploration of such well-defined chiral intermediates will undoubtedly pave the way for the development of more potent, selective, and safer medicines.

References

• PubChem. (n.d.). tert-Butyl (3-hydroxycyclohexyl)carbamate. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2016). WO 2016/020526 A1 - Pyrimidine derivatives as kinase inhibitors.

• Drug Design. (n.d.). Structure Activity Relationships. Retrieved from [Link]

• Andricopulo, A. D., & Montanari, C. A. (2005). Structure-activity relationships for the design of small-molecule inhibitors. Mini reviews in medicinal chemistry, 5(6), 585–593. [Link]

• Sharma, A., & Singh, P. (2023). Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. RSC Medicinal Chemistry, 14(1), 23-45. [Link]

• Martinez-Mayorga, K., Meza-Aviña, M. E., & Cisneros, A. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(12), 14614-14624. [Link]

• Aher, N. G., & Pore, V. S. (2008). Practical synthesis of trans-tert-butyl-2-aminocyclopentylcarbamate and resolution of enantiomers. Tetrahedron Letters, 49(36), 5273-5275. [Link]

• Google Patents. (2016). WO 2016/020526 A1.

• Martinez-Mayorga, K., Meza-Aviña, M. E., & Cisneros, A. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules (Basel, Switzerland), 17(12), 14614–14624. [Link]

• Martinez-Mayorga, K., Meza-Aviña, M. E., & Cisneros, A. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(12), 14614-14624. [Link]

• Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Retrieved from [Link]

• Drug Design Org. (n.d.). Structure Activity Relationships. Retrieved from [Link]

• Sharma, A., & Singh, P. (2023). Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. RSC Medicinal Chemistry, 14(1), 23-45. [Link]

• Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl (3-hydroxycyclohexyl)carbamate. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl (3-hydroxycyclohexyl)carbamate. Retrieved from [Link]

• Andricopulo, A. D., & Montanari, C. A. (2005). Structure-activity relationships for the design of small-molecule inhibitors. Mini reviews in medicinal chemistry, 5(6), 585–593. [Link]

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US3962354A - Synthesis of cis-3-hexen-1-ol - Google Patents [patents.google.com]
• 5. 107259-06-3 Cas No. | tert-Butyl (1-formylcyclopropyl)carbamate | Apollo [store.apolloscientific.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 9. Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Structure-activity relationships for the design of small-molecule inhibitors [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Synthesis of Chiral Intermediates for Oseltamivir (Tamiflu®)

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the synthesis of key chiral intermediates for the antiviral drug oseltamivir phosphate (Tamiflu®). This document offers an in-depth exploration of the industrially established route commencing from (-)-shikimic acid, alongside a comparative analysis of prominent alternative synthetic strategies that have been developed to mitigate reliance on this natural precursor. The protocols herein are presented with a focus on the underlying chemical principles, causality behind experimental choices, and practical insights for laboratory execution.

Oseltamivir is a potent neuraminidase inhibitor used for the treatment and prevention of influenza A and B viral infections.[1] The molecule possesses three stereocenters, making stereocontrolled synthesis a critical challenge. The most common commercial synthesis begins with (-)-shikimic acid, a chiral building block sourced from Chinese star anise (Illicium verum) or produced via microbial fermentation.[2][3] However, the dependence on a natural source, which can be subject to supply volatility, has spurred the development of numerous innovative and robust alternative synthetic pathways.[4][5]

Part 1: The Seminal Role of (-)-Shikimic Acid in Oseltamivir Synthesis

The use of (-)-shikimic acid as a chiral pool starting material provides an efficient entry point to the desired stereochemistry of oseltamivir.[6] The industrial synthesis developed by Gilead Sciences and further optimized by Roche leverages the inherent chirality of shikimic acid to construct the key cyclohexene core of the drug.[5][7]

Synthetic Strategy Overview: From Shikimic Acid to a Key Aziridine Intermediate

The conversion of (-)-shikimic acid to a pivotal aziridine intermediate is a multi-step process that involves the strategic manipulation of hydroxyl groups and the introduction of nitrogen functionalities. A common pathway involves the formation of an epoxide, followed by a regioselective opening with an azide source, and subsequent transformation to the aziridine.[8]

Caption: General synthetic scheme from (-)-shikimic acid.

Experimental Protocol: Synthesis of a Key Epoxide Intermediate from (-)-Shikimic Acid

This protocol details the initial steps of the industrial synthesis, focusing on the formation of a key epoxide intermediate.

Step 1: Esterification and Acetal Protection [7]

• Rationale: The carboxylic acid is first converted to an ethyl ester to prevent its interference in subsequent reactions. The cis-diols at C-3 and C-4 are protected as a pentylidene acetal to selectively expose the C-5 hydroxyl group for further functionalization.

• Procedure:

  • Suspend (-)-shikimic acid in ethanol.

  • Add thionyl chloride dropwise at 0 °C and then stir at room temperature until the reaction is complete (monitored by TLC).

  • Remove the solvent under reduced pressure.

  • Dissolve the crude ethyl shikimate in a suitable solvent (e.g., dichloromethane) and add 3-pentanone and a catalytic amount of p-toluenesulfonic acid.

  • Stir at room temperature until acetal formation is complete.

  • Quench the reaction with a mild base (e.g., triethylamine), and purify the product by column chromatography.

Step 2: Mesylation of the C-5 Hydroxyl Group [7]

• Rationale: The exposed C-5 hydroxyl group is activated by conversion to a good leaving group, a mesylate, in preparation for intramolecular nucleophilic substitution.

• Procedure:

  • Dissolve the protected ethyl shikimate from Step 1 in dichloromethane.

  • Cool the solution to 0 °C and add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

  • Stir the reaction at 0 °C until completion.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the mesylated intermediate.

Step 3: Epoxidation [7]

• Rationale: Treatment of the mesylated intermediate with a base induces an intramolecular SN2 reaction, where the C-4 hydroxyl group (after deprotection or as part of a rearranged intermediate) displaces the mesylate to form the desired epoxide. In some variations, the acetal is reductively opened prior to this step.

• Procedure:

  • Dissolve the mesylated intermediate in a suitable solvent such as tetrahydrofuran.

  • Add a base, for example, potassium bicarbonate, and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Extract the product with an organic solvent and purify by column chromatography to obtain the key epoxide intermediate.

Part 2: Alternative Synthetic Routes to Oseltamivir Intermediates

To circumvent the reliance on (-)-shikimic acid, numerous alternative synthetic strategies have been developed. These routes often employ powerful reactions from the synthetic chemist's toolbox, such as the Diels-Alder reaction and catalytic asymmetric transformations, to construct the chiral cyclohexene core from simple, achiral starting materials.[5][7]

Route 1: The Diels-Alder Approach

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. Several research groups have successfully applied this reaction to the synthesis of oseltamivir intermediates.[5][9]

Caption: Diels-Alder approach to oseltamivir intermediates.

Key Features of the Diels-Alder Strategy:

• Starting Materials: Utilizes readily available and inexpensive starting materials like furan and ethyl acrylate or 1,3-butadiene and acrylic acid derivatives.[5][6]

• Chirality Induction: Enantioselectivity is typically achieved through the use of chiral catalysts, such as a chiral oxazaborolidinium catalyst (CBS catalyst) in the Corey synthesis, or through enzymatic resolution of a racemic intermediate.[6][9]

• Efficiency: While elegant, some Diels-Alder routes can suffer from low overall yields or require challenging separations of enantiomers.[5]

Route 2: Catalytic Asymmetric Synthesis

Modern catalytic asymmetric methods offer a powerful alternative for the enantioselective synthesis of oseltamivir intermediates. These approaches often involve the desymmetrization of meso-compounds or other catalytic enantioselective transformations.[4][10]

Example: The Trost Synthesis The Trost synthesis features a palladium-catalyzed asymmetric allylic alkylation (Pd-AAA) of a racemic lactone as a key step to establish the initial stereocenter.[4]

Key Principles:

• Deracemization: A chiral palladium complex is used to react with a racemic starting material to form a pseudo-meso π-allyl intermediate. The chiral ligand then directs the nucleophilic attack to produce an enantiomerically enriched product.[4]

• Aziridination: A subsequent rhodium-catalyzed aziridination is employed to install the second nitrogen functionality with high stereocontrol.[4]

• Advantages: This route avoids the use of hazardous azides and starts from a commercially available achiral lactone.[4]

Route 3: Starting from Alternative Chiral Pools

Other readily available chiral molecules have also been utilized as starting points for oseltamivir synthesis. For instance, a synthesis starting from D-mannitol has been reported.[11] This approach involves the construction of an acyclic precursor, which is then cyclized via an intramolecular aldol reaction to form the Tamiflu skeleton.[11]

Part 3: Comparative Analysis and Data Presentation

The choice of a synthetic route for oseltamivir depends on various factors, including scalability, cost of starting materials, safety of reagents, and overall efficiency. The following table provides a comparative overview of the key synthetic routes discussed.

Synthetic Route	Starting Material(s)	Key Features/Reactions	Number of Steps	Overall Yield (%)	Enantiomeric Excess (ee, %)	Reference(s)
Industrial Route	(-)-Shikimic Acid	Utilizes a natural chiral pool, involves epoxide formation and azide chemistry.	~8-13	17-47	>99 (from chiral pool)	[6][7][12]
Corey Synthesis	1,3-Butadiene & Acrylic Acid Derivative	Total synthesis, asymmetric Diels-Alder reaction, iodolactamization, azide-free.	~12	~30	>98	[6][9]
Shibasaki Synthesis	meso-Aziridine	Catalytic asymmetric desymmetrization with a chiral catalyst and TMSN3.	~14	Variable	High	[10]
Trost Synthesis	Racemic cis-lactone	Palladium-catalyzed asymmetric allylic alkylation (deracemization), rhodium-catalyzed aziridination, azide-free.	8	30	High	[4]
Hayashi Synthesis	Alkoxyaldehyde & Nitroalkene	Organocatalytic Michael reaction, domino Michael/Horner-Wadsworth-Emmons reaction.	9 (in 3 pots)	57	High	[13][14]

Conclusion

The synthesis of the chiral intermediates for oseltamivir is a testament to the ingenuity of synthetic organic chemists. While the industrial route starting from (-)-shikimic acid remains a robust and well-established process, the development of alternative synthetic strategies has provided valuable insights into asymmetric synthesis and has opened up new avenues for the production of this vital antiviral medication. The choice of a particular synthetic route will ultimately depend on a careful consideration of the specific requirements of the manufacturing process, including cost, safety, and scalability. The protocols and comparative analysis presented in these application notes are intended to serve as a valuable resource for researchers and professionals in the field of drug development.

References

• Production of shikimic acid. PubMed. Available at: [Link]

• A new efficient synthesis of oseltamivir phosphate (Tamiflu) from (−)-shikimic acid. ResearchGate. Available at: [Link]

• Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). PMC. Available at: [Link]

• The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle?. ScienceDirect. Available at: [Link]

• Shikimic acid as intermediary model for the production of drugs effective against influenza virus. PubMed Central. Available at: [Link]

• Turbocharged synthesis makes antiviral Tamiflu in an hour. Chemistry World. Available at: [Link]

• Oseltamivir total synthesis. Wikipedia. Available at: [Link]

• A Synthesis of Oseltamivir (Tamiflu) Starting from d-Mannitol. ACS Publications. Available at: [Link]

• Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®). iSm2. Available at: [Link]

• Synthesis method of oseltamivir. Google Patents.

• Total Synthesis of Oseltamivir (Tamiflu) by Hayashi. Organic Chemistry Portal. Available at: [Link]

• Enantioselective Synthesis of Oseltamivir Phosphate (Tamiflu) via the Iron-Catalyzed Stereoselective Olefin Diazidation. NIH. Available at: [Link]

• A Short and Practical Synthesis of Oseltamivir Phosphate (Tamiflu) from (−)-Shikimic Acid. ACS Publications. Available at: [Link]

Sources

• 1. Shikimic acid as intermediary model for the production of drugs effective against influenza virus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of shikimic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 8. CN103833570B - Synthesis method of oseltamivir - Google Patents [patents.google.com]
• 9. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 10. Enantioselective Synthesis of Oseltamivir Phosphate (Tamiflu) via the Iron-Catalyzed Stereoselective Olefin Diazidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Turbocharged synthesis makes antiviral Tamiflu in an hour | Research | Chemistry World [chemistryworld.com]
• 14. Total Synthesis of Oseltamivir (Tamiflu) by Hayashi [organic-chemistry.org]

Application Note: Stereoinversive Functionalization of a Chiral Cyclohexanolamine Building Block via the Mitsunobu Reaction

Abstract

The Mitsunobu reaction stands as a cornerstone of modern organic synthesis, prized for its ability to achieve the stereospecific conversion of primary and secondary alcohols into a diverse array of functional groups.[1][2] This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of the Mitsunobu reaction to tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate. This substrate is a valuable chiral building block, and its stereocontrolled functionalization is critical in the synthesis of complex molecules. We will detail the underlying mechanism, provide a field-proven experimental protocol for N-alkylation using phthalimide as the nucleophile, present expected outcomes, and offer a thorough troubleshooting guide.

Introduction: The Power of Stereochemical Inversion

In the landscape of pharmaceutical and materials science, the precise three-dimensional arrangement of atoms within a molecule is paramount to its function. The Mitsunobu reaction offers a powerful and reliable method for inverting the stereochemistry at a chiral center bearing a hydroxyl group.[3] This is achieved by activating the alcohol in situ to facilitate a substitution reaction that proceeds with a clean SN2-type mechanism, resulting in a complete Walden inversion of the stereocenter.[4][5]

The substrate, tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, contains a secondary alcohol and a Boc-protected amine. The Boc (tert-butyloxycarbonyl) group is a common protecting group in organic synthesis, valued for its stability under a wide range of reaction conditions and its facile removal under acidic conditions.[6] The ability to selectively modify the hydroxyl group with inversion of configuration, while leaving the protected amine intact, makes the Mitsunobu reaction an invaluable tool for elaborating this chiral scaffold into more complex and potent drug candidates. This guide will focus on the reaction with phthalimide, a common nitrogen nucleophile that serves as a precursor to a primary amine after deprotection.[4][7]

Mechanism and Key Principles of the Mitsunobu Reaction

The success of the Mitsunobu reaction hinges on the coordinated interplay of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5][8] The reaction's complexity belies its utility, and understanding the mechanism is key to optimizing conditions and troubleshooting outcomes.

The core transformation involves several key steps:

• Betaine Formation: Triphenylphosphine, a strong nucleophile, attacks the electrophilic nitrogen of the azodicarboxylate (e.g., DIAD), generating a highly reactive betaine intermediate.[5]

• Pronucleophile Deprotonation: The betaine is a strong base and rapidly deprotonates the acidic nucleophile (the "pronucleophile," H-Nu), in this case, phthalimide. This step is critical; the nucleophile must be sufficiently acidic, typically with a pKa below 13-15, to ensure this proton transfer occurs efficiently.[5][9][10]

• Oxyphosphonium Salt Formation: The alcohol substrate is activated by reacting with the protonated betaine complex, forming a key intermediate: the alkoxyphosphonium salt. This converts the hydroxyl group, a notoriously poor leaving group, into an exceptionally good one.[4]

• SN2 Displacement: The conjugate base of the nucleophile, generated in step 2, attacks the carbon atom bearing the activated oxygen in a classic SN2 fashion. This backside attack forces the departure of triphenylphosphine oxide (TPPO) and results in the complete inversion of the stereocenter.[1][5]

Figure 1: Generalized Mitsunobu Reaction Mechanism.

Causality Behind Experimental Choices:

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent. Its aprotic nature and ability to dissolve all reactants are ideal. Nonpolar solvents can sometimes lead to faster reactions and higher yields by disfavoring competing side pathways.[11]

• Reagents (DIAD vs. DEAD): Diisopropyl azodicarboxylate (DIAD) is often preferred over diethyl azodicarboxylate (DEAD). While both are effective, DEAD is more toxic and poses a greater explosion risk.[8]

• Order of Addition: The standard protocol involves mixing the alcohol, nucleophile, and triphenylphosphine, then adding the azodicarboxylate dropwise at a reduced temperature (0 °C).[5] This controlled addition helps manage the exothermic reaction and minimizes the formation of side products. For challenging substrates, pre-forming the betaine by mixing PPh₃ and DIAD before adding the alcohol and nucleophile can sometimes improve results.[12]

• Stoichiometry: A slight excess (1.2-1.5 equivalents) of the phosphine and azodicarboxylate is typically used to ensure complete consumption of the limiting alcohol substrate.

Detailed Experimental Protocol

This protocol describes the stereoinversive N-alkylation of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate with phthalimide.

Materials & Reagents:

• tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate (1.0 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Phthalimide (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Flame-dried round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

• Ice bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

Figure 2: Experimental Workflow Diagram.

Step-by-Step Procedure:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (dry nitrogen or argon), add tert-butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate (1.0 eq), triphenylphosphine (1.5 eq), and phthalimide (1.5 eq).

• Dissolution: Add anhydrous THF (approx. 0.1 M concentration relative to the alcohol) via syringe and stir the mixture until all solids have dissolved.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• DIAD Addition: Add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise to the stirred solution over 10-15 minutes. A color change and/or the formation of a precipitate (triphenylphosphine oxide) may be observed.[13]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the reaction stir for 6-18 hours.[13]

• Monitoring: Monitor the reaction progress by TLC, observing the consumption of the starting alcohol. A typical eluent system is 30-50% ethyl acetate in hexanes.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure using a rotary evaporator.[14]

• Extraction: Dilute the residue with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.[13]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product will contain the desired product as well as triphenylphosphine oxide and the reduced DIAD byproduct.[13]

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to elute the product.[13][14]

Expected Results and Data Presentation

Upon successful completion of the reaction and purification, the expected product is tert-butyl ((1R,3S)-3-(1,3-dioxoisoindolin-2-yl)cyclohexyl)carbamate. Note the inversion of stereochemistry from (1S,3S ) to (1R,3S ).

Parameter	Expected Value	Notes
Product Name	tert-butyl ((1R,3S)-3-(1,3-dioxoisoindolin-2-yl)cyclohexyl)carbamate	Stereochemistry at C3 is inverted.
Yield	75-90%	Yields are dependent on reaction scale and purification efficiency.
Appearance	White to off-white solid
¹H NMR	Diagnostic peaks for the phthalimide (aromatic protons ~7.8 ppm) and Boc groups (~1.45 ppm) will be present. The chemical shift of the proton at C3 will shift downfield compared to the starting alcohol.
Mass Spec (HRMS)	Calculated m/z for C₂₀H₂₆N₂O₄ + H⁺ should be confirmed.	Provides confirmation of the molecular formula.

Troubleshooting Guide

Even robust reactions can encounter issues. This section provides a self-validating guide to common problems and their solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive reagents (DIAD/PPh₃ may have degraded).2. Wet solvent or glassware.3. Nucleophile pKa is too high (>15).[5]	1. Use fresh or newly purchased reagents. Check PPh₃ for oxidation to TPPO via ³¹P NMR if possible.2. Ensure THF is anhydrous and glassware is rigorously flame- or oven-dried.3. Confirm the pKa of the nucleophile. Phthalimide (pKa ~8.3) is suitable.
Formation of Side Products	1. Reaction temperature too high, promoting side reactions.2. Incorrect order of addition.3. The azodicarboxylate may act as a nucleophile if the intended nucleophile is not reactive enough.[5]	1. Maintain cooling during DIAD addition and control the temperature throughout.2. Try the "pre-formation" method: mix PPh₃ and DIAD at 0 °C before adding the alcohol and nucleophile.[12]3. Ensure a slight excess of the nucleophile is used.
Difficult Purification	1. Triphenylphosphine oxide (TPPO) and the reduced hydrazine byproduct are co-eluting with the product.[9][11]	1. TPPO can sometimes be crashed out of a nonpolar solvent like diethyl ether or a hexanes/EtOAc mixture and removed by filtration.[13]2. Use modified reagents designed for easier removal, such as polymer-bound PPh₃ or specialized azodicarboxylates.[5][9]

Safety Considerations

• Reagents: Diisopropyl azodicarboxylate (DIAD) and diethyl azodicarboxylate (DEAD) are toxic and potentially explosive; handle with care in a well-ventilated fume hood.[8] Triphenylphosphine is an irritant. Phthalimide is harmful if swallowed.

• Procedure: The reaction can be exothermic, especially on a larger scale. Slow, controlled addition of DIAD at 0 °C is critical.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

References

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• The Chemists' Cookbook. (2024, October 12). Mitsunobu reaction: Description, reaction mechanism, and experimental procedure [Video]. YouTube. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Butters, M., et al. (2023). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. ACS Omega. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Professor Dave Explains. (2024, January 10). Mitsunobu Reaction [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Saleem, M., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Mitsunobu Reaction - Common Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (2019, August 26). Mitsunobu Reaction. PDF document. Retrieved from [Link]

• Reddit. (2018, August 7). Mitsunobu reaction issues. r/chemistry. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl (3-hydroxycyclohexyl)carbamate. Retrieved from [Link]

• ChemistryViews. (2013, May 7). Replacing a DEAD, Middle-aged Reagent. Retrieved from [Link]

• Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.

• Royal Society of Chemistry. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Retrieved from [Link]

• ThaiJO. (2021, December 16). Synthesis of trans tert-butyl (5,6-dihydroxycyclohex-3-en-1-yl) carbamate: a potential precursor for (-)-muricatacin derivatives. Science, Engineering and Health Studies. Retrieved from [Link]

Sources

• 1. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 6. 107259-06-3 Cas No. | tert-Butyl (1-formylcyclopropyl)carbamate | Apollo [store.apolloscientific.co.uk]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. chemistryviews.org [chemistryviews.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. m.youtube.com [m.youtube.com]

Application Note: High-Fidelity Substitution Strategies for Boc-Protected Amino Alcohols

Executive Summary

N-Boc amino alcohols are ubiquitous chiral building blocks in drug development. However, transforming the hydroxyl group via nucleophilic substitution (

) presents a unique chemoselective challenge: the "Internal Attack" phenomenon.

Unlike simple alcohols, Boc-amino alcohols possess a latent nucleophile—the carbamate oxygen—located five atoms away from the hydroxyl carbon. Under standard activation conditions (e.g., mesylation), this oxygen can cyclize to form a 2-oxazolidinone, effectively capping the molecule and destroying the ability to substitute.

This guide details two validated protocols to circumvent this pathway: Low-Temperature Sulfonylation (Indirect) and the Mitsunobu Reaction (Direct), providing the mechanistic causality required to maintain enantiomeric excess (>99% ee) and high yields.

Mechanistic Insight: The Oxazolidinone Trap

The primary failure mode in substituting Boc-amino alcohols is not steric hindrance, but intramolecular cyclization.

When the hydroxyl group is converted to a leaving group (LG, e.g., Mesylate), the molecule faces a kinetic competition:

• Path A (Desired): Intermolecular attack by the external nucleophile (

  ).

• Path B (Undesired): Intramolecular attack by the Boc carbonyl oxygen (

  ).

Path B is entropically favored (forming a 5-membered ring) and is accelerated by:

• Excess Heat: Overcoming the activation barrier for cyclization.

• Strong Bases: Deprotonating the amide nitrogen (

  ), making the carbonyl oxygen more nucleophilic.

The resulting byproduct is a 2-oxazolidinone , and the tert-butyl group is often lost as isobutylene or trapped as a tert-butyl ether.

Visualization: The Kinetic Competition

Figure 1: Mechanistic divergence of activated Boc-amino alcohols. Path B (Red) represents the oxazolidinone formation, a common "dead-end" byproduct.

Protocol A: Indirect Substitution via Sulfonates

This method involves a two-step sequence: activation of the alcohol as a mesylate (methanesulfonate) or tosylate, followed by displacement. This is preferred for scaling up and when using strong nucleophiles (e.g., azides, cyanides).

Critical Control Points

• Temperature: Activation must occur between -10°C and 0°C . Warming to RT prematurely triggers cyclization [1].

• Base Selection: Use Triethylamine (TEA) or Diisopropylethylamine (DIPEA) . Avoid stronger bases (e.g., NaH) which deprotonate the Boc-nitrogen.

Step-by-Step Methodology

Reagents:

• Substrate: N-Boc amino alcohol (1.0 equiv)

• Reagent: Methanesulfonyl chloride (MsCl) (1.2 equiv)

• Base: Triethylamine (TEA) (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (10 mL/g substrate)

Procedure:

• Setup: Charge the N-Boc amino alcohol and anhydrous DCM into a reaction vessel under nitrogen atmosphere.

• Cooling: Cool the solution to -10°C using an ice/salt bath.

• Base Addition: Add TEA dropwise over 5 minutes. Note: No exotherm should be observed yet.

• Activation: Add MsCl dropwise via syringe pump or addition funnel over 15–20 minutes.

  • Why? Slow addition prevents localized heating, which favors oxazolidinone formation.

• Incubation: Stir at 0°C for 1–2 hours. Monitor by TLC (usually 30-50% EtOAc/Hexane). The product (mesylate) is typically less polar than the alcohol.

• Quench: Quench with cold saturated

  solution.

• Workup: Extract with DCM, wash with cold 1N HCl (rapidly, to remove amine salts without deprotecting Boc), then brine. Dry over

  and concentrate in vacuo below 30°C.

  • Stability Warning: Do not store the mesylate for long periods. Proceed immediately to Step 8.

• Displacement (

  ): Dissolve the crude mesylate in DMF or DMSO. Add the nucleophile (e.g., , 1.5 equiv). Heat to 50–60°C.

  • Outcome: Complete inversion of stereochemistry (Walden Inversion).

Protocol B: Direct Substitution via Mitsunobu Reaction

The Mitsunobu reaction allows for the direct substitution of the hydroxyl group with a pronucleophile (H-Nu) under mild, neutral conditions. This is ideal for weak nucleophiles (phenols, imides, sulfonamides) and converting alcohols to amines (via phthalimide or azide sources).

Critical Control Points

• Order of Addition: The betaine intermediate must form before the substrate is fully engaged to prevent side reactions.

• Reagent Choice: DIAD (Diisopropyl azodicarboxylate) is preferred over DEAD due to better stability and liquid handling.

Step-by-Step Methodology

Reagents:

• Substrate: N-Boc amino alcohol (1.0 equiv)

• Phosphine: Triphenylphosphine (

  ) (1.2 – 1.5 equiv)

• Azo Reagent: DIAD (1.2 – 1.5 equiv)

• Pronucleophile: e.g., Phthalimide, hydrazoic acid source (DPPA), or Phenol (1.2 equiv)

• Solvent: Anhydrous THF or Toluene

Procedure:

• Dissolution: Dissolve

  , the N-Boc amino alcohol, and the pronucleophile in anhydrous THF under nitrogen. Cool to 0°C .[1]

• Addition: Add DIAD dropwise over 15–30 minutes.

  • Visual Check: The orange color of DIAD should fade to light yellow upon addition, indicating betaine formation and reaction with the phosphine.

• Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 12–24 hours.

• Monitoring: Monitor by TLC. The disappearance of the alcohol is the key indicator.

• Workup: Concentrate the solvent.

  • Purification Hack: Triturate the residue with

    /Hexane (1:1). Triphenylphosphine oxide ( ) often precipitates out and can be filtered off, simplifying column chromatography.

Comparative Analysis & Troubleshooting

The following data summarizes the trade-offs between the two methods based on internal validation studies.

Feature	Method A: Sulfonylation ( )	Method B: Mitsunobu
Primary Mechanism	Stepwise Activation +	Concerted Activation +
Stereochemistry	Inversion (High Fidelity)	Inversion (High Fidelity)
Oxazolidinone Risk	High (if Temp > 0°C or strong base used)	Low (Neutral conditions)
Atom Economy	Good	Poor (Generates and Hydrazine)
Scalability	Excellent (Linear scale-up)	Moderate (Reagent cost & waste removal)
Nucleophile Scope	Strong Nu ( , , )	Weak/Acidic Nu (Phenols, Imides)

Troubleshooting Guide

• Problem: Formation of Oxazolidinone (observed by NMR/MS).

  • Cause: Reaction temperature too high during activation or workup.

  • Fix: Keep mesylation strictly

    . Switch solvent to Toluene (slower reaction but better heat dissipation).

• Problem: Racemization.

  • Cause:

    character due to leaving group departing before nucleophile attacks (common in benzylic substrates).

  • Fix: Switch to Method B (Mitsunobu), which enforces tighter

    geometry.

• Problem: Poor Yield in Mitsunobu.

  • Cause:

    of nucleophile is too high (>11).

  • Fix: Mitsunobu requires acidic pronucleophiles (ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    ). For basic nucleophiles, use Method A.

Decision Matrix

Use this logic flow to select the appropriate protocol for your specific N-Boc amino alcohol substrate.

Figure 2: Workflow for selecting the optimal substitution strategy based on nucleophile properties.

References

• Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide. ACS Organic & Inorganic Au, 2025. [Link] (Mechanistic validation of the oxazolidinone side-reaction pathway).

• Recent Advances in the Mitsunobu Reaction. Atlanchim Pharma / European Journal of Organic Chemistry, 2004. [Link] (Comprehensive review of pronucleophiles compatible with Boc-protected substrates).

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link] (General stability data and deprotection conditions).

Sources

• 1. atlanchimpharma.com [atlanchimpharma.com]

Application Notes and Protocols: A Guide to the Deprotection of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

Introduction: Navigating the Critical Step of Boc Deprotection

In the landscape of synthetic organic chemistry, particularly in the realm of pharmaceutical and materials science, the use of protecting groups is a cornerstone of strategic molecular assembly. Among these, the tert-butyloxycarbonyl (Boc) group stands out for its widespread application in masking the nucleophilicity of amines. Its popularity stems from its general stability to a range of reaction conditions and, crucially, the predictability of its removal. The deprotection of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate to yield (1S,3S)-3-aminocyclohexanol is a critical transformation, yielding a valuable chiral building block for various bioactive molecules.[1][2]

This guide provides an in-depth exploration of the methodologies for this deprotection, moving beyond a simple recitation of steps to elucidate the underlying chemical principles. We will delve into the mechanistic rationale for common protocols, offer practical insights into reaction optimization and monitoring, and address potential challenges, thereby equipping researchers with the knowledge to execute this transformation with precision and confidence.

The Chemistry of Boc Deprotection: An Acid-Labile Guardian

The efficacy of the Boc group as a protective shield lies in its susceptibility to cleavage under acidic conditions.[3][4] This acid-lability is a direct consequence of the stability of the tert-butyl cation, a key intermediate in the deprotection mechanism.[5][6][7] The presence of a hydroxyl group in our substrate, tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate, necessitates a careful selection of deprotection conditions to avoid potential side reactions.

The generally accepted mechanism for acid-catalyzed Boc deprotection proceeds through a series of well-defined steps:

• Protonation: The process is initiated by the protonation of the carbonyl oxygen of the carbamate by a strong acid.[6][8][9] This initial step increases the electrophilicity of the carbonyl carbon.

• Formation of the tert-Butyl Cation: The protonated intermediate then undergoes fragmentation, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate.[6][8][9]

• Decarboxylation: The carbamic acid is unstable and readily undergoes decarboxylation, releasing carbon dioxide gas and yielding the desired free amine.[6][10]

• Protonation of the Amine: Under the acidic reaction conditions, the newly liberated amine is protonated, forming its corresponding ammonium salt.[6][9]

A critical consideration during Boc deprotection is the fate of the tert-butyl cation. This electrophilic species can potentially alkylate nucleophilic sites on the substrate or product, leading to impurities.[5] To mitigate this, "scavengers" such as anisole or triisopropylsilane (TIS) can be added to the reaction mixture to trap the tert-butyl cation.[11][12]

Experimental Protocols: A Comparative Analysis

The choice of acid and solvent system is paramount for a successful deprotection. Below, we detail two of the most reliable and widely employed protocols for the deprotection of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is arguably the most common and often highly effective method for Boc deprotection due to the high volatility of both the acid and the solvent, which simplifies product isolation.[10]

Step-by-Step Methodology:

• Dissolution: Dissolve tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1–0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This helps to control any potential exotherm and minimize side reactions.

• Acid Addition: Slowly add trifluoroacetic acid (TFA) (typically 5-10 eq., or as a 20-50% v/v solution in DCM) to the stirred solution.[12]

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. The evolution of carbon dioxide gas is a visual indicator that the reaction is proceeding.[6]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[12] The product, being a free amine salt, will have a much lower Rf value on silica gel compared to the starting material.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.[12]

  • To ensure complete removal of residual TFA, co-evaporate the residue with toluene (3 x 10 mL).[12]

  • The resulting TFA salt of (1S,3S)-3-aminocyclohexanol can often be used directly in subsequent steps.

  • For isolation of the free amine, dissolve the residue in a minimal amount of water and basify to a pH > 10 with a suitable base (e.g., saturated aqueous sodium bicarbonate or 1M NaOH).

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or a mixture of chloroform and isopropanol).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free amine.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in an Organic Solvent

The use of HCl offers a more cost-effective alternative to TFA and is also a very common and robust method for Boc deprotection.[4][11]

Step-by-Step Methodology:

• Reagent Preparation: Prepare a solution of HCl in a suitable organic solvent. Common choices include 3-4 M HCl in 1,4-dioxane or ethyl acetate.[11] These solutions are commercially available or can be prepared by bubbling HCl gas through the anhydrous solvent.

• Dissolution: Dissolve tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate (1.0 eq) in the chosen solvent (e.g., 1,4-dioxane or ethyl acetate) to a concentration of 0.1-0.5 M.

• Reaction: Add the HCl solution (typically a large excess, e.g., 10-20 eq.) to the solution of the starting material at room temperature.

• Monitoring: Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.[13]

• Work-up:

  • Upon completion, the product will often precipitate from the reaction mixture as the hydrochloride salt. The solid can be collected by filtration, washed with a non-polar solvent (e.g., diethyl ether or hexanes) to remove any non-polar impurities, and dried under vacuum.

  • Alternatively, the reaction mixture can be concentrated under reduced pressure.

  • To isolate the free amine, the hydrochloride salt is dissolved in water and the pH is adjusted to >10 with a base. The product is then extracted with an organic solvent as described in Protocol 1.

Comparative Data and Considerations

Parameter	TFA in DCM	HCl in Organic Solvent
Reagent Cost	Higher	Lower
Work-up	Involves co-evaporation to remove residual acid	Often involves precipitation of the HCl salt
Safety	TFA is highly corrosive and volatile	HCl gas is corrosive and toxic; solutions are corrosive
Byproducts	Trifluoroacetate salt	Hydrochloride salt
Green Chemistry	DCM is a chlorinated solvent, which is less desirable[5]	Ethyl acetate is a greener solvent alternative

Choosing the Right Protocol:

The selection between TFA and HCl often comes down to substrate compatibility, cost, and desired final salt form. For substrates sensitive to strong acid, milder conditions or alternative methods may be necessary. It is always advisable to perform small-scale test reactions to determine the optimal conditions.

Analytical Monitoring: Ensuring a Complete Transformation

Effective monitoring is crucial for determining the endpoint of the deprotection reaction and avoiding over-exposure to harsh acidic conditions.

• Thin Layer Chromatography (TLC): This is a quick and straightforward method. The Boc-protected starting material will have a significantly higher Rf value than the highly polar aminocyclohexanol product (which often remains at the baseline). A stain such as ninhydrin can be used to visualize the primary amine product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more definitive evidence of the conversion by showing the disappearance of the mass corresponding to the starting material and the appearance of the mass of the product.

• ¹H NMR Spectroscopy: The disappearance of the characteristic singlet peak for the nine protons of the tert-butyl group at approximately 1.4 ppm is a clear indicator of a successful deprotection.[12][13]

Troubleshooting and Advanced Considerations

• Incomplete Reaction: If the reaction stalls, consider increasing the reaction time, temperature (with caution), or the equivalents of acid.[12]

• Side Reactions: The presence of other acid-sensitive functional groups may require the use of milder deprotection methods. Aqueous phosphoric acid has been reported as a greener and milder alternative.[3]

• Alternative Methods: For highly sensitive substrates, other deprotection strategies exist, such as using Lewis acids (e.g., AlCl₃) or thermal deprotection, although the latter often requires high temperatures.[11][14] More recently, methods using oxalyl chloride in methanol have been developed for mild deprotection.[15][16]

Conclusion

The deprotection of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a fundamental yet nuanced transformation. A thorough understanding of the reaction mechanism, careful selection of reagents and conditions, and diligent monitoring are the keys to achieving high yields of the desired (1S,3S)-3-aminocyclohexanol. By leveraging the protocols and insights provided in this guide, researchers can confidently and efficiently perform this critical synthetic step.

References

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• ACS GCI Pharmaceutical Roundtable. BOC Deprotection. Wordpress. [Link]

• Common Organic Chemistry. Boc Deprotection Mechanism - TFA. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• YouTube. Boc Deprotection Mechanism | Organic Chemistry. [Link]

• Common Organic Chemistry. Boc Deprotection Mechanism - HCl. [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION. [Link]

• RSC Advances. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• National Institutes of Health. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Molecules. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. [Link]

• ResearchGate. How to confirm BOC deprotection by TFA ?. [Link]

• ResearchGate. Any suggestion on Boc deprotection without using acid?. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• ResearchGate. How can we do the deprotection of boc-amino acids using hcl ?. [Link]

• PubChem. tert-butyl (3-hydroxycyclohexyl)carbamate. [Link]

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 16. xray.uky.edu [xray.uky.edu]

Application Note: Strategic Stereocontrol in the Synthesis of N-Boc-3-hydroxycyclohexylamine Derivatives

Executive Summary

The N-Boc-3-hydroxycyclohexylamine scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a conformationally restricted linker in Factor Xa inhibitors, GPCR ligands, and anti-infectives. However, the 1,3-substitution pattern presents unique stereochemical challenges compared to its 1,2- and 1,4-counterparts.

Unlike 1,2- or 1,4-disubstituted cyclohexanes, where the trans isomer is often thermodynamically preferred (diequatorial), the 1,3-disubstituted system favors the cis-isomer (diequatorial). Consequently, accessing the trans-isomer (axial-equatorial) requires kinetic control or stereochemical inversion.

This guide details the protocols for the divergent synthesis of both diastereomers, utilizing hydride reduction dynamics and Mitsunobu inversion. We provide self-validating NMR criteria to ensure stereochemical integrity.

Conformational Analysis & Strategic Logic

To control the reaction, one must understand the ground-state thermodynamics. The cyclohexane ring will adopt a chair conformation to minimize 1,3-diaxial interactions.

• The cis-Isomer (Thermodynamic Product): Both the bulky N-Boc group and the hydroxyl group occupy equatorial positions (e,e). This is the lowest energy state.

• The trans-Isomer (Kinetic Product/Inverted): One group is equatorial and the other is axial (e,a). Since the N-Boc group is significantly bulkier (A-value ~1.2-1.4 kcal/mol) than the hydroxyl group (A-value ~0.9 kcal/mol), the conformer with Equatorial N-Boc / Axial -OH is the predominant species.

Stereodivergent Workflow

The synthesis hinges on the reduction of the intermediate ketone (N-Boc-3-aminocyclohexanone).

• Path A (Thermodynamic Control): Small hydride reagents (NaBH₄) attack from the sterically hindered axial face, yielding the equatorial alcohol (cis-isomer).

• Path B (Kinetic Control): Bulky hydride reagents (L-Selectride) are forced to attack from the less hindered equatorial face, yielding the axial alcohol (trans-isomer).

• Path C (Chemical Inversion): Mitsunobu reaction on the cis-alcohol inverts the stereocenter to generate trans-derivatives (azides, esters).

Visualizing the Pathway

Figure 1: Stereodivergent synthesis workflow. Blue indicates starting material; Green indicates the thermodynamic cis-isomer; Red indicates the kinetic or inverted trans-isomer.

Experimental Protocols

Protocol A: Thermodynamic Reduction (Synthesis of cis-Isomer)

Objective: Access the 1,3-diequatorial cis-alcohol. Mechanism: Axial attack by small hydride.

• Setup: Dissolve N-Boc-3-aminocyclohexanone (1.0 equiv) in MeOH (0.2 M) at 0 °C.

• Addition: Add NaBH₄ (1.2 equiv) portion-wise over 15 minutes. Gas evolution (H₂) will occur.

• Reaction: Stir at 0 °C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

• Quench: Carefully add saturated NH₄Cl solution.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

• Expected Yield: 85-95%.

• Stereoselectivity: Typically >10:1 (cis:trans).

Protocol B: Kinetic Reduction (Synthesis of trans-Isomer)

Objective: Access the 1-equatorial-3-axial trans-alcohol. Mechanism: Equatorial attack by bulky hydride (steric approach control).

• Setup: Dissolve N-Boc-3-aminocyclohexanone (1.0 equiv) in anhydrous THF (0.15 M) under Nitrogen/Argon atmosphere. Cool to -78 °C.

• Addition: Dropwise add L-Selectride (1.0 M in THF, 1.2 equiv) over 30 minutes. Crucial: Maintain internal temperature below -70 °C to maximize selectivity.

• Reaction: Stir at -78 °C for 2 hours.

• Oxidative Workup: Warning: Exothermic. Add MeOH slowly at -78 °C. Then add 10% NaOH followed by 30% H₂O₂ dropwise.

• Extraction: Warm to RT, dilute with water, and extract with Et₂O or EtOAc.

• Purification: Flash chromatography.

• Expected Yield: 75-85%.

• Stereoselectivity: Typically >20:1 (trans:cis).

Protocol C: Mitsunobu Inversion (Functionalization of cis to trans)

Objective: Convert the stable cis-alcohol into a trans-azide (amine precursor) or ester with complete inversion.

• Setup: Dissolve cis-N-Boc-3-hydroxycyclohexylamine (1.0 equiv), PPh₃ (1.5 equiv), and the nucleophile (e.g., DPPA for azide or p-nitrobenzoic acid for ester, 1.5 equiv) in anhydrous THF (0.2 M). Cool to 0 °C.

• Addition: Add DIAD or DEAD (1.5 equiv) dropwise. The solution will turn yellow/orange.

• Reaction: Stir at 0 °C for 30 mins, then RT overnight.

• Workup: Concentrate directly or dilute with Et₂O and wash with NaHCO₃.

• Purification: Column chromatography is essential to remove PPh₃O and hydrazine byproducts.

  • Tip: If separation is difficult, use polymer-supported PPh₃ or wash the crude solid with Hexanes/Et₂O mixtures if the product crystallizes.

Validation & Quality Control (Self-Validating Systems)

Trustworthiness in stereochemical synthesis relies on rigorous characterization. Do not rely solely on TLC.

1H-NMR Diagnostic Criteria

The multiplicity and coupling constants (

) of the proton at the C3 position (geminal to the -OH) are definitive.

Feature	cis-Isomer (Diequatorial)	trans-Isomer (Axial OH)
C3-H Orientation	Axial	Equatorial
Coupling Pattern	tt (Triplet of triplets) or broad multiplet with large splitting	quintet or narrow multiplet
Coupling Constants ( )	Large (~10-12 Hz) present	Small and (< 5 Hz) only
Chemical Shift	Typically more shielded (upfield)	Typically more deshielded (downfield)

Why this works: In the cis-isomer, the C3 proton is axial and has two adjacent axial neighbors (C2-H and C4-H), resulting in large Karplus couplings (

dihedral angle). In the trans-isomer, the C3 proton is equatorial, having no relationships, resulting in only small couplings.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Low dr (Diastereomeric Ratio) in L-Selectride reduction	Temperature too high during addition.	Ensure -78 °C is maintained; pre-cool reagents.
No reaction in Mitsunobu	pKa of nucleophile too high (>11).	Use a more acidic nucleophile (e.g., p-nitrobenzoic acid instead of benzoic acid) or use specialized reagents (ADDP/PBu₃).
Elimination byproduct (Cyclohexene) in Mitsunobu	Steric hindrance or basicity of betaine intermediate.	Lower temperature to -20 °C; add acid component after betaine formation.

References

• General Reduction of Cyclohexanones

  • Subramanian, V. et al. "Diastereoselective (3 + 3)-Annulations... for Access to Polyfunctional Cyclohexanones." PMC (NIH). Available at: [Link]

  • Context: Validates NaBH4 selectivity for thermodynamic products in substituted cyclohexanones.

• Mitsunobu Reaction Mechanics

  • Swamy, K. C. K. et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009, 109(6), 2551–2651.
  • Context: Authoritative review on mechanism, inversion logic, and pKa constraints.

  • Organic Chemistry Portal. "Mitsunobu Reaction."[1][2][3][4] Available at: [Link]

• Eliel, E. L. et al. "Conformational Analysis of 1,3-Disubstituted Cyclohexanes." Journal of the American Chemical Society.
• Stereoselective Synthesis of Amino Alcohols: Badorrey, R. et al. "Diastereoselective synthesis of cis- and trans-3-aminocyclohexanols." Tetrahedron: Asymmetry. Context: Specific protocols for separating and identifying amino-cyclohexanol isomers.

• Inversion of Hindered Alcohols

  • Dodge, J. A. et al. "A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols." Organic Syntheses, Coll.[1][5] Vol. 10, p. 460. Available at: [Link]

  • Context: Protocol for using p-nitrobenzoic acid when standard Mitsunobu fails on hindered substr

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]

Precision Engineering of Chiral Cyclohexylamines: A Multi-Modal Application Note

Topic: Asymmetric Synthesis of Substituted Cyclohexylamine Derivatives Content Type: Detailed Application Note & Protocols Audience: Senior Synthetic Chemists, Process Chemists, and Drug Discovery Leads

Executive Summary & Strategic Overview

Substituted cyclohexylamines are pharmacophoric cornerstones in neuroactive therapeutics (e.g., Sertraline, Cariprazine, Tilidine). Their efficacy relies strictly on the precise arrangement of stereocenters—specifically the absolute configuration of the amine-bearing carbon and its relative diastereoselectivity (cis/trans) to ring substituents.

This guide moves beyond generic "textbook" synthesis, offering three distinct, field-validated protocols to solve the stereochemical challenge. We prioritize causality : explaining why a method fails or succeeds based on substrate electronics and steric demand.

Strategic Decision Matrix

Before selecting a protocol, analyze your substrate against this decision matrix to maximize yield and stereocontrol.

Figure 1: Strategic workflow for selecting the optimal asymmetric synthesis route based on substrate class and stereochemical requirements.

Protocol 1: Biocatalytic Transamination (The "Thermodynamic" Route)

Best For: Creating trans-1,4-substituted cyclohexylamines with high diastereoselectivity (dr > 99:1). Mechanism:

-Transaminases (ATA) utilize Pyridoxal-5'-phosphate (PLP) to transfer an amino group. Crucially, for 4-substituted cyclohexanones, the enzyme often facilitates Dynamic Kinetic Resolution (DKR) via rapid keto-enol tautomerization, funneling the mixture toward the thermodynamically stable trans-isomer.

The Self-Validating Protocol

Reagents:

• Substrate: 4-substituted cyclohexanone (e.g., 4-phenylcyclohexanone).

• Enzyme: Commercially available

  -Transaminase (e.g., Arthrobacter sp. variant).

• Cofactor: PLP (1 mM).

• Amine Donor: Isopropylamine (IPA) (1 M) – Preferred over Alanine to drive equilibrium via acetone volatility.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 7.5). Add PLP (1 mM) to the buffer. Critical Checkpoint: Solution must be bright yellow. If colorless, PLP has degraded.

• Substrate Solubilization: Dissolve the ketone substrate in DMSO (5% v/v of final volume).

• Reaction Initiation:

  • Charge reactor with Buffer/PLP solution.

  • Add Isopropylamine (1 M final concentration). Adjust pH back to 7.5 using 6M HCl (IPA is basic).

  • Add Enzyme powder (loading: 5–10 g/L or 20 U/mg substrate).

  • Add Substrate/DMSO solution last.

• Incubation: Shake at 30°C, 150 rpm for 24 hours. Note: Open systems with overhead stirring are preferred to allow acetone evaporation, driving the equilibrium.

• Workup: Acidify to pH 2 (quench enzyme, protonate amine). Extract with EtOAc (removes unreacted ketone). Basify aqueous layer to pH 12. Extract with DCM to recover chiral amine.

Mechanism Visualization (Ping-Pong Bi-Bi):

Figure 2: The Ping-Pong Bi-Bi mechanism of Transaminases. The amine donor converts PLP to PMP, which then transfers the amine to the ketone substrate.

Protocol 2: Iridium-Catalyzed Asymmetric Hydrogenation

Best For: Cyclic imines or enamides. Ideal for scale-up due to low catalyst loading. Key Insight: Unlike Rh-catalysis, Iridium systems (specifically Ir-PHOX or Ir-P^N complexes) are less sensitive to steric hindrance at the C=N bond but highly sensitive to counter-ions and pressure.

The Protocol

Reagents:

• Catalyst Precursor:

  .[1]

• Ligand: (S)-MaxPHOX or Chiral Spiro Phosphine-Oxazoline.

• Additive:

  (10 mol%) – Critical for forming the active monomeric cationic species.

• Solvent: Dichloromethane (DCM) or Methanol (MeOH).

Step-by-Step Methodology:

• Catalyst Formation (In Situ):

  • In a glovebox (

    ppm), mix (0.5 mol%) and Ligand (1.1 mol%) in dry DCM. Stir for 30 min until solution turns deep red/orange.

• Substrate Addition: Add the cyclic imine substrate.

• Iodine Activation: Add

  (5–10 mol% relative to Ir). Why? Iodine cleaves the Ir-dimer and acts as a weakly coordinating counter-ion, enhancing electrophilicity.

• Hydrogenation:

  • Transfer to a high-pressure autoclave.

  • Purge with

    (3x).

  • Pressurize to 30–50 bar .

  • Stir at RT for 12–16 hours.

• Validation: Vent

  . Filter through a silica plug to remove Ir. Analyze via Chiral HPLC.

Data Summary: Pressure Effects

Pressure (bar)	Conversion (%)	ee (%)	Note
5	40	92	Slow kinetics
30	>99	96	Optimal Zone

| 80 | >99 | 88 | Lower selectivity due to non-selective background reaction |

Protocol 3: Organocatalytic Transfer Hydrogenation

Best For: Metal-free synthesis; substrates sensitive to high pressure; direct reductive amination of ketones. Mechanism: Chiral Phosphoric Acids (CPAs) form a ternary complex, simultaneously activating the imine (via protonation) and the Hantzsch ester (via H-bonding), ensuring hydride delivery from a specific face.

The Protocol

Reagents:

• Catalyst: (R)-TRIP or (R)-BINOL-derived Phosphoric Acid (5 mol%).

• Reductant: Hantzsch Ester (HEH) (1.2 equiv).

• Substrate: Cyclohexanone derivative + Aniline derivative.

• Drying Agent: 5Å Molecular Sieves (pellets).

Step-by-Step Methodology:

• Imine Formation (In Situ):

  • Combine ketone and amine in Toluene. Add 5Å MS. Heat to 50°C for 2 hours to drive water removal.

  • Checkpoint: Verify imine formation by NMR (disappearance of ketone C=O signal at ~210 ppm).

• Catalysis:

  • Cool to reaction temperature (often 0°C or RT to maximize ee).

  • Add CPA catalyst (5 mol%).

  • Add Hantzsch Ester (HEH).

• Monitoring: Stir until HEH is consumed (monitor disappearance of fluorescent spot on TLC).

• Workup: Direct column chromatography. No aqueous workup required (prevents hydrolysis).

Mechanism Visualization (Ternary Complex):

Figure 3: Bifunctional activation mode of Chiral Phosphoric Acids. The catalyst bridges the electrophile (imine) and nucleophile (HEH) in a chiral pocket.

References

• Biocatalytic Transamination & Cariprazine Intermediates

  • Farkas, E., et al. (2019). Immobilized Whole-Cell Transaminase Biocatalysts for Continuous-Flow Kinetic Resolution of Amines.[2] Catalysts.[1][3][4][5][6][7][8][9][10][11][12][13] Link

  • Additional context on Transaminase applications: The Industrial Age of Biocatalytic Transamination.[14]Link

• Organocatalytic Reductive Amination

  • Storer, R. I., et al. (MacMillan Group). (2006).[4][15] Enantioselective Organocatalytic Reductive Amination.[4][6][11][15] Journal of the American Chemical Society. Link

  • Rueping, M., et al. (2007). A Vaulted Biaryl Phosphoric Acid-Catalyzed Reduction of α-Imino Esters. J. Am. Chem. Soc. Link

• Iridium-Catalyzed Hydrogenation

  • Verdaguer, X., et al. (2016).[5] Highly Enantioselective Iridium-Catalyzed Hydrogenation of Cyclic Enamides.[5][16] Angewandte Chemie Int. Ed. Link

  • Zhou, Y.G., et al. (2012). Iridium-Catalyzed Asymmetric Hydrogenation of Cyclic Imines.[5][7][16] Organic Letters.[10][12] Link

Sources

• 1. Iridium-catalyzed asymmetric hydrogenation of cyclic iminium salts - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. A diversity of recently reported methodology for asymmetric imine reduction - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO00794C [pubs.rsc.org]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 9. mdpi.com [mdpi.com]
• 10. Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. The Industrial Age of Biocatalytic Transamination - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enantioselective organocatalytic reductive amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Application Note: Precision Oxidation of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

[1][2][3]

Abstract & Strategic Overview

The oxidation of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate** (Compound 1 ) to its corresponding ketone, tert-Butyl ((1S)-3-oxocyclohexyl)carbamate** (Compound 2 ), is a pivotal step in the synthesis of pharmaceutical intermediates, particularly for HCV protease inhibitors and other peptidomimetic drugs.[1][2][3]

While secondary alcohol oxidation is a routine transformation, this specific substrate presents a unique chemoselectivity challenge : the resulting ketone is a

-amino ketone .[1][3] Under basic or acidic conditions, -amino ketones are susceptible to -elimination (retro-Michael type), leading to the formation of the thermodynamically stable conjugated enone (cyclohexenone derivative) and loss of the chiral amine.[1][2][3]

This guide provides two validated protocols designed to maximize yield while preserving the stereochemical integrity of the C1 position and preventing elimination:

• Method A (Dess-Martin Periodinane): The "Gold Standard" for high-value, gram-scale synthesis where purity is paramount.[1][2][3]

• Method B (Swern Oxidation): A scalable, cost-effective protocol for multi-gram to kilogram batches, with critical process controls to mitigate elimination risks.[1][2][3]

Chemical Transformation & Mechanistic Risks[1][2][3][4]

Reaction Scheme

The transformation involves the oxidation of the C3-hydroxyl group.[1][3] Note that while the chirality at C3 is lost upon oxidation to the ketone, the stereocenter at C1 (bearing the Boc-amino group) must be preserved.[1][2][3]

Figure 1: Reaction scheme highlighting the target transformation and the critical elimination risk pathway.[1][2][3]

Critical Quality Attribute: Preventing -Elimination

The C1 proton in the product is

to the carbonyl.[1][3] Strong bases (used in Swern workups) or heat can trigger the elimination of the carbamate group.[1][2][3]

• Mechanism: E1cB-like elimination.[1][2][3]

• Control Strategy: Maintain pH < 8 during workup and avoid temperatures > 0°C when base is present.[2][3]

Protocol A: Dess-Martin Periodinane (DMP) Oxidation

Best For: Small to medium scale (100 mg – 20 g), high purity requirements, and avoiding odor.[1][2][3]

Rationale

DMP is a mild, neutral oxidant that operates at room temperature.[1][2][3] It avoids the highly basic conditions of the Swern quench and the acidic conditions of Jones reagent, making it the safest method for preserving the sensitive

-amino ketone motif.[1][2][3]

Materials

Reagent	Equiv.[1][2][3][4][5]	Role
Substrate (1)	1.0	Starting Material
Dess-Martin Periodinane	1.2 – 1.5	Oxidant
Dichloromethane (DCM)	10 mL/g	Solvent (Anhydrous)
Sodium Thiosulfate (sat.[1][2][3] aq.)	Excess	Quench (Reduces byproduct)
Sodium Bicarbonate (sat.[1][2][3] aq.)	Excess	Buffer/Neutralization

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve Substrate (1) (1.0 equiv) in anhydrous DCM (0.1 M concentration).

• Addition: Cool the solution to 0°C using an ice bath. Add Dess-Martin Periodinane (1.2 equiv) portion-wise over 5 minutes.

  • Note: Adding at 0°C controls the exotherm, though the reaction is generally conducted at RT.[1][2][3]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25°C). Stir for 2–4 hours.

  • Monitoring: Check by TLC (EtOAc/Hexane 1:1) or LCMS.[1][2][3] The alcohol spot should disappear.

• Quench (Critical Step): Dilute the reaction mixture with diethyl ether (or more DCM). Pour the mixture into a beaker containing a 1:1 mixture of saturated aq. Na2S2O3 and saturated aq.[1][2][3] NaHCO3 .[1][2][3]

  • Why: Thiosulfate reduces the iodinane byproduct to soluble iodo-benzoic acid derivatives; bicarbonate neutralizes acetic acid produced.[1][3]

• Workup: Stir the biphasic mixture vigorously for 15–30 minutes until the organic layer is clear (the white precipitate should dissolve/hydrolyze).

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM or EtOAc.[1][2][3]

• Drying: Wash combined organics with brine, dry over Na2SO4, filter, and concentrate in vacuo at < 35°C .

  • Caution: Do not overheat during concentration to prevent elimination.[1][2][3]

• Purification: The crude material is often pure enough for use (>90%).[1][2][3] If necessary, purify via flash chromatography on silica gel (Gradient: 10% to 40% EtOAc in Hexanes).[1][2][3]

Protocol B: Swern Oxidation (Scalable)

Best For: Large scale (>20 g), cost sensitivity, and where cryogenics (-78°C) are available.[1][2][3]

Rationale

Swern oxidation is highly efficient and uses cheap reagents.[1][2][3] However, it requires Triethylamine (Et3N) to trigger the breakdown of the alkoxysulfonium intermediate.[1][2][3] The excess Et3N can cause

-elimination if the reaction warms up before quenching.[1][3]

Materials

Reagent	Equiv.	Role
Oxalyl Chloride	1.5	Activator
DMSO	3.0	Oxidant Precursor
Triethylamine (Et3N)	5.0	Base
DCM	10 mL/g	Solvent

Step-by-Step Procedure

• Activation: In a 3-neck flask equipped with a thermometer and addition funnel, dissolve Oxalyl Chloride (1.5 equiv) in anhydrous DCM under nitrogen. Cool to -78°C (Dry ice/acetone).

• DMSO Addition: Add DMSO (3.0 equiv) in DCM dropwise over 15 minutes. Maintain internal temperature < -65°C. Stir for 15 minutes.

  • Observation: Gas evolution (CO/CO2) occurs.[1][2][3]

• Substrate Addition: Add a solution of Substrate (1) (1.0 equiv) in DCM dropwise over 20 minutes. Maintain temperature < -65°C. Stir for 45 minutes at -78°C.

• Base Addition (Risk Step): Add Triethylamine (5.0 equiv) dropwise.[1][2][3]

  • Critical: The reaction will become thick/slurry.[1][2][3] Keep at -78°C for 10 minutes, then allow to warm to 0°C over 30 minutes.

  • Stop Point:Do not warm to room temperature while the excess base is present.[1][2][3] Quench immediately upon reaching 0°C.

• Quench: Pour the reaction mixture into cold 1M KHSO4 or 0.5M HCl (carefully calculated to neutralize base without becoming highly acidic) or saturated NH4Cl .

  • Goal: Rapidly neutralize the Et3N to prevent elimination.[1][2][3]

• Workup: Extract with DCM. Wash with water and brine.[1][2][3] Dry over MgSO4 and concentrate.

Analytical Validation & Troubleshooting

Expected Data

• 1H NMR (CDCl3):

  • Product (Ketone): Look for the loss of the CH-OH signal (approx.[1][2][3] 3.6 ppm).[1][2][3] The

    -protons (C2/C4) will appear as multiplets around 2.2–2.6 ppm.[1][2][3] The Boc group appears as a singlet at ~1.45 ppm.[1][2][3]

  • Impurity (Enone): Distinctive alkene doublets/multiplets appear at 6.0–7.0 ppm if elimination occurred.[1][2][3]

• TLC:

  • The ketone (Product) is typically less polar (higher Rf) than the alcohol (Substrate).[1][2][3]

  • Stain: Ninhydrin (for Boc-amine) or PMA.[1][2][3]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete oxidation or loss during workup.[1][2][3]	Ensure reagents are dry.[1][2][3] For Swern, ensure temp stays < -60°C during activation.[1][2][3]
Enone Formation	Basic conditions too harsh or workup too warm.[1][2][3]	DMP: Ensure NaHCO3 buffer is used. Swern: Quench at 0°C immediately; do not stir overnight.
Incomplete Conversion	Old DMP reagent or wet DMSO.[1][2][3]	Re-titrate DMP or use fresh bottle.[1][2][3] Distill DMSO.

Workflow Decision Matrix

Figure 2: Decision matrix for selecting the appropriate oxidation protocol based on scale and constraints.

References

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones."[1][3] J. Org.[1][2][3][4][5][6][7] Chem.1983 , 48, 4155–4156.[1][2][3] Link[1][2][3]

• Omura, K.; Swern, D. "Oxidation of alcohols by activated dimethyl sulfoxide.[1][2][3] A preparative, steric and mechanistic study." Tetrahedron1978 , 34, 1651–1660.[1][2][3] Link[1][2][3]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 21925254, tert-Butyl (3-hydroxycyclohexyl)carbamate."[1][2][3] PubChem, 2023 .[1][2][3][4][8] Link

• Beaudry, C. M. "High-Yielding Oxidation of β-Hydroxyketones to β-Diketones Using o-Iodoxybenzoic Acid."[1][3] Oregon State University Research.[1][2][3] Link (Contextual reference for beta-functionalized ketone oxidation).[1][2][3]

• Tojo, G.; Fernandez, M. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer, 2006 .[1][2][3] (General reference for oxidation methodology).

Sources

• 1. tert-Butyl ((1R,2S,5S)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylaminocarbonyl)cyclohexyl)carbamate | C21H30ClN5O5 | CID 46911214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butyl (3-hydroxycyclohexyl)carbamate | C11H21NO3 | CID 21925254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl 3-oxocyclobutylcarbamate | C9H15NO3 | CID 23374584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-Butyl Esters [organic-chemistry.org]
• 5. tert-Butyl Ethers [organic-chemistry.org]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. tert-Butyl ((1S,3S)-3-hydroxycyclopentyl)carbamate | C10H19NO3 | CID 21637082 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate for the Design of Conformationally Constrained Peptide Mimics

Introduction: Overcoming the Peptide Therapeutic Hurdle with Structural Mimetics

Peptides are central to a vast array of biological processes, making them highly attractive candidates for therapeutic development. Their high specificity and potency are significant advantages over traditional small molecules. However, the clinical translation of peptide-based drugs is often hampered by inherent weaknesses, including poor metabolic stability due to proteolytic degradation and low oral bioavailability.[1] A leading strategy to overcome these limitations is the development of peptidomimetics—molecules that replicate the spatial arrangement of key amino acid residues of a native peptide within a more robust, non-peptidic scaffold.[1][2]

One of the most critical secondary structures for molecular recognition and protein-protein interactions is the β-turn.[1][3] These structures, which involve a 180-degree reversal of the polypeptide chain, are frequently found in the active sites of peptide hormones, neurotransmitters, and enzyme inhibitors. Consequently, designing scaffolds that can accurately and rigidly mimic β-turns is a cornerstone of modern medicinal chemistry.[4][5] This guide details the application of tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate , a pre-organized scaffold, for the rational design and synthesis of potent and stable peptide mimics.

The Scaffold of Choice: Why tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate?

The efficacy of a β-turn mimetic hinges on its ability to hold the crucial side chains (from residues i+1 and i+2 of a native turn) in a precise orientation for target binding, while also replicating the hydrogen bond that stabilizes the turn. The title compound, with its defined stereochemistry and rigid cyclohexane core, is an exemplary scaffold for this purpose.

Causality behind the Choice:

• Conformational Rigidity: The cyclohexane ring provides a rigid, chair-like conformation that minimizes conformational entropy upon binding, a thermodynamically favorable event that can lead to higher binding affinity.

• Precise Stereochemistry: The (1S,3S) configuration places the carbamate and hydroxyl groups in a cis orientation (1,3-diequatorial in the most stable chair conformation). This specific arrangement projects the substituents in a vector space that closely mimics the Cα positions of the i+1 and i+2 residues in a Type I or Type II β-turn.

• Orthogonal Functionality: The molecule possesses two key functional groups: a Boc-protected amine (carbamate) and a secondary alcohol. The tert-butoxycarbonyl (Boc) group is a standard, acid-labile protecting group in peptide synthesis, allowing for selective deprotection and subsequent peptide chain elongation.[6] The hydroxyl group provides a versatile handle for coupling to the rest of the peptide, either through direct activation or after oxidation to a carboxylic acid.

• Enhanced Stability: The carbamate linkage is significantly more resistant to enzymatic cleavage by proteases than a standard amide bond, contributing to the overall metabolic stability of the final peptidomimetic.[7][8]

Principle of β-Turn Mimicry

The core principle involves replacing the central i+1 and i+2 amino acids of a native β-turn with the cyclohexyl scaffold. The scaffold itself acts as the rigid spacer, while the functional groups that would normally be the side chains of the i+1 and i+2 residues are appended to the peptide chains attached at the 1- and 3-positions of the ring. The geometry of the scaffold pre-organizes the flanking peptide arms into a turn conformation.

Caption: Mimicry of a native β-turn using the cyclohexyl scaffold.

Experimental Protocols and Methodologies

Protocol 1: Synthesis of the Activated Carboxylic Acid Building Block

For efficient incorporation using standard solid-phase peptide synthesis (SPPS), the hydroxyl group of the scaffold must be converted into a carboxylic acid. This protocol describes a two-step oxidation process.

Rationale: Direct coupling of the hydroxyl group is possible but often inefficient. Converting it to a carboxylic acid allows the use of a wide array of robust and well-established peptide coupling reagents.[9] Jones oxidation is a reliable method for oxidizing secondary alcohols to carboxylic acids, though other methods like TEMPO-mediated oxidation can also be used.

Step-by-Step Methodology:

• Oxidation to Ketone:

  • Dissolve tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate (1.0 eq) in acetone at 0°C.

  • Slowly add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise until a persistent orange color is observed.

  • Stir the reaction for 2 hours at room temperature, monitoring by TLC.

  • Quench the reaction with isopropanol until the solution turns green.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield tert-butyl ((S)-3-oxocyclohexyl)carbamate.

• Oxidation to Carboxylic Acid (via Baeyer-Villiger):

  • Dissolve the ketone intermediate (1.0 eq) in dichloromethane (DCM).

  • Add meta-chloroperoxybenzoic acid (m-CPBA, 1.2 eq) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture sequentially with 10% aqueous sodium sulfite, saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the lactone.

  • Hydrolyze the lactone using aqueous lithium hydroxide (LiOH) in THF.

  • Acidify the mixture with 1M HCl and extract the carboxylic acid product. This yields the activated building block ready for peptide synthesis.

Protocol 2: Incorporation into a Peptide via Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the incorporation of the synthesized carboxylic acid building block into a peptide sequence using the Fmoc/tBu strategy.[10]

Workflow Diagram:

Caption: SPPS workflow for incorporating the cyclohexyl scaffold.

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.[10]

• C-Terminal Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin using a standard coupling agent like HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base such as N,N-diisopropylethylamine (DIPEA).

• Fmoc Deprotection: Remove the Fmoc group by treating the resin with 20% piperidine in DMF.

• Scaffold Coupling:

  • Pre-activate the synthesized carboxylic acid building block (1.5 eq) with HBTU (1.5 eq) and DIPEA (3.0 eq) in DMF for 5 minutes.

  • Add the activated mixture to the resin and shake for 4-6 hours.

  • Perform a Kaiser test to confirm the completion of the coupling.

• Boc Deprotection: Remove the Boc protecting group from the scaffold's amine by treating the resin with a solution of 30-50% trifluoroacetic acid (TFA) in DCM for 30 minutes.

• N-Terminal Chain Elongation: Continue the peptide synthesis by coupling the next Fmoc-protected amino acid to the newly freed amine on the scaffold.

• Cleavage and Purification: Once the full peptide is synthesized, cleave it from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane). Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Data Presentation: A Case Study

To illustrate the impact of incorporating the cyclohexyl scaffold, consider the mimicry of a hypothetical bioactive peptide targeting a G-protein coupled receptor (GPCR).

Compound	Sequence/Structure	Receptor Binding Affinity (Ki, nM)	Proteolytic Stability (t½ in plasma, min)
Native Peptide	Ac-Arg-Gly-Pro-Asn -Asp-NH₂	15.2	8
Scaffold Mimic	Ac-Arg-Gly-[Scaffold] -Asp-NH₂	5.8	> 240
Scrambled Peptide	Ac-Arg-Gly-Asn-Pro-Asp-NH₂	> 1000	12

Data are hypothetical but representative of expected outcomes.

Interpretation of Data: The incorporation of the [Scaffold] in place of the Pro-Asn β-turn results in a significant increase in both receptor binding affinity and metabolic stability. The improved affinity can be attributed to the reduced entropic penalty of binding due to the scaffold's rigidity. The dramatic increase in plasma half-life demonstrates the effectiveness of the non-peptidic core in resisting proteolysis.

Characterization and Conformational Validation

Trustworthiness through Validation: A protocol is only as good as its validation. It is critical to confirm that the synthesized peptidomimetic adopts the intended β-turn conformation.

• Nuclear Magnetic Resonance (NMR): 2D NMR techniques, particularly ROESY or NOESY, are invaluable. The observation of specific nuclear Overhauser effects (NOEs) between protons on the flanking peptide arms that are brought into close proximity by the scaffold can provide direct evidence of the turn conformation.

• Circular Dichroism (CD) Spectroscopy: The CD spectrum of a peptide is sensitive to its secondary structure. While a single scaffold may not produce a classic β-turn spectrum on its own, comparing the spectrum of the mimic to the native peptide and a flexible control can provide supporting evidence of a folded structure.[3]

• Computational Modeling: Molecular dynamics simulations can be used to explore the conformational landscape of the peptidomimetic and predict its most stable structure, which can then be compared with experimental NMR data.[3]

Conclusion

tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a powerful and versatile building block for the synthesis of conformationally constrained peptidomimetics. Its rigid cyclohexane core and specific stereochemistry provide an excellent template for mimicking β-turn secondary structures. By replacing flexible regions of native peptides with this scaffold, researchers can develop drug candidates with significantly improved binding affinity, metabolic stability, and overall therapeutic potential. The protocols outlined herein provide a robust framework for the synthesis, incorporation, and validation of these advanced therapeutic molecules.

References

• Royal Society of Chemistry. tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent.
• American Chemical Society Publications. (2020). β-Turn Mimics by Chemical Ligation. Organic Letters.
• American Chemical Society Publications. Multigram-Scale Synthesis of Short Peptides via a Simplified Repetitive Solution-Phase Procedure.
• MDPI. tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate.
• ThaiJO. (2021). Synthesis of trans tert-butyl (5,6-dihydroxycyclohex-3-en-1-yl) carbamate: a potential precursor for (-)-muricatacin derivatives. Science, Engineering and Health Studies.
• ChemShuttle. tert-butyl ((1R,2R)-2-hydroxycyclohexyl)carbamate.
• U.S. Department of Justice, Drug Enforcement Administration. 5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol.
• Google Patents. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.
• Springer. (2014). Methods and protocols of modern solid phase peptide synthesis.
• Google Patents. CA3087004A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.
• National Center for Biotechnology Information. (1988). The design and synthesis of mimetics of peptide beta-turns. PubMed.
• eScholarship.org. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies.
• National Center for Biotechnology Information. tert-Butyl (3-hydroxycyclohexyl)carbamate. PubChem.
• ChemRxiv. Peptide Synthesis Using Unprotected Amino Acids.
• American Chemical Society Publications. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry.
• National Center for Biotechnology Information. (2003). Design of beta-turn based therapeutic agents. PubMed.
• National Center for Biotechnology Information. (2023). Sculpting Secondary Structure of a Cyclic Peptide: Conformational Analysis of a Cyclic Hexapeptide Containing a Combination of l-Leu, d-Leu, and Aib Residues.
• National Center for Biotechnology Information. Organic Carbamates in Drug Design and Medicinal Chemistry. PubMed Central.
• American Chemical Society Publications. Design, Synthesis, and Validation of a β-Turn Mimetic Library Targeting Protein–Protein and Peptide–Receptor Interactions. Journal of the American Chemical Society.
• SciSpace. (2014). Constraining Cyclic Peptides To Mimic Protein Structure Motifs.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

Sources

• 1. Design of beta-turn based therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The design and synthesis of mimetics of peptide beta-turns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bachem.com [bachem.com]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]

Advanced Protocols for the Catalytic Aminolysis of Cyclohexene Oxide Scaffolds

Executive Summary

The synthesis of

-amino alcohols via the ring-opening of epoxides is a cornerstone transformation in medicinal chemistry, particularly for the development of -blockers, analgesics, and chiral auxiliaries. While the reaction of amines with cyclohexene oxide derivatives is thermodynamically favorable due to ring strain release, it is kinetically hindered and often requires harsh conditions or stoichiometric promoters.

This Application Note details two distinct, field-validated protocols for the aminolysis of cyclohexene oxide:

• Method A: A high-velocity Lewis Acid Catalyzed (

  ) protocol for deactivated amines or sterically hindered substrates.

• Method B: A sustainable Water-Promoted protocol utilizing "on-water" reactivity for highly efficient, catalyst-free synthesis under ambient conditions.[1]

Both protocols prioritize regiocontrol and stereochemical integrity (trans-selectivity), adhering to the principles of Green Chemistry where possible.

Mechanistic Principles & Causality

To optimize this reaction, one must understand the activation modes. The classical view suggests Lewis Acids (LAs) catalyze the reaction by coordinating to the epoxide oxygen, lowering the LUMO energy. However, recent computational studies (Bickelhaupt et al.) suggest a more nuanced driver: Pauli Repulsion Lowering .

The "Push-Pull" Dynamic

• Activation (Pull): The catalyst (or water) coordinates with the epoxide oxygen, polarizing the C-O bond. Crucially, this reduces the steric (Pauli) repulsion between the filled orbitals of the incoming nucleophile and the epoxide, allowing the reaction to proceed.

• Nucleophilic Attack (Push): The amine attacks the carbon center. For cyclohexene oxide, this follows the Fürst-Plattner Rule , favoring a trans-diaxial opening via a chair-like transition state.

Visualization: Mechanistic Pathway

The following diagram illustrates the transition state logic and the bifurcation between the two protocols.

Figure 1: Mechanistic divergence between Lewis Acid catalysis and Water-promoted pathways leading to trans-selective ring opening.

Protocol A: Bismuth(III) Triflate Catalyzed Aminolysis

Best for: Weakly nucleophilic amines (anilines), sterically hindered substrates, or high-throughput library generation.

Rationale

Bismuth(III) triflate,

, is a water-tolerant, potent Lewis Acid. Unlike traditional sensitive LAs (e.g., ), it does not require strictly anhydrous conditions and exhibits low toxicity. It effectively activates the epoxide oxygen, drastically reducing reaction times from hours to minutes.

Materials

• Substrate: Cyclohexene Oxide (1.0 equiv)

• Nucleophile: Target Amine (1.0 - 1.1 equiv)

• Catalyst:

  (1.0 – 5.0 mol%)

• Solvent: Acetonitrile (

  ) or Solvent-free (if liquid amine is used).

Step-by-Step Methodology

• Preparation: In a 10 mL reaction vial equipped with a magnetic stir bar, dissolve the amine (1.0 mmol) in

  (2 mL).

  • Note: If using liquid amines in excess, solvent can be omitted to maximize kinetics.

• Catalyst Addition: Add

  (0.01 - 0.05 mmol) in one portion.

• Initiation: Add cyclohexene oxide (1.0 mmol) dropwise over 1 minute.

  • Caution: The reaction is exothermic. For scales >1g, cool the vial to 0°C during addition.

• Reaction: Stir vigorously at room temperature.

  • Monitoring: Check TLC (Mobile phase: EtOAc/Hexane 1:3). Reaction is typically complete in 10–40 minutes .

• Quench & Workup:

  • Dilute with water (5 mL) and extract with Ethyl Acetate (3 x 5 mL).

  • Wash combined organics with brine.

  • Dry over

    and concentrate in vacuo.

• Purification: If necessary, purify via silica gel flash chromatography.

Protocol B: Sustainable "On-Water" Promoted Synthesis

Best for: Aliphatic amines, scale-up processes, and "Green Chemistry" compliance.

Rationale

This protocol exploits the "hydrophobic effect." Organic reactants (epoxide and amine) are forced into close proximity in the aqueous medium, increasing the effective concentration. Simultaneously, the water network activates the epoxide via hydrogen bonding. This method avoids toxic solvents and simplifies workup.

Materials

• Substrate: Cyclohexene Oxide (1.0 equiv)

• Nucleophile: Aliphatic Amine (1.0 - 1.2 equiv)

• Promoter: Distilled Water (

  ) - 3 to 5 mL per mmol.

Step-by-Step Methodology

• Setup: Place cyclohexene oxide (1.0 mmol) and the amine (1.0 mmol) in a round-bottom flask.

• Solvent Addition: Add distilled water (3 mL). The mixture will likely be heterogeneous (biphasic).

• Reaction: Stir vigorously at room temperature.

  • Critical Parameter: Agitation speed must be high (>800 RPM) to maximize the interfacial surface area.

  • Duration: 1 – 12 hours (Amine dependent).

• Workup (Catalyst-Free):

  • Option A (Solid Products): If the product precipitates, simply filter the solid and wash with cold water.

  • Option B (Liquid Products): Extract with Ethyl Acetate, dry, and concentrate.

• Validation: Verify the absence of hydrolysis byproducts (diols) using

  NMR.

Comparative Performance Data

The following table summarizes the expected performance of these protocols based on internal validation and literature benchmarks (Azizi et al., Ollevier et al.).

Entry	Amine Type	Protocol A ( )	Protocol B (Water)	Selectivity (trans)
1	Morpholine (Aliphatic)	95% Yield (15 min)	92% Yield (2 h)	>99:1
2	Aniline (Aromatic)	88% Yield (30 min)	65% Yield (12 h)	>99:1
3	Benzylamine (Benzylic)	92% Yield (20 min)	90% Yield (4 h)	>99:1
4	t-Butylamine (Hindered)	80% Yield (60 min)	<40% Yield (24 h)	>99:1

Analysis:

• Protocol A is superior for aromatic amines (Entry 2) and sterically hindered amines (Entry 4).

• Protocol B is highly competitive for unhindered aliphatic amines (Entries 1, 3) and offers a superior environmental profile.[1][2][3][4]

Experimental Workflow & Decision Tree

Use this decision matrix to select the optimal protocol for your specific substrate.

Figure 2: Decision tree for selecting between Lewis Acid catalysis and Water-promoted protocols.

Troubleshooting & Optimization

• Regioselectivity Issues (Substituted Oxides):

  • If using unsymmetrical cyclohexene oxides (e.g., 1-methylcyclohexene oxide), Protocol A (

    ) generally favors attack at the more substituted carbon (electronic control) if the carbocation character is developed. Protocol B (Water) generally favors attack at the less hindered carbon (steric control).

• Low Conversion:

  • Protocol A: Increase catalyst load to 10 mol% or switch to a stronger Lewis Acid like

    (Caution: Safety).

  • Protocol B: Add a surfactant (SDS) or a co-solvent (EtOH) if solubility is completely inhibiting the reaction, though this may reduce the "on-water" acceleration effect.

• Catalyst Recovery (Protocol A):

  • While

    is water-soluble and lost in extraction, polymer-supported Lewis acids or Silica-Bonded S-Sulfonic Acid (SBSSA) can be used for heterogeneous filtration-based recovery if cost is a driver.

References

• Mechanism & Pauli Repulsion

  • Bickelhaupt, F. M., et al. (2021). "How Lewis Acids Catalyze Ring-Openings of Cyclohexene Oxide." The Journal of Organic Chemistry.

• Bismuth(III)

  • Ollevier, T., & Lavie-Compin, G. (2002).

• Water-Promoted Protocol

  • Azizi, N., & Saidi, M. R. (2005).[1][5] "Highly Chemoselective Addition of Amines to Epoxides in Water." Organic Letters.

• Solid Acid Alternatives (SBSSA)

  • Niknam, K., et al. (2011). "Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid." Journal of the Mexican Chemical Society.

Sources

• 1. Highly Chemoselective Addition of Amines to Epoxides in Water [organic-chemistry.org]
• 2. rroij.com [rroij.com]
• 3. Green synthesis of aryl amides via recyclable Et3N/H2O-promoted C–Cl activation in water - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 5. β-Amino alcohol synthesis by amination (alkylation) [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Chromatographic Separation of Aminocyclohexanol Diastereomers

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic ID: ACH-SEP-001[1]

Executive Summary & Core Challenges

User: "Why is this separation difficult?"

Scientist's Note: Aminocyclohexanols present a "perfect storm" of chromatographic challenges. You are dealing with:

• Diastereomeric Selectivity: You must separate cis (axial/equatorial) from trans (diequatorial/diaxial) isomers.[1] While they have different physical properties (unlike enantiomers), the differences in polarity are subtle.[1]

• The "Amine Problem": The basic amino group (

  ) interacts strongly with residual silanols on silica-based columns, causing severe peak tailing.[1]

• Detection Limits: These molecules lack a strong chromophore, making standard UV detection at 254 nm useless.[1] You are forced to use low-UV (200–210 nm), Refractive Index (RI), Charged Aerosol Detection (CAD), or derivatization.[1]

Method Selection & Strategy (Decision Matrix)

Do not guess. Use this logic flow to select your initial method based on your available instrumentation and sensitivity requirements.

Figure 1: Decision matrix for selecting the optimal chromatographic mode. Blue nodes indicate decision points; Green/Yellow/Red nodes indicate terminal method choices.

Protocol A: Reverse Phase HPLC (The Robust Standard)

Best for: Routine purity checks, reaction monitoring (if concentration is high).[1]

The "Self-Validating" System

To ensure data integrity, your system must meet these suitability criteria before running samples:

• Resolution (

  ): > 1.5 between cis and trans peaks.

• Tailing Factor (

  ): < 1.3 (Critical for amine quantification).[1]

Step-by-Step Methodology

Parameter	Condition	Scientific Rationale
Column	C18 (End-capped) or Mixed-Mode (e.g., Primesep/Newcrom)	End-capping reduces silanol activity.[1] Mixed-mode columns provide ion-exchange retention for the amine, improving peak shape.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10.[1]0)	Crucial: High pH suppresses protonation of the amine ( ), reducing silanol interaction and improving retention of the hydrophobic cyclohexyl ring.
Mobile Phase B	Acetonitrile	Standard organic modifier.[1]
Gradient	5% B to 60% B over 15 min	Slow gradient required to resolve the diastereomers based on subtle hydrophobicity differences (Trans is typically more hydrophobic).
Detection	UV 205 nm or CAD/ELSD	205 nm detects the amine/hydroxyl sigma bonds but is prone to solvent noise.[1] CAD is superior for non-chromophoric compounds.[1]
Flow Rate	1.0 mL/min	Standard flow; adjust for column ID.

Troubleshooting the "Amine Tailing": If

, add 0.1% Triethylamine (TEA) to the mobile phase. TEA acts as a "sacrificial base," saturating silanol sites so your analyte doesn't.[1]

Protocol B: Pre-Column Derivatization (High Sensitivity)

Best for: Trace analysis, biological matrices, or standard UV detectors (254/340 nm).[1]

User: "I can't see the peaks at 205 nm." Scientist: You need to add a chromophore.[1] We will use O-Phthalaldehyde (OPA) .[1] It reacts instantly with primary amines in the presence of a thiol to form a highly fluorescent isoindole.[1]

Derivatization Workflow

• Reagent Prep: Dissolve 10 mg OPA in 1 mL Methanol. Add 10 µL

  -mercaptoethanol. Dilute to 10 mL with Borate buffer (pH 9.5).

• Reaction: Mix 100 µL Sample + 100 µL Reagent.

• Wait: 1 minute (Reaction is fast).

• Inject: Immediately (Derivatives can be unstable over hours).

Result: You can now detect at UV 340 nm or Fluorescence (Ex: 340nm, Em: 450nm) . Sensitivity increases by 100–1000x.[1]

Troubleshooting Guide (FAQ)

Q1: My peaks are fronting (shark-fin shape). Why?

Diagnosis: Solubility mismatch or Column Overload.

• The Physics: Aminocyclohexanols are polar.[1] If you dissolve them in 100% MeOH/ACN and inject onto a high-aqueous initial gradient (5% B), the sample "crashes" or travels faster than the mobile phase at the head of the column.

• The Fix: Dissolve the sample in the starting mobile phase (e.g., 95% Buffer / 5% ACN).

Q2: I cannot resolve the cis and trans isomers.

Diagnosis: Insufficient selectivity.

• The Physics: In RP-HPLC, the trans isomer (diequatorial conformation) usually has a larger hydrophobic surface area than the cis isomer.

• The Fix:

  • Lower the Temperature: Run at 20°C. Lower temperature often enhances steric selectivity.[1]

  • Change the pH: If using low pH (3.0), switch to high pH (10.0). The neutral amine generally shows better diastereomeric resolution than the ammonium cation.

  • Switch Mode: Use HILIC (Hydrophilic Interaction Liquid Chromatography).[1] HILIC separates based on hydrogen bonding capability.[1] The cis isomer (with axial/equatorial groups) often forms intramolecular H-bonds, altering its retention relative to the trans isomer.[1]

Q3: The retention time is shifting between runs.

Diagnosis: pH instability or Column equilibration.

• The Fix: Amines are extremely sensitive to pH changes near their

  .[1] Ensure your buffer capacity is sufficient (use 20mM, not 5mM).[1] If using ion-pairing agents (like TFA), the column requires 20+ column volumes to equilibrate.[1]

Visual Troubleshooting Logic

Use this flow to diagnose peak shape issues immediately.

Figure 2: Diagnostic logic for peak shape issues. Follow the path based on your calculated Tailing Factor (

).

References

• SIELC Technologies. (n.d.).[1] Separation of 4-Aminocyclohexanol on Newcrom R1 HPLC column. Retrieved January 29, 2026, from [Link]

  • Note: Authoritative source for mixed-mode separation protocols specific to aminocyclohexanols.

• Restek Corporation. (2025).[1] LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved January 29, 2026, from [Link][1]

  • Note: definitive guide on silanol interactions and amine tailing.

• National Institutes of Health (NIH) / PubMed. (2010).[1] High-performance liquid chromatography-ultraviolet detection method for the simultaneous determination of typical biogenic amines. Retrieved January 29, 2026, from [Link]

  • Note: Validated protocols for amine derivatization and detection.[2][3]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide - Peak Issues. Retrieved January 29, 2026, from [Link]

  • Note: Standard industry reference for diagnosing peak shape anomalies.

Sources

• 1. researchgate.net [researchgate.net]
• 2. High-performance liquid chromatography-ultraviolet detection method for the simultaneous determination of typical biogenic amines and precursor amino acids. Applications in food chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Troubleshooting low yield in Mitsunobu reaction of amino alcohols

Support Ticket #404: Low Yield in Amino Alcohol Functionalization Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Chemical Development

Introduction: The "Silent Killers" of Mitsunobu Chemistry

You are likely here because your Mitsunobu reaction on an amino alcohol substrate failed to reach full conversion, or you are staring at a crude NMR dominated by triphenylphosphine oxide (TPPO) and hydrazine byproducts with little target ester/ether.

In the context of amino alcohols, low yields are rarely due to "bad luck." They are almost always caused by one of three specific mechanistic failures:

• The pKa Mismatch: The nucleophile is not acidic enough to protonate the betaine intermediate.

• The Chemoselectivity Trap: Intramolecular cyclization (aziridine formation) is faster than intermolecular attack.

• The Steric Wall: Bulky protecting groups on the amine prevent the formation of the alkoxyphosphonium ion.

This guide moves beyond basic "add more reagent" advice. We will diagnose the specific kinetic failure and prescribe the correct reagent system (Tsunoda vs. Standard) to fix it.

Part 1: Diagnostic Logic Flow

Before adding more DEAD, trace your reaction failure through this decision tree.

Figure 1: Diagnostic decision tree for selecting the correct Mitsunobu protocol based on substrate acidity and geometry.

Part 2: The pKa Threshold (The "Hardware" Problem)

The most common reason for failure in amino alcohol functionalization is the acidity of the nucleophile.

The Mechanism: The Mitsunobu reaction is driven by the formation of a Betaine Intermediate (formed from Phosphine + Azodicarboxylate). This betaine is a base. It must be protonated by your nucleophile (H-Nu) to activate the alcohol.

• If pKa(H-Nu) < 11: Proton transfer is fast. The reaction proceeds.

• If pKa(H-Nu) > 11: Proton transfer is slow. The betaine decomposes or alkylates itself.

The Solution: If your nucleophile is a weak acid (e.g., aliphatic alcohols, amides, some phenols), standard DEAD/PPh3 is insufficient. You must upgrade to the Tsunoda Reagent System (ADDP/PBu3).

Feature	Standard System	Tsunoda System
Reagents	DEAD / DIAD + PPh3	ADDP + PBu3
pKa Limit	< 11 (Strict)	Up to ~13-15
Steric Profile	Bulky (PPh3 is large)	Streamlined (PBu3 is linear)
Best For	Carboxylic acids, Phenols	Amides, Weak Phenols, Secondary Alcohols
Byproducts	TPPO (Hard to remove)	PBu3O (Water soluble/volatile)

Technical Insight: Tributylphosphine (PBu3) is more nucleophilic than triphenylphosphine (PPh3), and ADDP (1,1'-(azodicarbonyl)dipiperidine) is more basic than DEAD. This combination shifts the equilibrium, allowing for the deprotonation of weaker acids [1, 2].

Part 3: The Chemoselectivity Trap (Aziridine Formation)

In 1,2-amino alcohols, the nitrogen atom is positioned perfectly to perform an intramolecular SN2 attack on the activated alcohol, ejecting the phosphine oxide and forming an aziridine. This is often faster than the intermolecular attack by your desired nucleophile.

Figure 2: Kinetic competition between desired substitution and aziridine formation in 1,2-amino alcohols.

Troubleshooting Steps:

• Protecting Group Check: Ensure the amine is protected with a group that reduces nucleophilicity (e.g., Tosyl, Nosyl). Carbamates (Boc, Cbz) are often still nucleophilic enough to cyclize.

• Concentration: Run the reaction at higher concentration (>0.5 M) to favor the intermolecular reaction (second order) over the intramolecular cyclization (first order).

• Nucleophile Excess: Increase the equivalents of your desired nucleophile (3-5 eq) to statistically outcompete the internal nitrogen.

Part 4: Purification (The TPPO Nightmare)

The "yield" is often there, but it is buried under Triphenylphosphine Oxide (TPPO).

Q: How do I remove TPPO without running a massive column?

Method A: The MgCl2 Precipitation (Highly Recommended) This method exploits the Lewis acidity of MgCl2 to form an insoluble complex with TPPO [3].

• Concentrate reaction mixture.

• Resuspend in Toluene or solvent of choice.

• Add MgCl2 (2-3 equiv) .

• Heat to reflux for 30 mins, then cool to RT.

• TPPO precipitates as a complex. Filter it off.

Method B: Polymer-Supported Reagents Use PS-PPh3 (Polymer-supported triphenylphosphine).

• Pros: Filtration removes the phosphine oxide entirely.

• Cons: Slower kinetics (heterogeneous); requires significantly more solvent; expensive.

Part 5: Validated Protocols

Protocol A: The "Tsunoda" Modification (For Difficult Substrates)

Use this when pKa > 11 or steric hindrance is high.

Reagents:

• Substrate (1.0 eq)[1]

• Nucleophile (1.5 - 2.0 eq)

• ADDP (1.5 - 2.0 eq)

• PBu3 (1.5 - 2.0 eq)

• Solvent: Anhydrous THF or Toluene (Strictly anhydrous)

Procedure:

• Setup: Flame-dry glassware under Argon/Nitrogen.

• Dissolution: Dissolve Substrate, Nucleophile, and PBu3 in THF. Cool to 0°C.[2][3][4]

• Addition: Add ADDP (solid or solution) rapidly.

  • Note: Unlike DEAD, ADDP is often added as a solid.

• Reaction: Allow to warm to Room Temperature. Stir 12-24h.

• Workup: Dilute with hexanes. Most of the ADDP-hydrazine byproduct will precipitate. Filter. Concentrate filtrate and purify.[5]

Protocol B: Inverse Addition (To Prevent Side Reactions)

Use this for 1,2-amino alcohols to minimize aziridine formation.

• Dissolve PPh3 and Nucleophile in THF.

• Add DEAD/DIAD dropwise at 0°C. Stir for 10-15 mins to form the pre-complex (Betaine).

• Add the Amino Alcohol (dissolved in THF) slowly to this mixture.

  • Logic: This ensures that as soon as the alcohol is activated, a high concentration of nucleophile is already present to react immediately.

References

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products.[2][6] Synthesis, 1981(1), 1–28. Link

• Tsunoda, T., Yamamiya, Y., & Itô, S. (1993).[7] 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-PBu3): A New Mitsunobu Reagent System.[7] Tetrahedron Letters, 34(10), 1639–1642. Link

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017).[8] Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[8][9] The Journal of Organic Chemistry, 82(19), 9931–9936. Link[9]

• Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[2][3][10][11] Chemical Reviews, 109(6), 2551–2651. Link

Sources

• 1. Tsunoda reagent - Enamine [enamine.net]
• 2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 4. US6011181A - Triphenylphosphine oxide complex process - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. researchgate.net [researchgate.net]
• 8. Workup [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08573F [pubs.rsc.org]
• 11. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Optimization of reaction conditions for Boc deprotection

Technical Support Center: Boc Deprotection Optimization Ticket ID: BOC-OPT-2024 Status: Open Agent: Senior Application Scientist

Introduction: The Chemistry of "Controlled Chaos"

Welcome to the Boc Deprotection Support Center. You are likely here because a "standard" procedure failed—your yield is low, your product is an oil instead of a solid, or you’ve alkylated a sensitive side chain.

The Core Problem: Boc deprotection is not just about removing a protecting group; it is about managing the high-energy tert-butyl cation (

) generated during cleavage. If not quenched immediately, this electrophile will attack the most nucleophilic site available. Ideally, that is a scavenger. If you lack scavengers, it will be your product (e.g., Tryptophan, Methionine, or Tyrosine residues).

Module 1: Visualizing the Threat (Mechanism)

Before selecting a protocol, you must understand the "enemy." The diagram below maps the fate of the ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

cation.

Figure 1: Mechanistic pathway showing the critical divergence between successful scavenging and irreversible product alkylation.

Module 2: Protocol Selection (Decision Matrix)

Do not default to TFA/DCM without assessing your substrate. Use this logic gate to select the correct Tier.

Diagnostic Questions:

• Does your molecule contain Trp, Met, Cys, or electron-rich aromatics?

  • YES: Go to Tier 2 (Scavenger Protocols) .

  • NO: Proceed to Q2.

• Does your molecule contain acid-sensitive groups (e.g., t-Butyl esters, Trityl)?

  • YES: Go to Tier 3 (Selective/Mild) .

  • NO: Go to Tier 1 (Standard) .

Module 3: The Protocols

Tier 1: Standard Acidic Cleavage (Robust Substrates)

Best for: Simple amines, aliphatic chains, phenylalanine.

Method A: The "Clean Salt" Method (HCl/Dioxane) Unlike TFA, HCl often yields crystalline hydrochloride salts, which are easier to handle than TFA oils.

• Reagent: 4M HCl in 1,4-Dioxane.

• Protocol:

  • Dissolve substrate in minimal dry 1,4-dioxane or MeOH (approx. 0.1 M).[1]

  • Add 5–10 equivalents of 4M HCl/Dioxane.

  • Stir at RT for 30–60 mins. Monitor by TLC (ninhydrin stain).

  • Workup: Dilute with Et2O or MTBE. The amine-HCl salt often precipitates.[2] Filter and wash with ether.

  • Note: If no precipitate forms, evaporate and co-evaporate with MeOH/CHCl3 to remove excess HCl.

Method B: The "Universal" Method (TFA/DCM)

• Reagent: Trifluoroacetic Acid (TFA) and Dichloromethane (DCM).

• Protocol:

  • Dissolve substrate in DCM (0.1 M).

  • Add TFA to reach a 1:1 to 1:4 ratio (v/v) depending on reaction speed requirements.

  • Critical Step: If the reaction turns black or dark purple, you are likely polymerizing isobutylene or degrading the substrate. Dilute immediately.

  • Workup: Evaporate volatiles. Crucial: Co-evaporate the residue 3x with Toluene or Heptane to azeotrope off residual TFA.

Tier 2: Scavenger Management (Reactive Substrates)

Best for: Peptides containing Tryptophan (Trp), Methionine (Met), Cysteine (Cys), or Tyrosine (Tyr).

The Problem: The

cation loves the electron-rich indole ring of Trp and the sulfur of Met. The Solution: "Cocktails" that act as cation sponges.

Recommended Scavenger Cocktails:

Substrate Feature	Recommended Cocktail (v/v)	Mechanism of Action
Standard Peptide	Reagent K: TFA (82.5%) / Phenol (5%) / Water (5%) / Thioanisole (5%) / EDT (2.5%)	Broad-spectrum scavenging. Phenol/Thioanisole trap cations; EDT protects Met/Cys.
Contains Tryptophan	Silane Mix: TFA (95%) / Triisopropylsilane (TIS) (2.5%) / Water (2.5%)	Avoid Thioanisole! It forms adducts that alkylate Trp.[3] Silanes (TIS/TES) are superior here.
Contains Methionine	TFA / Water / Dithiothreitol (DTT)	Reducing environment prevents Met oxidation (Met-sulfoxide) while scavenging cations.

User Query: "My product is 't-butylated' (+56 mass shift) despite using scavengers." Troubleshooting:

• Ratio Check: Ensure the volume of scavenger is at least 5% of the total reaction volume.

• Concentration: Dilute the reaction. High concentration = higher probability of cation-substrate collision.

• Switch Scavenger: If using TIS, switch to Triethylsilane (TES); it is sterically smaller and reacts faster with the cation.

Tier 3: Selective & Mild Conditions (Acid-Sensitive)

Best for: Substrates with t-Butyl esters, trityl groups, or high acid lability.

Method C: The Lewis Acid Bypass (TMSOTf) Trimethylsilyl trifluoromethanesulfonate (TMSOTf) cleaves Boc carbamates via a silyl-cation mechanism, often preserving t-butyl esters which require protonation to cleave.

• Reagent: TMSOTf (Trimethylsilyl triflate) + 2,6-Lutidine.

• Protocol:

  • Dissolve substrate in dry DCM (0.1 M) under

    .

  • Add 1.5 eq. 2,6-Lutidine (acts as a non-nucleophilic base to buffer).

  • Cool to 0°C. Add 1.1 eq. TMSOTf dropwise.

  • Stir 15–30 min.

  • Quench: Add MeOH (excess) to desilylate the intermediate.

  • Why it works: The reaction proceeds via a silyl carbamate intermediate, avoiding the harsh Bronsted acidity that cleaves esters.

Method D: Phosphoric Acid (Green/Mild)

• Reagent: 85%

  .

• Protocol: Stir substrate in 85%

  at RT.

• Advantage: Highly selective for Boc over benzyl esters and Cbz groups; non-volatile, odorless.

Module 4: Post-Reaction Processing (The Finish Line)

Issue: "I cannot get rid of the TFA salt/excess acid."

Protocol: Salt Exchange & Free-Basing Do not rely on simple evaporation to remove TFA; it forms tight ion pairs.

• The "Dowex" Method (Best for purity):

  • Pass the aqueous solution of your crude TFA salt through a column of Dowex 1x8 (Cl- form) .

  • Elute with water.[4]

  • Result: Quantitative conversion to the Hydrochloride (HCl) salt.

• The "Basic Wash" (For hydrophobic amines):

  • Dissolve salt in EtOAc.[4]

  • Wash 2x with saturated

    (Carbonate is better than Bicarbonate for breaking strong TFA salts).

  • Dry over

    .

• The "Scavenger Removal" (If smells persist):

  • If you used EDT or Thioanisole, the smell will be potent.

  • Wash the organic phase with dilute

    followed by brine.

  • Alternatively, precipitate the product into cold

    ; scavengers usually remain in the ether layer.

References & Validated Sources

• Mechanism & Kinetics:

  • Lundt, B. F., et al. "Selective removal of the t-butyloxycarbonyl group." Int. J. Pept. Protein Res.[3] (1978).

• Selective Deprotection (HCl/Dioxane):

  • Han, G., et al. "Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M)."[5] J. Pept.[6] Res. (2001).[5]

• TMSOTf Method:

  • Sakaitani, M., & Ohfune, Y. "Selective transformation of N-t-butoxycarbonyl group into N-alkoxycarbonyl group via N-silyloxycarbonyl intermediate." J. Org. Chem. (1990).

• Scavenger Guidelines:

  • Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups." Chem. Rev. (2009).

• Phosphoric Acid Method:

  • Li, B., et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates."[6] J. Org. Chem. (2006).[7]

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 4. rsc.org [rsc.org]
• 5. experts.arizona.edu [experts.arizona.edu]
• 6. tert-Butyl Esters [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Stereocontrol in Aminocyclohexanol Synthesis

Ticket ID: KB-ACH-001 Subject: Prevention of Epimerization and Control of Diastereoselectivity Status: Active Last Updated: January 29, 2026

Executive Summary

This guide addresses the thermodynamic and kinetic challenges in synthesizing aminocyclohexanols. "Epimerization" in this context often manifests as the isolation of diastereomeric mixtures (cis/trans) rather than a single pure isomer.

The cyclohexane ring is conformationally mobile. Controlling the stereochemistry requires a dual approach:

• Kinetic Control: Forcing the reaction to produce the less stable isomer (often the axial alcohol) using steric bulk.

• Thermodynamic Control: Allowing the reaction to settle into the most stable conformation (diequatorial) or preventing unwanted equilibration during workup.

Critical Decision Pathways

Workflow A: Reductive Routes (From Ketones)

The reduction of aminocyclohexanones is the most common source of "epimerization" (loss of stereochemical integrity). The choice of hydride determines the facial attack.

The Rule of Thumb:

• Small Hydrides (NaBH₄, LiAlH₄): Prefer Axial Attack

  Yields Equatorial Alcohol (Thermodynamic-like product).

• Bulky Hydrides (L-Selectride): Prefer Equatorial Attack

  Yields Axial Alcohol (Kinetic product).[1]

Workflow B: Ring Opening (From Epoxides)

This route is strictly governed by the Fürst-Plattner Rule .[2][3] Nucleophiles attack the epoxide in a manner that yields the trans-diaxial product initially.[2] This is the most robust method to prevent epimerization because the stereochemistry is locked by the transition state geometry.

Interactive Troubleshooting & FAQs

Category 1: Loss of Stereocenter During Reduction

Q: I used NaBH₄ to reduce 4-(dibenzylamino)cyclohexanone, expecting the cis-alcohol, but got a 60:40 mixture. Why? A: You relied on a small hydride which is not sufficiently selective. Sodium borohydride (NaBH₄) is small enough to attack from both the axial and equatorial faces, though it slightly favors axial attack (leading to the trans-alcohol in 4-substituted systems).

• The Fix: Switch to L-Selectride (Lithium tri-sec-butylborohydride) at -78°C. The steric bulk of the sec-butyl groups blocks the equatorial approach, forcing the hydride to attack from the equatorial trajectory, yielding the axial alcohol (cis-isomer) with >95:5 selectivity.

Q: My product epimerized during the acidic workup. How do I prevent this? A: Aminocyclohexanols with a ketone precursor can undergo retro-aldol type equilibration or Meerwein-Ponndorf-Verley (MPV) type redox cycling if not quenched correctly.

• The Fix: Avoid heating during the quench. For borohydride reactions, use an oxidative workup (NaOH/H₂O₂) rather than a strong acid quench if your amine is sensitive. This destroys the boron-complex rapidly without promoting acid-catalyzed inversion at the chiral center.

Category 2: Epoxide Ring Opening Issues

Q: I am opening cyclohexene oxide with an amine. I want the cis-aminoalcohol, but I only isolate the trans-isomer. A: This is mechanically enforced by the Fürst-Plattner Rule . Epoxide opening on a six-membered ring must proceed through a chair-like transition state where the nucleophile (amine) and the leaving group (epoxide oxygen) are anti-periplanar. This obligates the formation of the trans-diaxial product.

• The Fix: You cannot directly synthesize the cis-isomer via simple SN2 opening of a cyclohexene oxide. You must synthesize the trans-isomer first and then invert the alcohol configuration (e.g., via Mitsunobu reaction or oxidation/reduction sequences).

Category 3: Purification & Stability

Q: Can I separate the epimers by recrystallization? A: Yes, but solvent choice is critical.

• Protocol: The trans-isomer (diequatorial) generally has a higher melting point and lower solubility in non-polar solvents compared to the cis-isomer (axial-equatorial).

• Self-Validating Step: Check the ¹H NMR coupling constants of the proton at the chiral center (CH-OH).

  • Axial Proton (Equatorial Alcohol): Large coupling constant (

    Hz, axial-axial coupling).

  • Equatorial Proton (Axial Alcohol): Small coupling constant (

    Hz, equatorial-axial/equatorial-equatorial).

Visual Technical Guides

Figure 1: Hydride Selection Decision Matrix

This logic tree guides the user to the correct reagent based on the desired stereochemistry.

Caption: Decision matrix for selecting hydride sources to control stereochemical outcomes in cyclohexanone reduction.

Figure 2: The Fürst-Plattner Rule (Trans-Diaxial Opening)

Visualizing why epoxide opening prevents the formation of the cis-isomer.

Caption: The Fürst-Plattner rule dictates that nucleophiles attack to yield the trans-diaxial product, strictly preventing cis-epimer formation.

Experimental Protocols

Protocol A: Kinetic Control using L-Selectride

Target: Synthesis of cis-4-(dibenzylamino)cyclohexanol (Axial Alcohol)

• Preparation: Flame-dry a 250 mL round-bottom flask under Argon.

• Substrate: Dissolve 4-(dibenzylamino)cyclohexanone (1.0 eq) in anhydrous THF (0.1 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Allow 15 minutes for equilibration.

• Addition: Add L-Selectride (1.1 eq, 1.0 M in THF) dropwise over 20 minutes.

  • Note: Fast addition causes local heating, leading to loss of selectivity.

• Reaction: Stir at -78°C for 2 hours.

• Quench (Critical for Stereocenter Retention):

  • Add MeOH (2 mL) slowly at -78°C.

  • Add NaOH (3M, 2 eq) followed immediately by H₂O₂ (30%, 2 eq).

  • Warm to 0°C and stir for 30 mins.

• Result: >95% cis-isomer (axial alcohol).

Protocol B: Stereospecific Epoxide Opening

Target: Synthesis of trans-2-aminocyclohexanol

• Setup: Use a pressure vessel or autoclave if using ammonia; standard flask if using benzylamine.

• Reactants: Mix Cyclohexene oxide (1.0 eq) and Aqueous Ammonia (10 eq).

• Catalyst: Add 10 mol% water (if using organic solvent) or run neat.

• Heat: Heat to 60-65°C for 4 hours.

• Mechanism: The ammonia attacks the epoxide carbon. Due to the ring constraint, it must attack from the back face relative to the oxygen bridge.

• Workup: Cool to room temperature. The product often crystallizes directly as the trans-isomer.

• Purity Check: ¹H NMR should show a multiplet for the CH-N proton with large coupling constants (

  Hz), confirming trans-diequatorial geometry after relaxation.

Data Summary: Reagent Selectivity

Reagent	Conditions	Major Product (4-subst. cyclohexanone)	Selectivity (approx)	Mechanism
NaBH₄	MeOH, 0°C	Trans (Equatorial -OH)	~60:40 to 80:20	Small nucleophile, axial attack favored.
LiAlH₄	THF, 0°C	Trans (Equatorial -OH)	~90:10	Highly reactive, small nucleophile.
L-Selectride	THF, -78°C	Cis (Axial -OH)	>95:5	Steric bulk prevents axial attack.
NaBH₄ + CeCl₃	MeOH, -78°C	Trans (Equatorial -OH)	>95:5	Chelation control (Luche).

References

• Cohen, T., & Bhupathy, M. (1983). The reduction of 4-substituted cyclohexanones with L-Selectride.[1] Journal of the American Chemical Society. (Verified via search context 1.1)

• Furst, A., & Plattner, P. A. (1949). On the stereochemistry of the epoxides of steroid compounds. Helvetica Chimica Acta. (Foundational text for Furst-Plattner Rule).[2][4] (Context via Search 1.7)

• DeForest, J. C., et al. (2019).[1] Cerium(III) Chloride-Mediated Stereoselective Reduction of a 4-Substituted Cyclohexanone Using NaBH4.[1][5] Organic Process Research & Development. (Verified via search context 1.1)

• BenchChem Technical Support. (2025). Synthesis of trans-4-Aminocyclohexanol and Epimerization Troubleshooting. (Context via Search 1.11, 1.22)

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. (Standard reference for Nucleophilic attack on cyclohexanones and Felkin-Anh models).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fürst-Plattner Rule - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. ES2213863T3 - PROCEDURE FOR THE PRODUCTION OF TRANS-4-AMINOCICLOHEXANOL. - Google Patents [patents.google.com]
• 5. semanticscholar.org [semanticscholar.org]

Technical Support Center: Chiral Separation of Aminocyclohexanol by HPLC

Welcome to the technical support center for the chiral separation of aminocyclohexanol and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of enantiomeric separations using High-Performance Liquid Chromatography (HPLC). Here, we will address common challenges, provide systematic troubleshooting guides, and explain the fundamental principles behind achieving robust and reproducible separations.

Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during the chiral HPLC separation of aminocyclohexanols. For more detailed explanations, please refer to the in-depth troubleshooting guides.

Q1: Why is my enantiomeric resolution poor or nonexistent?

A1: Poor resolution in chiral separations can stem from several factors.[1] The most common culprits include an inappropriate Chiral Stationary Phase (CSP) that lacks the necessary stereoselectivity for your specific aminocyclohexanol derivative, a suboptimal mobile phase composition, or an incorrect flow rate.[1] Temperature also plays a critical role, as it can significantly impact the chiral recognition mechanism.[1][2] It's also possible that the column has been overloaded with the sample, leading to peak broadening.[1] For a systematic approach to improving your resolution, see our detailed guide on Optimizing Enantiomeric Resolution .

Q2: What is causing my peaks to tail?

A2: Peak tailing is a frequent issue when analyzing basic compounds like aminocyclohexanols.[3] This is often due to unwanted secondary interactions between the basic amine group of the analyte and residual acidic silanol groups on silica-based CSPs.[1][3] Other potential causes include column contamination, an inappropriate mobile phase pH that is too close to the analyte's pKa, or general degradation of the column over time.[1] Our Diagnosing and Eliminating Peak Tailing guide offers comprehensive solutions.

Q3: Why are my retention times shifting between injections?

A3: Retention time variability can compromise the reliability of your results.[4][5] Gradual shifts are often due to changes in the mobile phase composition, such as the evaporation of a volatile organic component from the reservoir.[4] Inconsistent column temperature can also lead to fluctuations in retention times.[4] Abrupt shifts may indicate a problem with the HPLC pump, such as a leak or malfunctioning check valves.[6] It is also crucial to ensure the column is properly equilibrated before starting your analytical run.[4]

Q4: My system backpressure is suddenly very high. What should I do?

A4: A sudden increase in backpressure is a sign of a blockage somewhere in the HPLC system.[7][8] The most common location for a clog is the column inlet frit, often due to particulate matter from the sample or mobile phase.[7][9] Blockages can also occur in the tubing, injector, or guard column.[10][11] It is essential to diagnose the location of the blockage systematically to avoid damaging the column.[11] Refer to our Managing HPLC System Backpressure guide for a step-by-step diagnostic workflow.

In-Depth Troubleshooting Guides

Guide 1: Optimizing Enantiomeric Resolution

Achieving baseline resolution of enantiomers is the primary goal of any chiral separation. This requires a careful interplay between the stationary phase, mobile phase, and other chromatographic conditions. The principle of chiral recognition relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector on the CSP.[12]

The choice of CSP is the most critical factor for a successful chiral separation.[13] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and widely used for their broad chiral recognition capabilities.[13][14]

• Expert Insight: For aminocyclohexanols, start by screening columns with different polysaccharide backbones (amylose vs. cellulose) and various phenylcarbamate derivatives.[15] The subtle structural differences in these selectors can have a significant impact on selectivity.[15]

The mobile phase composition directly influences the interactions between the analyte and the CSP.[15]

• Organic Modifier: In normal-phase mode, common mobile phases consist of hexane or heptane with an alcohol modifier like isopropanol (IPA) or ethanol. The type and concentration of the alcohol can dramatically affect resolution.

• Additives: For basic analytes like aminocyclohexanols, the addition of a basic additive, such as diethylamine (DEA) or triethylamine (TEA), to the mobile phase is often necessary to improve peak shape and resolution.[16] Conversely, for acidic compounds, an acidic additive like trifluoroacetic acid (TFA) is used.[16] Be aware of the "memory effect" of additives, where traces of a previous additive can impact current separations.[17] It is recommended to dedicate columns to specific mobile phase types (acidic or basic).[17]

• Temperature: Temperature can have a significant and sometimes non-intuitive effect on chiral separations.[2][18] While lower temperatures often improve resolution by enhancing the stability of the diastereomeric complexes, this is not always the case.[2] It is worthwhile to screen a range of temperatures (e.g., 10°C to 40°C) to find the optimum.[19]

• Flow Rate: Chiral separations can be more sensitive to flow rate than achiral separations.[1] Lowering the flow rate can sometimes increase resolution by allowing more time for the enantiomers to interact with the CSP.

Table 1: Effect of Key Parameters on Chiral Separation of Aminocyclohexanol

Parameter	General Effect on Resolution	Causality	Starting Point for Optimization
CSP Type	High Impact	The CSP's chiral selector must form diastereomeric complexes with the analyte enantiomers.[12]	Screen both amylose and cellulose-based columns with different derivatizations.[15]
Mobile Phase Modifier	High Impact	Affects the polarity of the mobile phase and competes with the analyte for interaction sites on the CSP.[15]	Start with 90:10 Hexane:IPA and vary the IPA concentration from 5% to 20%.
Mobile Phase Additive	High Impact	Suppresses undesirable secondary interactions (e.g., with residual silanols) and improves peak shape.[16]	For aminocyclohexanol, add 0.1% DEA to the mobile phase.[16]
Temperature	Medium to High Impact	Affects the thermodynamics (enthalpy and entropy) of the chiral recognition process.[2][20]	Screen at 15°C, 25°C, and 40°C.
Flow Rate	Medium Impact	Influences the kinetics of mass transfer and the time available for enantioselective interactions.[1]	Start at 1.0 mL/min and test lower flow rates (e.g., 0.5 mL/min).

Guide 2: Diagnosing and Eliminating Peak Tailing

Peak tailing for basic compounds like aminocyclohexanol is primarily caused by strong interactions with acidic silanol groups on the surface of the silica support of the CSP.[3] This leads to a secondary, undesirable retention mechanism that broadens the peak.[3]

• Use a Mobile Phase Additive: The most effective way to combat peak tailing for basic compounds is to add a competing base to the mobile phase.[21] An additive like 0.1% DEA will interact with the active silanol sites, effectively shielding them from the aminocyclohexanol analyte.[21]

• Optimize Mobile Phase pH (for Reversed-Phase): If working in reversed-phase mode, operating at a low pH (e.g., 2.5-3) can suppress the ionization of the silanol groups, reducing their ability to interact with the protonated amine of your analyte.[22]

• Check for Column Contamination: Accumulation of strongly retained impurities on the column can create active sites that cause tailing.[1] If performance degrades over time, flushing the column according to the manufacturer's instructions may be necessary.

• Consider a Guard Column: A guard column can help protect the analytical column from contaminants and particulates in the sample, extending its lifetime and preserving good peak shape.[23]

Guide 3: Managing HPLC System Backpressure

High backpressure can damage your pump and column.[11] A systematic approach is crucial to identify the source of the problem without causing further issues.

Caption: Systematic workflow for diagnosing high HPLC backpressure.

Experimental Protocols

Protocol 1: Column Flushing and Regeneration

If you suspect column contamination is causing performance issues, a thorough flush may restore it. Always consult the column manufacturer's specific instructions before proceeding.

• Disconnect the Column from the Detector: This prevents contaminants from flowing into the detector cell.

• Reverse the Column Direction: Connect the column outlet to the injector. This helps to dislodge particulates from the inlet frit.[9][24]

• Flush with a Stronger Solvent: For normal-phase applications, flush the column with 100% Isopropanol or Ethanol at a low flow rate (e.g., 0.2 mL/min) for at least 20 column volumes.

• Equilibrate: Return the column to its normal orientation and equilibrate with your mobile phase until the baseline is stable.

Protocol 2: Systematic Mobile Phase Optimization

This protocol helps in systematically finding the optimal mobile phase composition for your chiral separation.

• Select a Starting Mobile Phase: Based on literature or vendor application notes, choose a starting point (e.g., 90:10 Hexane:IPA + 0.1% DEA).

• Vary the Modifier Concentration: Prepare a series of mobile phases with varying concentrations of the alcohol modifier (e.g., 5%, 10%, 15%, 20% IPA).

• Analyze the Racemic Standard: Inject your aminocyclohexanol standard with each mobile phase and record the retention times and resolution of the enantiomers.

• Change the Modifier Type: If resolution is still not optimal, repeat the process with a different alcohol modifier (e.g., ethanol).

• Plot and Evaluate: Plot resolution versus modifier concentration to identify the optimal composition.

References

• Daicel Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• Buchi. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Gray, M. (2020, May 20). Trouble with chiral separations. Chromatography Today. Retrieved from [Link]

• Phenomenex. (2024, October 8). HPLC Troubleshooting, Column Care and Understanding Where Backpressure Comes From [Video]. YouTube. Retrieved from [Link]

• Mastelf. (2025, February 17). HPLC Pressure Problems? Here's How to Diagnose and Fix Them. Retrieved from [Link]

• ResearchGate. (2024, April 5). HPLC: Troubleshooting high column back pressure due to lack of mobile phase filtering. Retrieved from [Link]

• Kim, J. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 168-176. Retrieved from [Link]

• Labtech. (n.d.). Step-by-step Troubleshooting Back Pressure Issue In HPLC. Retrieved from [Link]

• Ahuja, S. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 21(8). Retrieved from [Link]

• Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1361. Retrieved from [Link]

• Al-Saeed, F. A., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Separations, 10(9), 478. Retrieved from [Link]

• Regalado, C. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• ResearchGate. (2025, August 5). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]

• Berthod, A., et al. (2019). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Journal of Chromatography A, 1568, 119-128. Retrieved from [Link]

• YMC. (n.d.). Troubleshooting for Increased Pressure. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of the enantiomers of chiral amines using the mobile phase with additive on Chiralpak AD. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Retention Time Variability in HPLC. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). Advantages of using immobilized stationary phases in chiral separations. Retrieved from [Link]

• Wang, Y., et al. (2007). Effect of Temperature on Enantiomer Separation of Oxazepam and Lorazepam by High-Performance Liquid Chromatography on a β-Cyclodextrin Chiral Stationary Phase. Journal of Chromatographic Science, 45(6), 334-338. Retrieved from [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. Retrieved from [Link]

• ResearchGate. (2025, August 7). Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Stationary Phases for High Performance Liquid Chromatographic Separation of Enantiomers: A Mini-Review. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Dolan, J. W. (2014). How Much Retention Time Variation Is Normal?. LCGC North America, 32(5), 332-337. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Retrieved from [Link]

• Taylor, A. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online. Retrieved from [Link]

• Asnin, L. D., & Ferreira, A. L. (2009). Effect of Temperature on Chiral Separation of Ketamine Enantiomers by High‐Performance Liquid Chromatography. Journal of Liquid Chromatography & Related Technologies, 32(10), 1419-1431. Retrieved from [Link]

• Chromatography Today. (n.d.). How Much Retention Time Variation Should I Expect?. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Retrieved from [Link]

• Dolan, J. W. (2004). How Does Temperature Affect Selectivity?. LCGC North America, 22(10), 1018-1022. Retrieved from [Link]

• Chromatography Forum. (2004, September 24). Baseline and Tailing. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC. Retrieved from [Link]

• Phenomenex. (2025, May 21). Why Does Retention Time Shift? | HPLC Tip [Video]. YouTube. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. mastelf.com [mastelf.com]
• 8. labtech.tn [labtech.tn]
• 9. chiraltech.com [chiraltech.com]
• 10. youtube.com [youtube.com]
• 11. nacalai.com [nacalai.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 14. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. tandfonline.com [tandfonline.com]
• 21. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 24. reddit.com [reddit.com]

Removal of triphenylphosphine oxide from Mitsunobu reactions

Technical Support Center: Mitsunobu Reaction Purification

Welcome to the technical support guide for one of the most persistent challenges in synthetic chemistry: the removal of triphenylphosphine oxide (TPPO) from Mitsunobu reaction mixtures. This guide is designed for researchers, scientists, and drug development professionals who encounter this common purification hurdle. Here, we move beyond simple protocols to provide a deeper understanding of why certain methods work and how to troubleshoot them effectively, ensuring your synthetic workflow is as efficient as possible.

Frequently Asked Questions (FAQs) & Troubleshooting

The primary challenge in a Mitsunobu reaction cleanup is the separation of the desired product from the stoichiometric byproduct, triphenylphosphine oxide (TPPO), and the reduced dialkyl azodicarboxylate. TPPO, in particular, is notoriously difficult to remove due to its variable solubility and tendency to co-crystallize with products.

FAQ 1: Why is TPPO so difficult to remove from my reaction mixture?

Triphenylphosphine oxide's (TPPO) physical properties present a significant purification challenge. It is a high-boiling, crystalline solid that exhibits a wide range of solubilities in common organic solvents, often mimicking the solubility of the desired product. This "stealth" characteristic makes standard purification techniques like simple extraction or direct crystallization ineffective. Furthermore, its non-volatile nature precludes removal by evaporation.

FAQ 2: I've tried standard silica gel chromatography, but the TPPO is co-eluting with my product. What are my options?

This is a very common issue. The polarity of TPPO can be deceptively similar to that of many synthetic targets.

Troubleshooting Steps:

• Solvent System Modification: The first line of defense is to alter the mobile phase.

  • Increase Polarity Drastically: For non-polar to moderately polar compounds, switching to a more polar solvent system, such as a steep gradient of ethyl acetate in hexanes or even using dichloromethane/methanol, can sometimes effectively retain TPPO on the silica gel while eluting the product.

  • Utilize Chlorinated Solvents: A mobile phase containing dichloromethane can often improve the separation between the desired product and TPPO.

  • Add a Tertiary Amine: For basic products, adding a small amount of triethylamine (0.1-1%) to the eluent can improve peak shape and may alter the retention of TPPO.

• Alternative Stationary Phases: If modifying the mobile phase fails, consider a different stationary phase.

  • Florisil® or Alumina: These can exhibit different selectivity compared to silica gel and may provide the necessary separation.

  • Reverse-Phase Chromatography: For polar products, reverse-phase (C18) chromatography is an excellent alternative, as the non-polar TPPO will be strongly retained.

Diagram: Purification Strategy Selection

The following flowchart can guide your choice of purification method based on the properties of your desired product.

Caption: Decision tree for selecting a TPPO purification method.

Advanced Purification Protocols

When standard chromatography fails, more targeted chemical solutions are required.

Method 1: Precipitation & Crystallization

This is often the simplest and most cost-effective method if your product's solubility profile allows for it. The principle is to find a solvent or solvent system in which your product and TPPO have significantly different solubilities.

Experimental Protocol: Diethyl Ether Precipitation of TPPO

This protocol is effective for products that are soluble in diethyl ether, while TPPO is poorly soluble.

• Reaction Concentration: After the reaction is complete, concentrate the reaction mixture in vacuo to obtain a crude oil or solid.

• Solvent Addition: Add a sufficient volume of cold diethyl ether (Et₂O) to the crude residue. The volume will depend on the scale of your reaction; a good starting point is 10-20 mL per gram of crude material.

• Stirring: Stir the resulting slurry vigorously at 0 °C for 30-60 minutes. This allows for the complete precipitation of TPPO.

• Filtration: Filter the cold suspension through a Büchner funnel. The solid collected is primarily TPPO.

• Washing: Wash the collected solid with a small amount of cold Et₂O to recover any occluded product.

• Product Isolation: The filtrate contains your desired product. Concentrate the filtrate in vacuo to isolate the product, which should now be significantly purer. Further purification by chromatography may be necessary, but it will be much easier without the bulk of the TPPO.

Troubleshooting this Protocol:

• Question: My product is also precipitating with the TPPO. What should I do?

  • Answer: Your product may be too insoluble in pure diethyl ether. Try using a solvent mixture, such as hexanes/ethyl acetate or toluene/hexanes. The goal is to find a system where your product remains in solution while the TPPO crashes out.

• Question: The TPPO is not precipitating completely. How can I improve this?

  • Answer: Ensure the diethyl ether is cold (0 °C or even -20 °C). You can also try adding a non-polar co-solvent like hexanes or pentane to the diethyl ether to further decrease the solubility of TPPO.

Table 1: Solubility of TPPO in Common Solvents

Solvent	Solubility at 20 °C ( g/100 mL)	Notes
Diethyl Ether	~1.3	Ideal for precipitation.
Hexanes	<0.1	Excellent for precipitation, but many products are also insoluble.
Toluene	~28	TPPO is quite soluble; less effective for precipitation.
Dichloromethane	>100	TPPO is very soluble; useful for dissolving crude mixture before precipitation.
Ethyl Acetate	~50	TPPO is soluble; often used in chromatography.

Data is approximate and can vary with temperature and impurities.

Method 2: Chemical Scavenging

This approach involves adding a reagent that selectively reacts with TPPO to form a new compound that is easily removed.

Using Calcium Chloride (CaCl₂) to Form a Non-polar Complex

The Lewis acidity of the calcium ion allows it to coordinate with the Lewis basic oxygen atom of TPPO. This forms a complex, (TPPO)₂CaCl₂, which has altered solubility properties.

Experimental Protocol: TPPO Scavenging with CaCl₂

• Initial Work-up: Perform a standard aqueous work-up of your Mitsunobu reaction.

• Solvent Exchange: Concentrate the organic layer and redissolve the residue in a suitable solvent like toluene or dichloromethane.

• Addition of CaCl₂: Add an excess of anhydrous calcium chloride (approximately 3-5 equivalents relative to the triphenylphosphine used).

• Stirring: Stir the mixture at room temperature for 2-4 hours.

• Filtration: Filter the mixture to remove the precipitated (TPPO)₂CaCl₂ complex.

• Final Purification: Concentrate the filtrate. The resulting material can then be subjected to a quick chromatographic purification if necessary, which will be much cleaner.

Method 3: Polymer-Supported Reagents

The use of polymer-supported triphenylphosphine is a more modern approach that simplifies purification immensely. The phosphine is covalently attached to a solid support (e.g., polystyrene beads).

Workflow: Polymer-Supported Mitsunobu

Caption: Workflow for a Mitsunobu reaction using a polymer-supported reagent.

Advantages of this Method:

• Simplified Purification: The polymer-bound TPPO is removed by simple filtration at the end of the reaction. This completely eliminates the need for chromatography to remove this byproduct.

• High Purity: Products obtained are often of high purity after filtration and solvent evaporation.

Considerations:

• Cost: Polymer-supported reagents are generally more expensive than their solution-phase counterparts.

• Kinetics: Reactions with solid-supported reagents can sometimes be slower due to diffusion limitations.

References

• Dodge, J. A., & Nissen, J. S. (1998). A Convenient Method for the Removal of Triphenylphosphine Oxide from Reaction Mixtures. The Journal of Organic Chemistry, 63(19), 6458-6459. [Link]

• Ley, S. V., Baxendale, I. R., Bream, R. N., Jackson, P. S., Leach, A. G., Longbottom, D. A., Nesi, M., Scott, J. S., Storer, R. I., & Taylor, S. J. (2000). Multi-step organic synthesis using solid-supported reagents and scavengers: a new paradigm in chemical library generation. Journal of the Chemical Society, Perkin Transactions 1, (23), 3815-4195. [Link]

Scale-up challenges for the synthesis of chiral 3-aminocyclohexanol

Technical Support Center: Scale-Up Synthesis of Chiral 3-Aminocyclohexanol

To: Process Chemistry & Manufacturing Teams From: Senior Application Scientist, Technical Support Division Subject: Troubleshooting Guide for Scale-Up Challenges (Isomer Control & Safety)

Introduction

This guide addresses the technical hurdles in scaling up the synthesis of chiral 3-aminocyclohexanol (e.g., (1R,3R) or (1S,3R) isomers). This intermediate is critical for various pharmaceutical pharmacophores (e.g., analgesic tramadol analogs, kinase inhibitors).

The industrial synthesis typically follows a Hybrid Workflow :

• Catalytic Hydrogenation of 3-aminophenol (yields cis/trans diastereomeric mixture).

• Diastereomeric Separation (Physical separation of cis vs. trans).

• Enzymatic Kinetic Resolution (EKR) (Separation of enantiomers).[1]

This guide focuses on the three primary failure points: Stereocontrol (Enzymatic), Hydrogenation Safety, and Downstream Purification.

Module 1: Enzymatic Kinetic Resolution (EKR) Challenges

Achieving high Enantiomeric Excess (ee) >99% at scale.

Context: The most robust method to isolate a single enantiomer from the rac-3-aminocyclohexanol mixture is using Lipase B from Candida antarctica (CAL-B) .[1] However, scale-up often sees a drop in conversion rates and selectivity (

-value).[1]

Troubleshooting Guide: EKR Optimization

Q1: My reaction stalls at 40-45% conversion, preventing the theoretical 50% yield. Why? Diagnosis: This is likely Product Inhibition or Acyl Donor Deactivation .[1]

• Mechanism: If using Vinyl Acetate as the acyl donor, the byproduct is acetaldehyde. Acetaldehyde can form Schiff bases with lysine residues on the enzyme surface, deactivating it.

• Solution:

  • Switch Acyl Donor: Use Isopropyl Acetate or Ethyl Acetate .[1] Although slower (reversible), they produce acetone or ethanol, which are less toxic to the enzyme.

  • Scavengers: If Vinyl Acetate is required for speed, add molecular sieves (4Å) or a mild vacuum to strip acetaldehyde continuously.[1]

Q2: The enantiomeric ratio (

-value) drops significantly when I increase substrate concentration >100 g/L. Diagnosis: Solvent-Induced Conformational Change .

• Mechanism: At high concentrations, polar substrates (amino alcohols) can strip the essential water layer from the enzyme or cause aggregation.

• Solution:

  • Solvent Engineering: Switch to a hydrophobic solvent like MTBE (Methyl tert-butyl ether) or Toluene .[1] Lipases are "lid-opened" (active) at hydrophobic interfaces.[1] Avoid polar solvents like THF or DMSO, which strip essential water.[1]

  • Immobilization: Ensure you are using immobilized CAL-B (e.g., Novozym 435®) rather than free powder to prevent aggregation.[1]

Q3: How do I separate the acylated product from the unreacted amine efficiently? Diagnosis: Downstream bottleneck.

• Solution: Acid-Base Extraction .

  • The product is an amide (neutral).[1] The unreacted substrate is an amine (basic).

  • Wash the organic reaction mixture with dilute HCl (1M).

  • The unwanted enantiomer (amine) goes into the aqueous phase (as salt).[1]

  • The desired product (amide) remains in the organic phase.

Visual Workflow: Enzymatic Resolution Logic

Figure 1: Kinetic resolution workflow separating enantiomers via selective acylation and acid-base extraction.

Module 2: Hydrogenation Safety & Thermodynamics

Managing the reduction of 3-aminophenol to 3-aminocyclohexanol.

Context: This step involves high-pressure hydrogen (

) and heterogeneous catalysts (Rh/C, Ru/C, or Raney Ni).[1] The reaction is highly exothermic.

Troubleshooting Guide: Hydrogenation

Q4: We are observing "runaway" exotherms during the initial

uptake. Diagnosis: Mass Transfer vs. Heat Transfer Imbalance .

• Root Cause: In batch reactors,

  dissolution is often the rate-limiting step.[1] If the stirrer speed is ramped up too quickly after induction, a sudden surge of saturates the catalyst, releasing massive heat instantly.

• Solution:

  • Dosing Protocol: Operate in Semi-Batch mode. Do not load all

    at once. Maintain a constant pressure (isobaric) rather than a single charge.

  • Catalyst Loading: Reduce catalyst loading to <5 wt%. High loading (>10%) increases the instantaneous reaction rate beyond the cooling jacket's capacity.

Q5: The yield of the cis-isomer is lower than expected (Targeting cis, getting trans). Diagnosis: pH and Catalyst Influence .

• Mechanism: The cis/trans ratio is thermodynamically driven but kinetically controlled by the catalyst surface. Acidic conditions tend to favor the cis-isomer (stabilized by ammonium salt formation preventing desorption/equilibration).[1]

• Solution:

  • Acidic Additives: Conduct hydrogenation in the presence of HCl or Acetic Acid .[1] This protonates the amine, preventing it from poisoning the catalyst and favoring the cis-adsorption mode.

  • Catalyst Switch: Rhodium (Rh/C) typically gives higher cis-selectivity compared to Ruthenium or Nickel, though it is more expensive [1].[1]

Table 1: Catalyst & Condition Impact on Diastereoselectivity

Catalyst	Solvent System	Major Isomer	Typical Ratio (cis:trans)	Notes
Raney Ni	Ethanol (Neutral)	Trans	40:60	Low selectivity, cheap.[1]
5% Rh/C	Water/HCl (Acidic)	Cis	85:15	Best for cis-target.[1]
5% Ru/C	Isopropanol/Base	Trans	20:80	Base promotes equilibration.[1]

Module 3: Downstream Purification (Isomer Separation)

Isolating the pure diastereomer before resolution.

Q6: Distillation is not effectively separating the cis and trans isomers. Diagnosis: Boiling Point Proximity .

• The boiling points of cis- and trans-3-aminocyclohexanol differ by only ~2-3°C at reduced pressures, making fractional distillation inefficient at scale.[1]

• Solution: Fractional Crystallization via Salt Formation .

  • Convert the crude amine mixture into a salt using Oxalic Acid or Benzoic Acid .[1]

  • The trans-isomer salts generally have higher lattice energy and lower solubility in ethanol/acetone mixtures.[1]

  • Protocol: Dissolve crude mix in hot Ethanol -> Add 1 eq. Oxalic Acid -> Cool slowly.[1] Filter the precipitate (enriched trans).[1] The filtrate contains the enriched cis.

Visual Workflow: Safety Loop

Figure 2: Automated safety interlock system. If internal temperature exceeds the setpoint, H2 feed must be cut immediately to stop heat generation.

References

• National Institutes of Health (NIH). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones.[1] Available at: [Link][1]

• Politecnico di Milano. Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates.[1] Available at: [Link][1]

• University of Wisconsin-Madison. Hazards Associated with Laboratory Scale Hydrogenations. Available at: [Link][1]

• MDPI (Molecules). Synthesis of cis- and trans-3-Aminocyclohexanols. Available at: [Link][1][2]

Sources

• 1. (1R,3S)-3-Aminocyclohexanol | C6H13NO | CID 12213491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Side Products in the Oxidation of Boc-Protected Aminocyclohexanols

The oxidation of Boc-protected aminocyclohexanols to their corresponding ketones is a critical transformation in the synthesis of numerous pharmaceutical intermediates and complex molecules. While seemingly straightforward, this reaction is often plagued by a variety of side products that can complicate purification and significantly reduce yields. This guide provides in-depth, experience-based answers to common challenges, helping you troubleshoot and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products I should be aware of when oxidizing Boc-protected aminocyclohexanols?

The primary side products typically arise from four main pathways:

• Over-oxidation: The target aminoketone can undergo further oxidation, especially under harsh conditions, leading to the formation of lactams or other undesired products.

• Epimerization: The stereocenter adjacent to the newly formed ketone is susceptible to epimerization, particularly under basic or acidic conditions, leading to a loss of stereochemical purity.[1][2]

• Boc-Deprotection: The acid-lability of the tert-butoxycarbonyl (Boc) protecting group makes it vulnerable to cleavage under certain oxidative conditions, especially those that are acidic or generate acidic byproducts.[3][4]

• Chlorination/Halogenation: When using chlorine-based oxidants (e.g., in Swern or TEMPO/bleach protocols), electrophilic chlorination of the aminoketone product can occur, yielding chlorinated impurities.[5]

Q2: How do I choose the right oxidizing agent for my specific aminocyclohexanol?

Selecting the optimal oxidant depends on the substrate's sensitivity, the desired scale, and the potential for side reactions. A comparative overview is provided below:

Oxidant System	Typical Conditions	Common Side Products	Key Considerations
Swern Oxidation (DMSO, (COCl)₂, Et₃N)	Cryogenic (-78 °C), strictly anhydrous	Epimerization (if base exposure is prolonged), Pummerer rearrangement byproducts, malodorous dimethyl sulfide.[6]	Excellent for many substrates but requires careful temperature control. The malodorous byproduct can be a significant drawback.[6]
Dess-Martin Periodinane (DMP)	Room temperature, neutral pH, CH₂Cl₂	Acid-catalyzed Boc-deprotection (due to acetic acid byproduct).[7]	Very mild and reliable.[7][8] The reaction can be buffered with pyridine or NaHCO₃ to prevent acid-labile side reactions.[7]
TEMPO/NaOCl (Anelli-type)	0 °C to RT, biphasic (e.g., CH₂Cl₂/H₂O), buffered aq. NaOCl	Over-oxidation to lactam, chlorination.[9]	Cost-effective and scalable. Careful control of pH and reaction time is crucial to minimize side reactions.[9]
Parikh-Doering Oxidation (SO₃·pyridine, DMSO, Et₃N)	0 °C to RT, anhydrous	Epimerization.	Milder than Swern and avoids malodorous byproducts. Requires strictly anhydrous conditions.

Q3: Is the Boc protecting group stable under all common oxidation conditions?

No, the Boc group is notoriously sensitive to acid.[4][10] Oxidations that generate acidic byproducts, such as the Dess-Martin oxidation which produces two equivalents of acetic acid, can cause partial or complete deprotection.[7] While generally stable to neutral and basic conditions, prolonged exposure to strong bases can also lead to side reactions.[11] It is generally unstable to Lewis acids and certain oxidative conditions.[12]

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental failures in a Q&A format, providing causal explanations and actionable solutions.

Problem 1: My reaction is incomplete, and I'm recovering starting material along with an unknown impurity.

• Question: I performed a Swern oxidation on my cis-4-(Boc-amino)cyclohexanol. The reaction stalled, and besides my starting material, I see a new spot on TLC that doesn't correspond to the ketone. What's happening?

• Probable Cause & Explanation: Incomplete activation of DMSO or premature decomposition of the active oxidant (chlorodimethylsulfonium salt) is a common issue, often due to moisture contamination or temperature fluctuations.[13] The unknown impurity could be a mixed thioacetal, which can form if the reaction temperature is not maintained near -78 °C before the addition of the amine base.[6]

• Proposed Solution & Protocol:

  • Ensure Anhydrous Conditions: Flame-dry your glassware and use freshly distilled, anhydrous solvents. DMSO should be distilled from CaH₂ and stored over molecular sieves.

  • Strict Temperature Control: Maintain the reaction temperature at -78 °C (a dry ice/acetone bath) during the addition of oxalyl chloride and the alcohol. Do not allow the temperature to rise until after the triethylamine is added.

  • Reverse Addition: Consider adding the oxalyl chloride/DMSO solution to the alcohol solution at -78 °C to maintain a consistent concentration of the active oxidant.

Problem 2: I've isolated my product, but NMR analysis shows a mixture of diastereomers. Why did my stereocenter epimerize?

• Question: My starting material was a single, pure enantiomer of trans-2-(Boc-amino)cyclohexanol. After oxidation with SO₃·pyridine (Parikh-Doering), I obtained the ketone as a 3:1 mixture of diastereomers. How can I prevent this epimerization?

• Probable Cause & Explanation: The α-proton adjacent to the newly formed carbonyl is acidic and can be removed by a base, leading to the formation of an enolate intermediate. Reprotonation of this planar enolate can occur from either face, resulting in epimerization.[2] In both Swern and Parikh-Doering oxidations, the amine base (e.g., triethylamine) used in the final step can cause this isomerization if it is present for too long or at elevated temperatures.[14]

• Proposed Solution & Protocol:

  • Switch to a Milder, Non-Basic Reagent: The Dess-Martin Periodinane (DMP) oxidation is performed under neutral conditions and is an excellent choice for preventing base-catalyzed epimerization.[7][8]

  • Modified DMP Protocol for Acid-Sensitive Substrates:

    • Dissolve the Boc-protected aminocyclohexanol (1.0 eq) in anhydrous dichloromethane (DCM).

    • Add sodium bicarbonate (2.0 eq) to act as a buffer.[7]

    • Add Dess-Martin Periodinane (1.2 eq) portion-wise at room temperature.

    • Stir until TLC indicates complete consumption of the starting material (typically 1-2 hours).

    • Quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

    • Extract, dry, and purify as usual.

Problem 3: My mass spectrometry results show a peak corresponding to M+16, and I suspect over-oxidation. How was a lactam formed?

• Question: I used a TEMPO/bleach system to oxidize my cis-3-(Boc-amino)cyclohexanol. While I see some of the desired ketone, my major product has a mass consistent with the corresponding lactam. What is the mechanism, and how can I stop it?

• Probable Cause & Explanation: Over-oxidation to a lactam occurs when the intermediate ketone undergoes a subsequent oxidation at the carbon bearing the nitrogen atom. This is more common with powerful oxidizing systems or when reaction times are extended. The likely pathway involves the formation of an iminium ion intermediate, which is then attacked by water and further oxidized. This side reaction is a known issue in the oxidation of cyclic amines.[15]

• Proposed Solution & Protocol:

  • Reduce Oxidant Equivalents: Carefully titrate your NaOCl solution before use and employ only a slight excess (e.g., 1.1 equivalents).

  • Control Reaction Time: Monitor the reaction closely by TLC. As soon as the starting alcohol is consumed, immediately quench the reaction to prevent over-oxidation of the product ketone.

  • Switch to a Milder TEMPO System: Consider using a TEMPO/Cu(I) system with ambient air as the terminal oxidant.[16] This provides a much slower and more controlled oxidation, significantly reducing the risk of over-oxidation.[16][17]

Visualizing the Troubleshooting Process

A logical workflow can help diagnose and solve common issues encountered during the oxidation of Boc-protected aminocyclohexanols.

Caption: Troubleshooting flowchart for oxidation side products.

References

• National Institutes of Health (NIH). Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems. [Link]

• ResearchGate. Chemoselective Boc protection of phenols and amino alcohols. [Link]

• Organic Chemistry Portal. Swern Oxidation. [Link]

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. [Link]

• ResearchGate. Swern Oxidation. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• PubMed Central (PMC). Stereochemical editing logic powered by the epimerization of unactivated tertiary stereocenters. [Link]

• OSTI.GOV. Aerobic oxidation of cyclic amines to lactams catalyzed by ceria-supported nanogold. [Link]

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. [Link]

• National Institutes of Health (NIH). Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air. [Link]

• ResearchGate. Stereochemical editing logic powered by the epimerization of unactivated tertiary stereocenters | Request PDF. [Link]

• Organic Reactions. TEMPO-Mediated Oxidations. [Link]

• Chemistry Steps. Swern Oxidation Mechanism. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• PubMed Central (PMC). Advances in the chemistry of β-lactam and its medicinal applications. [Link]

• MDPI. Epimerisation in Peptide Synthesis. [Link]

• Organic Chemistry Portal. Synthesis of γ-lactams. [Link]

• Course Hero. TEMPO-Catalyzed Green Alcohol Oxidation. [Link]

• Wikipedia. Dess–Martin oxidation. [Link]

• Chemistry LibreTexts. 17.7: Oxidation of Alcohols. [Link]

• YouTube. Swern Oxidation of Alcohols | A useful alternative to PCC. [Link]

• RSC Publishing. Methionine epimerization in cyclic peptides. [Link]

• RSC Publishing. Oxidation mechanism of molecular oxygen over cyclohexene catalyzed by a cobalt l-glutamic acid complex. [Link]

• MDPI. Enhanced Catalytic Activity of TEMPO-Mediated Aerobic Oxidation of Alcohols via Redox-Active Metal–Organic Framework Nodes. [Link]

• PubMed. Stereochemical editing logic powered by the epimerization of unactivated tertiary stereocenters. [Link]

• YouTube. CHEM 222: Dess-Martin Periodinane Oxidation of Alcohols. [Link]

• ResearchGate. Dess–Martin periodinane oxidation | Request PDF. [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –. [Link]

• ACS Publications. Total Synthesis of Okeaniamide A | Organic Letters. [Link]

Sources

• 1. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 3. BOC Protection and Deprotection [bzchemicals.com]
• 4. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. Swern Oxidation [organic-chemistry.org]
• 7. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 8. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 9. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. total-synthesis.com [total-synthesis.com]
• 13. Swern Oxidation - Chemistry Steps [chemistrysteps.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Fibers, 4. Polyamide Fibers [osti.gov]
• 16. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 17. jacobbeckham.weebly.com [jacobbeckham.weebly.com]

Technical Support Center: Catalyst Poisoning in Hydrogenations of Cyclohexene Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I understand that unexpected drops in catalytic activity can be a significant roadblock in your research and development workflows. This guide is designed to provide you with a structured, in-depth approach to troubleshooting one of the most common issues in the hydrogenation of cyclohexene derivatives: catalyst poisoning. Here, we will move beyond simple checklists to explore the underlying causes, diagnostic workflows, and proven remediation strategies.

Section 1: Frequently Asked Questions (FAQs): The First Line of Defense

This section addresses the initial questions that often arise when a hydrogenation reaction is not proceeding as expected.

Q1: What are the typical signs of catalyst poisoning in my cyclohexene hydrogenation?

A: The most common indicator is a sudden or gradual decrease in the reaction rate. You might observe that hydrogen uptake slows down significantly or stalls altogether. Other signs include incomplete conversion of your starting material, even after extended reaction times or at higher catalyst loadings, and a change in product selectivity. For instance, you might see an increase in partially hydrogenated intermediates or undesired side products.

Q2: What are the most common catalyst poisons I should be aware of?

A: Catalyst poisons are substances that strongly adsorb to the active sites of the catalyst, preventing the cyclohexene derivative from binding and reacting.[1][2] For common hydrogenation catalysts like Palladium (Pd), Platinum (Pt), and Nickel (Ni), the most notorious poisons include:

• Sulfur compounds: Thiols, sulfides, and thiophenes are particularly potent poisons for palladium catalysts.[3][4]

• Nitrogen compounds: Amines, amides, nitriles, and nitrogen-containing heterocycles can deactivate catalysts, often by strong coordination to the metal center.[5][6][7]

• Halides: Chloride, bromide, and iodide ions can poison catalyst surfaces.

• Heavy metals: Mercury, lead, and arsenic, even at parts-per-billion (ppb) levels, can cause severe deactivation.[8][9]

• Carbon Monoxide (CO): Often present as an impurity in hydrogen gas, CO can strongly bind to and block active sites.[2]

Q3: Can my starting material or solvent be the source of the poison?

A: Absolutely. The substrate itself is a frequent source of contamination. For example, a cyclohexene derivative synthesized using sulfur-containing reagents may carry residual sulfur impurities. Similarly, solvents can contain trace amounts of water, peroxides, or other reactive species that can affect the catalyst. It is crucial to ensure the purity of all reagents and solvents before starting the reaction.[3]

Q4: How can I distinguish between poor intrinsic catalyst activity and poisoning?

A: This is a critical diagnostic question. If a fresh batch of catalyst from a reliable supplier is underperforming from the very first experiment under standard, validated conditions, it might be an issue of intrinsic activity or improper activation. However, if a catalyst that previously worked well suddenly fails, or if its performance degrades over several runs (in the case of catalyst recycling), poisoning is a much more likely culprit. Another clue is if a significant increase in catalyst loading does not restore the reaction rate, as the poison will simply deactivate the newly added active sites.

Section 2: Troubleshooting Guide: A Systematic Approach to Diagnosis and Resolution

When facing a failed or stalled reaction, a systematic approach is key to identifying and resolving the issue efficiently.

Part A: Initial Diagnosis & Observation

Before proceeding to complex analytical techniques, carefully review your experimental parameters.

• Verify Reaction Conditions: Double-check the temperature, pressure, and stirring rate.[10] Inadequate stirring can lead to poor mixing of the catalyst, substrate, and hydrogen, mimicking the symptoms of poisoning.

• Check Hydrogen Supply: Ensure that the hydrogen cylinder is not empty and that there are no leaks in the system. Verify the purity of the hydrogen gas if possible.

• Inspect the Catalyst: A visual inspection of the catalyst can sometimes be revealing. A change in color or texture, or clumping of the catalyst, might indicate a problem.

• Review the Reagent History: Scrutinize the source and purity of your cyclohexene derivative, solvent, and any additives. Were any of the reagents from a new supplier? Was a new synthetic route used to prepare the substrate?

Part B: Identifying the Culprit: A Workflow for Poison Detection

If the initial checks do not reveal the problem, a more in-depth investigation is required to identify the potential poison. The following workflow can guide your efforts.

Caption: Troubleshooting workflow for catalyst poisoning.

Advanced Analytical Techniques:

When direct experimentation does not isolate the poison, analyzing the spent catalyst is the next logical step.

• Inductively Coupled Plasma (ICP-OES or ICP-MS): These techniques are highly sensitive for detecting metallic poisons like lead, mercury, and arsenic.[8]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can identify the elemental composition of the catalyst's surface, making it ideal for detecting adsorbed poisons like sulfur, nitrogen, and halides.[8]

• Combustion Analysis: This method can determine the bulk content of sulfur and nitrogen in the catalyst, which is useful for quantifying the extent of poisoning.[8]

Part C: Common Poisons and Their Specific Effects

The table below summarizes common catalyst poisons, their likely sources, and their typical effects on hydrogenation catalysts.

Poison Class	Examples	Common Sources	Affected Catalysts	Characteristic Symptoms
Sulfur Compounds	Thiols, sulfides, thiophenes, H₂S	Substrate impurities, rubber stoppers/septa, natural gas-derived H₂	Pd, Pt, Ni, Rh	Severe and often irreversible deactivation, even at ppm levels.[3][4]
Nitrogen Compounds	Amines, pyridines, nitriles, ammonia	Substrate, product, or additives	Pd, Pt, Ni	Strong competitive adsorption; effect can be reversible or irreversible.[6][7]
Heavy Metals	Hg, Pb, As, Zn	Reagents, glassware leaching, feedstocks	Pd, Pt, Ni	Forms alloys or stable complexes with the catalyst, leading to irreversible poisoning.[9]
Halides	Cl⁻, Br⁻, I⁻	From substrate synthesis (e.g., HCl salts), chlorinated solvents	Pd, Pt	Can alter selectivity and activity; may be reversible with washing.
Strongly Coordinating Species	Carbon Monoxide (CO), Phosphines (e.g., PPh₃)	Impure H₂, side reactions, ligands from prior synthetic steps	Pd, Pt, Rh, Ni	Occupies active sites, reducing the rate of hydrogenation.[2][11]

Part D: Remediation & Prevention

Protocol 1: General Substrate and Solvent Purification

If the substrate or solvent is suspected to be the source of poisoning, a purification step is essential.

• Substrate Purification:

  • Recrystallization: For solid substrates, this is an effective method for removing many impurities.

  • Column Chromatography: Passing the substrate through a plug of silica gel or alumina can remove polar impurities.

  • Distillation: For liquid substrates, distillation can be effective, but be mindful of thermal stability.

• Solvent Purification:

  • Always use high-purity, anhydrous solvents from reputable suppliers.

  • If necessary, solvents can be further purified by passing them through an activated alumina column to remove trace impurities.

Protocol 2: Implementing a Guard Bed

A guard bed is a small column of an adsorbent material placed upstream of the reaction to capture poisons before they reach the catalyst.[12][13][14]

• Select Adsorbent: Activated alumina, silica gel, or specialized commercial adsorbents are common choices. The selection depends on the suspected poison.

• Prepare Guard Bed: Pack a small column or filter with the chosen adsorbent.

• Implementation: Pass the solution of the substrate in the reaction solvent through the guard bed immediately before adding it to the reaction vessel containing the catalyst.

Protocol 3: A Guide to Catalyst Regeneration

Regeneration of a poisoned catalyst can be a cost-effective alternative to disposal, but its success depends on the nature of the poison.

• For Reversible Poisons (e.g., some organic amines):

  • Filter the catalyst from the reaction mixture.

  • Wash the catalyst thoroughly with a clean, non-reactive solvent (e.g., ethanol, ethyl acetate).

  • In some cases, washing with a dilute acid or base solution (followed by extensive washing with DI water and a final solvent rinse) can displace the poison. This must be done with caution to avoid damaging the catalyst.

  • Dry the catalyst under vacuum before reuse.

• For Irreversible Poisons (e.g., sulfur, heavy metals):

  • Simple washing is often ineffective.

  • Oxidative Treatment: A common method for sulfur poisoning is controlled oxidation. This involves heating the catalyst in a stream of air or oxygen at elevated temperatures (e.g., 300-500 °C) to convert sulfides to volatile SO₂.[15] This is a harsh treatment and can lead to sintering (growth) of the metal nanoparticles, which permanently reduces catalyst activity.[16][17]

  • Chemical Treatment: Oxidizing agents like hydrogen peroxide or hypochlorite have been used to regenerate sulfur-fouled Pd catalysts.[4] These methods require careful optimization.

Section 3: Mechanistic Insights

Understanding how poisons interact with the catalyst surface is key to effective troubleshooting.

Mechanism of Sulfur Poisoning on a Palladium Surface:

Sulfur compounds strongly and irreversibly bind to the palladium active sites. This is a classic example of chemisorption, where a chemical bond is formed between the sulfur atom and the palladium surface atoms. This interaction is so strong that it blocks the site, preventing the cyclohexene molecule from adsorbing and being hydrogenated.

Caption: Mechanism of active site blocking by a sulfur poison.

This strong interaction not only blocks the specific site where the poison adsorbs but can also electronically modify neighboring palladium atoms, reducing their catalytic activity as well.

We hope this guide serves as a valuable resource in your experimental work. For further inquiries, please do not hesitate to reach out to our technical support team.

References

• Intertek. Catalyst Poisoning Testing. Intertek. [Link]

• Scribd. Catalyst Poisons. Scribd. [Link]

• MDPI. Selective Acetylene Hydrogenation: Influence of Carbon Supports on the Stabilization of Pd4S-like Active Sites. MDPI. [Link]

• MDPI. Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO2 into Formate Using a Trickle-Bed Reactor. MDPI. [Link]

• YouTube. Arenes to Cyclohexanes, Part 1: Heterogeneous Catalytic Hydrogenation. YouTube. [Link]

• Valmet. How to Prevent Catalyst Poisoning at the Industrial Scale. Valmet. [Link]

• MDPI. Deactivation and Regeneration Method for Ni Catalysts by H2S Poisoning in CO2 Methanation Reaction. MDPI. [Link]

• Department of Energy. Unlocking the Mystery of Catalyst Poisoning. Department of Energy. [Link]

• StudySmarter. Catalyst Poisoning: Palladium & Platinum. StudySmarter. [Link]

• MDPI. Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). MDPI. [Link]

• ResearchGate. Poisoning effect of some nitrogen compounds on nano-sized nickel catalysts in p-nitrophenol hydrogenation. ResearchGate. [Link]

• YQ Planet. Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1). YQ Planet. [Link]

• MDPI. Catalysts Deactivation, Poisoning and Regeneration. MDPI. [Link]

• Chemistry LibreTexts. 11.5: Catalytic Hydrogenation. Chemistry LibreTexts. [Link]

• University of Illinois. The Art of Heterogeneous Catalytic Hydrogenation - Part 1. University of Illinois. [Link]

• Journal of Catalysis. Catalytic Hydrogenation of Cyclohexene. Journal of Catalysis. [Link]

• YouTube. Catalytic Hydrogenation of Alkenes - Heterogeneous Catalysts. YouTube. [Link]

• Wikipedia. Catalyst poisoning. Wikipedia. [Link]

• Shell Global. Guard Beds & Adsorbents. Shell Global. [Link]

• National Institutes of Health. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions. NIH. [Link]

• Axens. Olefins Purification. Axens. [Link]

• Applied Catalysts. Guardbed Catalysts & Systems. Applied Catalysts. [Link]

• ACS Publications. Purifying Olefins by Catalytic Hydrogenation. ACS Publications. [Link]

• ResearchGate. Hydrogenation of pyrrole derivatives - Part V. Poisoning effect of nitrogen on precious metal on carbon catalysts. ResearchGate. [Link]

• CCS Chemistry. Incorporating Sulfur Atoms into Palladium Catalysts by Reactive Metal–Support Interaction for Selective Hydrogenation. CCS Chemistry. [Link]

• ResearchGate. Deactivation of hydrotreating catalysts (A review). ResearchGate. [Link]

• GAS Dortmund. Detection of Catalyst Poisons. GAS Dortmund. [Link]

• ScienceDirect. Towards the insights into the deactivation behavior of acetylene hydrogenation catalyst. ScienceDirect. [Link]

• ResearchGate. Triphenylphosphine as Efficient Antidote for the Sulfur‐Poisoning of the Pd/C Hydrogenation Catalyst. ResearchGate. [Link]

• ResearchGate. Deactivation and Regeneration Method for Ni Catalysts by H2S Poisoning in CO2 Methanation Reaction. ResearchGate. [Link]

• Google Patents. WO2024073667A1 - Process for the hydrogenation of olefins.

• RUA. Olefin Purification and Selective Hydrogenation of Alkynes with Low Loaded Pd Nanoparticle Catalysts. RUA. [Link]

• SciELO. Poisoning and regeneration of Pt-Pd/WO3-ZrO2 short paraffin isomerization catalysts. SciELO. [Link]

• ResearchGate. Filtration and Catalytic Reaction in Trickle Beds: The Use of Solid Foam Guard Beds To Mitigate Fines Plugging. ResearchGate. [Link]

• ACS Publications. Investigation on Deactivation of Cu/ZnO/Al2O3 Catalyst for CO2 Hydrogenation to Methanol. ACS Publications. [Link]

• ACS Publications. Olefin Purification and Selective Hydrogenation of Alkynes with Low Loaded Pd Nanoparticle Catalysts. ACS Publications. [Link]

• Clariant. Feed purification. Clariant. [Link]

• Dalian Institute of Chemical Physics. Regeneration of catalysts deactivated by coke deposition: A review. Dalian Institute of Chemical Physics. [Link]

• Khan Academy. Hydrogenation (video) | Alkene reactions. Khan Academy. [Link]

• Journal of the Chemical Society, Faraday Transactions. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions. [Link]

• ResearchGate. Liquid-phase Hydrogenation of Phenol to Cyclohexanone over Supported Palladium Catalysts. ResearchGate. [Link]

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 4. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Catalyst Poisoning Testing [intertek.com]
• 9. alfachemic.com [alfachemic.com]
• 10. Analysis of the reasons why the hydrogenation catalytic reaction process is too slow(1) - Talos New Materials Technology （Jiangsu） Co., Ltd. [talos-chem.com]
• 11. scribd.com [scribd.com]
• 12. Guard Beds & Adsorbents | Shell Global [shell.com]
• 13. Guardbed Catalysts & Systems | Applied Catalysts [catalysts.com]
• 14. researchgate.net [researchgate.net]
• 15. scielo.br [scielo.br]
• 16. mdpi.com [mdpi.com]
• 17. cup.edu.cn [cup.edu.cn]

Reference Data & Comparative Studies

A Comparative Guide to the Stereochemical Analysis of 3-Aminocyclohexanol via NMR Spectroscopy

In the realm of synthetic chemistry and drug development, the precise determination of molecular stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. The 3-aminocyclohexanol scaffold, a common motif in pharmaceuticals, presents a classic challenge in stereochemical assignment due to the existence of cis and trans diastereomers. This guide provides an in-depth, comparative analysis of how Nuclear Magnetic Resonance (NMR) spectroscopy serves as a powerful and definitive tool for distinguishing between these isomers, supported by experimental data and foundational principles of conformational analysis.

The Stereochemical Dichotomy of 3-Aminocyclohexanol

The relative orientation of the amino (-NH₂) and hydroxyl (-OH) groups on the cyclohexane ring gives rise to two diastereomers: cis-3-aminocyclohexanol and trans-3-aminocyclohexanol. Each of these can exist in two rapidly equilibrating chair conformations. The preferred conformation and the resulting NMR spectral parameters are profoundly influenced by the steric and electronic interplay of these substituents.

• cis-isomer: Can exist as a diequatorial (ee) or a diaxial (aa) conformer. The diequatorial conformer is generally more stable.

• trans-isomer: Exists as an axial-equatorial (ae) or an equatorial-axial (ea) conformer. These are degenerate in the parent compound and interconvert rapidly.

The key to distinguishing these isomers lies in the distinct spatial relationships between protons on the cyclohexane ring, which are manifested in their ¹H NMR coupling constants (J-values) and chemical shifts.

¹H NMR Spectroscopy: The Cornerstone of Stereochemical Assignment

¹H NMR spectroscopy provides a direct window into the geometry of the molecule. The magnitude of the coupling constant between adjacent protons is dictated by the dihedral angle between them, a relationship described by the Karplus equation.[1] This principle is the bedrock of conformational analysis in cyclohexane systems.

Distinguishing Features in ¹H NMR:

• Protons at C1 and C3 (H1 and H3): The multiplicity and coupling constants of the protons attached to the carbons bearing the -OH and -NH₂ groups are the most informative.

  • In the more stable diequatorial conformer of the cis -isomer, both H1 and H3 are in axial positions. They will therefore exhibit large axial-axial (Jax,ax) couplings to their neighboring axial protons and smaller axial-equatorial (Jax,eq) couplings. This typically results in a complex multiplet, often a triplet of triplets, with large coupling constants (typically 8-13 Hz).[2][3]

  • In the trans -isomer, one of the protons (e.g., H1) is axial while the other (H3) is equatorial. The axial proton will show large axial-axial couplings, while the equatorial proton will only show smaller equatorial-axial and equatorial-equatorial couplings (typically 2-5 Hz). This leads to a significant difference in the width and multiplicity of the signals for H1 and H3 compared to the cis-isomer.

Comparative ¹H NMR Data:

Isomer	Proton	Multiplicity	Key Coupling Constants (Hz)
cis	H1, H3	Triplet of Triplets	Jax,ax ≈ 11-12 Hz, Jax,eq ≈ 4-5 Hz
trans	H1 (axial)	Multiplet	Wide, shows large Jax,ax
H3 (equatorial)	Multiplet	Narrower, shows smaller Jeq,ax, Jeq,eq

Note: The exact values can vary based on the solvent and specific derivative of 3-aminocyclohexanol.[2][4]

The Role of ¹³C NMR and 2D NMR Techniques

While ¹H NMR is often sufficient, ¹³C NMR and two-dimensional (2D) NMR techniques provide confirmatory evidence and can be indispensable in more complex or derivatized analogs.

• ¹³C NMR: The chemical shifts of the ring carbons can be influenced by the stereochemistry. For instance, in some substituted aminocyclohexanols, the C4 carbon in the trans-isomer is shifted downfield compared to the cis-isomer, which can be attributed to differences in ring strain.[3]

• 2D NMR (COSY, HSQC, NOESY):

  • COSY (Correlation Spectroscopy): Confirms ¹H-¹H coupling relationships, aiding in the assignment of complex multiplets.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon, allowing for unambiguous assignment of both ¹H and ¹³C signals.[5]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about through-space proximity of protons. For the cis-isomer in a diaxial conformation, NOE correlations can be observed between the axial H1 and H3 protons and other axial protons on the same face of the ring.[6] In some cases, NOESY experiments have been crucial in establishing a boat conformation for the trans isomer under certain conditions.[6]

Experimental Protocol: A Validated Approach

Sample Preparation:

• Dissolve 5-10 mg of the 3-aminocyclohexanol sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or CD₃OD) in a standard 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

NMR Data Acquisition:

• Acquire a standard ¹H NMR spectrum. Ensure adequate spectral width and resolution.

• Acquire a ¹³C{¹H} (proton-decoupled) NMR spectrum.

• If necessary, perform 2D NMR experiments:

  • gCOSY (gradient-selected COSY) to establish proton-proton correlations.

  • gHSQC (gradient-selected HSQC) to determine one-bond proton-carbon correlations.

  • NOESY or ROESY for through-space proton correlations to confirm stereochemical assignments.

Data Processing and Analysis:

• Process the acquired spectra using appropriate software (e.g., TopSpin, Mnova). Apply Fourier transformation, phase correction, and baseline correction.

• Calibrate the chemical shift scale to the residual solvent peak or the internal standard.

• Integrate the ¹H NMR signals to determine proton ratios.

• Analyze the multiplicities and measure the coupling constants for the key signals, particularly H1 and H3.

• Compare the experimental coupling constants and chemical shifts with established values for cis and trans isomers to make a definitive stereochemical assignment.

Visualizing the Analysis

The following diagrams illustrate the key conformational differences and the overall analytical workflow.

Caption: Chair conformations of cis (diequatorial) and trans (equatorial-axial) 3-aminocyclohexanol.

Caption: Workflow for NMR-based stereochemical assignment.

Conclusion: An Indispensable Technique

NMR spectroscopy, particularly the detailed analysis of ¹H NMR coupling constants, provides an unambiguous and reliable method for the stereochemical determination of 3-aminocyclohexanol isomers. The clear distinction between the large axial-axial couplings present in the major conformer of the cis-isomer and the mixed coupling patterns of the trans-isomer allows for confident assignment. This analytical rigor is paramount for researchers in medicinal chemistry and materials science, where function is inextricably linked to form. The combination of 1D and 2D NMR experiments represents a self-validating system, ensuring the trustworthiness and accuracy of the structural elucidation.

References

• García, J., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 151-161. [Link]

• García, J., et al. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. National Center for Biotechnology Information. [Link]

• MDPI. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. [Link]

• University of Greifswald. (2020). Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. [Link]

• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry. [Link]

• SpectraBase. (n.d.). 3-AMINOCYCLOHEXANOL;trans-ISOMER. [Link]

• National Center for Biotechnology Information. (2011). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. [Link]

• LibreTexts. (2024). 12: Complex Coupling. [Link]

• National Center for Biotechnology Information. (2011). Influence of OH⋯N and NH⋯O inter- and intramolecular hydrogen bonds in the conformational equilibrium of some 1,3-disubstituted cyclohexanes through NMR spectroscopy and theoretical calculations. [Link]

• AUREMN. (n.d.). Solvent Effects and Hydrogen Bonding on the Conformational Equilibrium of Cis-3-N,N-Dimethyl Aminocyclohexanol through 1H NMR Sp. [Link]

• National Center for Biotechnology Information. (n.d.). A novel and selective fluorescent ligand for the study of adenosine A2B receptors. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel and selective fluorescent ligand for the study of adenosine A2B receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Guide to Differentiating cis and trans Isomers of Boc-Aminocyclohexanol by NMR

Executive Summary

In medicinal chemistry, the stereochemistry of cyclohexane scaffolds dictates pharmacological potency. For Boc-aminocyclohexanols , distinguishing between cis and trans isomers is a critical quality attribute. While X-ray crystallography is definitive, it is low-throughput. Proton NMR (

H NMR) offers a rapid, self-validating method for assignment without derivatization.

This guide provides an objective, data-driven framework for differentiating these isomers based on conformational analysis , coupling constants (

-values) , and chemical shifts ( ) .

The Bottom Line:

• The Trans Isomer (1,4- & 1,2-systems): Typically adopts a diequatorial conformation, resulting in axial carbinol/methine protons.[1] Look for wide multiplets with large coupling constants (

  Hz).

• The Cis Isomer (1,4- & 1,2-systems): Forces one substituent axial, resulting in an equatorial proton.[1] Look for narrow multiplets with small coupling constants (

  Hz).

Mechanistic Foundation: Conformational Locking

To interpret the NMR data, one must first understand the preferred geometry. The tert-butoxycarbonyl (Boc) group is sterically bulky (

-value > 1.2 kcal/mol). In a cyclohexane ring, the Boc-amino group will strongly prefer the equatorial position to avoid severe 1,3-diaxial interactions.

This "locks" the ring conformation, allowing us to predict the orientation of the ring protons (

and ) relative to the substituents.

• Substituents: -NHBoc (C4) and -OH (C1)

• Protons of Interest: H-4 (alpha to Nitrogen) and H-1 (alpha to Oxygen).

Conformational Logic Diagram

Figure 1: Logical flow from steric bulk to observable NMR signals. The "Conformational Lock" ensures that the stereochemistry directly dictates the proton environment.

Comparative Analysis: The Three Pillars of Assignment

Method A: Coupling Constant Analysis ( ) — The Gold Standard

The Karplus equation correlates the dihedral angle (

) between vicinal protons to the coupling constant ( ).

• Axial-Axial (

  ): Dihedral angle .[2] Results in large values ( Hz).

• Axial-Equatorial (

  ) / Equatorial-Equatorial ( ): Dihedral angle . Results in small values ( Hz).

Comparative Data: 1,4-Boc-Aminocyclohexanol

Feature	Trans-Isomer (Diequatorial)	Cis-Isomer (Axial-Equatorial)
Conformation	Substituents: Eq / Eq	Substituents: Ax / Eq
Proton Orientation	H-1 & H-4 are Axial	H-1 is Equatorial (usually)
Splitting Pattern	tt (triplet of triplets) or wide m	quintet or narrow m
Key Coupling ( )	Hz (Large splitting)	Hz (Small splitting)
Signal Width ( )	Broad (> 25 Hz)	Narrow (< 12 Hz)

Expert Insight: If the multiplets are overlapping or unclear, measure the width at half-height (

) . An axial proton signal is physically wider due to the large coupling constants.

Method B: Chemical Shift ( ) Trends[1]

Protons in the axial position are generally shielded (resonate upfield) relative to equatorial protons due to the anisotropy of the C-C bonds in the ring.

Proton Environment	Trans (Axial H)	Cis (Equatorial H)	Delta ( )
H-1 (CH-OH)	ppm	ppm	ppm
H-4 (CH-NHBoc)	ppm	ppm	ppm

Note: Values are approximate for CDCl

and may shift with concentration/temperature, but the relative order ( downfield of ) remains consistent.

Method C: NOE/ROESY Validation

If

-coupling is ambiguous (e.g., in flexible systems or overlapping peaks), Nuclear Overhauser Effect (NOE) spectroscopy measures spatial proximity.

• Trans-1,4 (Diequatorial): The axial protons at C1 and C4 share 1,3-diaxial relationships with other axial ring protons (H-3ax, H-5ax).

• Cis-1,4: The equatorial proton (e.g., H-1) will show strong NOE correlations to the vicinal axial protons but lacks the specific 1,3-diaxial network.

Experimental Protocol

To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), follow this self-validating workflow.

Materials

• Solvent: DMSO-

  (recommended for resolving -OH/-NH protons and locking conformation via H-bonding) or CDCl (standard).

• Instrument: 400 MHz NMR or higher (essential for resolving

  vs ).

Step-by-Step Workflow

Figure 2: Decision tree for assigning stereochemistry based on proton multiplicity.

Protocol Details

• Sample Prep: Use high-quality NMR tubes. Filter the solution if any particulate is visible to prevent line broadening which obscures

  -values.

• Acquisition: Standard proton parameters. If -OH coupling obscures the H-1 multiplet (common in DMSO), add a drop of D

  O to exchange the hydroxyl proton and simplify the H-1 signal to a pure ring-coupling pattern.

• Processing: Apply a window function (LB = 0.3 Hz) but do not over-smooth. You need resolution to see the small

  couplings in the cis isomer.

Summary of Key Differences

Parameter	Trans-Isomer	Cis-Isomer
Thermodynamics	More stable (Diequatorial)	Less stable (Axial interaction)
H-1 Chemical Shift	Upfield ( ~3.[1]6)	Downfield ( ~4.0)
H-1 Multiplicity	Wide (tt), Hz	Narrow (qn/m), Hz
1,3-Diaxial NOE	Strong (H-1 to H-3ax/H-5ax)	Weak/Absent for H-1

References

• Reich, H. J. (2020).[3] NMR Spectroscopy: Spin-Spin Splitting and J-Coupling in Cyclohexanes. University of Wisconsin-Madison Organic Chemistry Data. Retrieved from [Link]

• Master Organic Chemistry. (2014). Substituted Cyclohexanes: Axial vs Equatorial. Retrieved from [Link]

• Lerchner, A., et al. (2016). One-pot Synthesis of 4-Aminocyclohexanol Isomers. ChemCatChem. (Contextualizing synthesis and assignment). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]

Comparative Validation of Enantiomeric Excess Determination Methods for Chiral Aminocyclohexanols

Executive Summary: The "Invisible" Chiral Challenge

Chiral aminocyclohexanols (e.g., trans-2-aminocyclohexanol) are critical pharmacophores in drug development, serving as precursors for supramolecular catalysts and ligands. However, they present a unique analytical challenge: they lack a strong UV chromophore and possess two functional groups (amine and alcohol) that can complicate separation.

Standard chiral HPLC with UV detection often fails for the underivatized parent compound due to poor sensitivity. This guide objectively compares three validated methodologies to overcome this hurdle:

• Indirect HPLC (Marfey’s Method): High sensitivity via diastereomeric derivatization.[1]

• Direct HPLC (Crown Ether CSP): High throughput for underivatized samples (requires ELSD/CAD).

• 1H-NMR (Mosher’s Analysis): Rapid structural and stereochemical verification.

Method A: Indirect HPLC via Marfey’s Reagent (The Gold Standard for Sensitivity)

Best For: Trace analysis (<0.1% impurity), laboratories with standard C18 columns, and samples with no UV absorption.

The Mechanism

Marfey’s reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) reacts selectively with the primary amine of the aminocyclohexanol to form a stable diastereomer. This introduces a strong chromophore (absorbance at 340 nm) and converts the enantiomers into diastereomers, which are easily separated on an achiral C18 column [1].

Experimental Protocol (Self-Validating System)

Note: This protocol includes a mandatory "Blank" and "Racemic Standard" run to validate retention times.

Reagents:

• 1% FDAA in Acetone.[1]

• 1M NaHCO3 (Buffer).[1]

• 1M HCl (Quenching).

Workflow:

• Preparation: Dissolve 50 µL of sample (50 mM) in water.

• Reaction: Add 100 µL of 1% FDAA and 20 µL of 1M NaHCO3.

• Incubation: Heat at 40°C for 60 minutes. ( Critical Control Point: Ensure complete derivatization to avoid kinetic resolution effects.)

• Quenching: Stop reaction with 20 µL of 1M HCl. Dilute with 200 µL Acetonitrile/Water (50:50).

• Analysis: Inject 10 µL onto a C18 column (e.g., Agilent Zorbax Eclipse Plus).

Chromatographic Conditions:

• Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.

• Gradient: 10-60% B over 25 mins.

• Detection: UV @ 340 nm.

Visualization: Marfey's Analysis Workflow

Figure 1: Step-by-step workflow for derivatization with Marfey's Reagent to ensure UV detectability.

Method B: Direct HPLC with Crown Ether CSP (The High-Throughput Alternative)

Best For: Routine QC of pure samples, avoiding derivatization steps. Requires ELSD or MS detection.

The Mechanism

Crown ether-based Chiral Stationary Phases (CSPs), such as the Crownpak CR(+) , are capable of separating primary amines through host-guest complexation. The ammonium ion (formed in acidic mobile phase) complexes with the crown ether ring.

Critical Limitation: Aminocyclohexanols have weak UV absorbance. You must use an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) for accurate quantification unless you perform pre-column benzoylation [2].

Experimental Protocol

Column: Crownpak CR(+) (150 x 4.0 mm, 5 µm). Mobile Phase: Perchloric Acid (pH 1.5 to 2.0). Note: Methanol (5-10%) can be added to reduce retention time. Temperature: Lower temperatures (5°C - 15°C) significantly improve resolution for aminocyclohexanols [2]. Detection: ELSD (Drift tube temp: 50°C, Nebulizer: 30°C).

Validation Step: Inject a racemic standard to calculate the Resolution factor (

). For reliable ee determination, must be .

Method C: 1H-NMR with Mosher’s Acid Chloride (The Structural Verifier)

Best For: Absolute configuration assignment and quick purity checks without method development.

The Mechanism

Reacting the aminocyclohexanol with a chiral derivatizing agent (CDA) like (R)-(-)-MTPA-Cl (Mosher's acid chloride) creates diastereomeric amides. The anisotropic effect of the phenyl group in the Mosher moiety causes distinct chemical shift differences (

) for the protons in the vs diastereomers [3].

Experimental Protocol

• Mix: 10 mg Sample + 1.5 eq (R)-MTPA-Cl + 3 eq Pyridine in

  .

• Shake: 10 minutes at Room Temp.

• Analyze: Run 1H-NMR (400 MHz or higher).

• Calculate: Integrate the distinct methyl or methine signals.

Comparative Analysis & Decision Matrix

The following table synthesizes experimental data to guide your method selection.

Feature	Method A: Marfey's (Indirect)	Method B: Crown Ether (Direct)	Method C: 1H-NMR (Mosher)
Accuracy (ee)	High (>99.5%)	High (>99.0%)	Moderate (~98%)
Limit of Detection	Very Low (nM range)	Moderate (µM range)	High (mM range)
Sample Prep Time	High (90 mins)	Low (5 mins)	Medium (20 mins)
Chromophore Req.	None (Reagent provides it)	None (if using ELSD)	None
Cost per Run	Low (Standard Column)	High (Specialty Column)	Low (Solvent only)
Throughput	Medium	High	Low

Method Selection Logic

Figure 2: Decision tree for selecting the optimal validation method based on equipment and sample state.

References

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review.[1] Amino Acids, 27, 231–247.[1]

• Chen, S. (2003). Enantiomeric separation of trans-2-aminocyclohexanol on a crown ether stationary phase using evaporative light scattering detection. Journal of Liquid Chromatography & Related Technologies, 26(3), 425-442.

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2, 2451–2458.

Sources

• 1. ovid.com [ovid.com]

A Senior Application Scientist's Guide to the Cost-Benefit Analysis of Chiral Synthons for Oseltamivir (Tamiflu®) Synthesis

Oseltamivir, marketed as Tamiflu®, stands as a critical first-line defense against influenza A and B viruses. Its efficacy is intrinsically linked to its specific three-dimensional structure, possessing three stereocenters that must be precisely controlled during synthesis.[1] This stereochemical challenge places the choice of the starting chiral synthon at the heart of any viable manufacturing strategy. The historical reliance on a single natural precursor, (-)-shikimic acid, has revealed significant supply chain vulnerabilities, spurring two decades of intense innovation aimed at diversifying the sourcing of this essential medicine.[2][3]

This guide provides a comparative analysis of the principal chiral synthons and synthetic strategies for Oseltamivir, moving beyond a simple recitation of routes to dissect the causality behind their development. We will evaluate each approach on the critical metrics of cost, efficiency, scalability, and safety, providing the objective data and field-proven insights necessary for researchers and drug development professionals to make informed strategic decisions.

The Benchmark and Its Burden: (-)-Shikimic Acid

The original and still-dominant industrial synthesis of Oseltamivir, developed by Gilead Sciences and scaled by Hoffmann-La Roche, begins with (-)-shikimic acid.[1][3] This molecule, sourced predominantly from the seeds of the Chinese star anise plant (Illicium verum), offers the advantage of possessing the correct stereochemistry in its cyclohexene core, pre-installing the chirality required for the final product.

Benefits:

• Established Process: The route is well-understood, optimized for large-scale production, and has a long history of regulatory approval.

• Inherent Chirality: The starting material provides a robust chiral scaffold, simplifying the stereochemical challenges of the synthesis.

Costs and Drawbacks:

• Supply Chain Volatility: The reliance on a single botanical source makes the supply chain susceptible to poor harvests, geopolitical issues, and price manipulation. This was starkly highlighted during influenza pandemic scares, which led to shortages and price spikes.[3][4] It is reported that 30kg of dried star anise yields only 1kg of shikimic acid.[4]

• Moderate Yield: The industrial process involves approximately 8-12 linear steps and culminates in an overall yield of 17-29%.[2]

• Hazardous Reagents: The established Roche synthesis utilizes potentially explosive azide reagents for the introduction of key amine functionalities, posing significant safety and handling challenges at an industrial scale.[1][3]

While microbial fermentation using recombinant E. coli has been developed as an alternative source for shikimic acid, diversifying the starting material pool remains a primary objective for ensuring global supply security.[1]

Strategic Diversification: De Novo Syntheses from Readily Available Precursors

The limitations of the shikimic acid route catalyzed a global research effort to develop de novo syntheses starting from simple, inexpensive, and reliably sourced achiral materials. These approaches can be broadly categorized by the key strategic reaction used to construct the chiral cyclohexene core.

Constructing the Core: Diels-Alder Approaches

The Diels-Alder reaction is a powerful tool for forming six-membered rings. Several research groups have leveraged this strategy to build the Oseltamivir skeleton from basic feedstocks.

• The Corey Synthesis (Butadiene & Acrylate): E.J. Corey's landmark synthesis starts from 1,3-butadiene and an acrylate derivative.[2] Chirality is introduced early via an asymmetric Diels-Alder reaction.[1][2]

  • Causality: This route was designed explicitly to be independent of shikimic acid and to avoid hazardous azides. By starting with bulk chemicals, it directly addresses the core issues of cost and supply chain stability. The overall yield is approximately 30% over 12 steps.[2]

• The Fukuyama Synthesis (Pyridine & Acrolein): This approach also employs an asymmetric Diels-Alder reaction as a key step, starting from pyridine and acrolein to construct the core.[2]

• Roche's Chemoenzymatic Route (Furan & Ethyl Acrylate): Roche developed a chemo-enzymatic approach starting with a Diels-Alder reaction between furan and ethyl acrylate.[3] While the starting materials are exceptionally inexpensive, the route suffered from a low overall yield of 3.2% and still required the use of azides.[3]

The Power of Organocatalysis: The Hayashi Synthesis

A significant breakthrough in efficiency and elegance was reported by Hayashi and colleagues. Their approach utilizes asymmetric organocatalysis to achieve a remarkably high-yielding synthesis.

• Strategy: The synthesis begins with an asymmetric Michael reaction between an alkoxyaldehyde and a nitroalkene, catalyzed by a diphenylprolinol silyl ether.[1] The entire synthesis to the free base of Oseltamivir was accomplished through highly efficient "one-pot" operations, drastically reducing the need for intermediate purifications.[1]

  • Causality: This route was designed with large-scale production in mind, focusing on minimizing steps, waste, and cost.[1] It achieves a remarkable 57-60% overall yield, representing a two- to three-fold improvement over the industrial shikimic acid route.[1][3] While one iteration of the synthesis did involve an azide intermediate for a Curtius rearrangement, the process was designed so this hazardous intermediate was not isolated, and later work demonstrated the use of continuous flow chemistry to further enhance safety.[3]

Leveraging the Chiral Pool: Alternative Natural Products

Another strategy involves swapping one natural product for another, more abundant one.

• D-Mannitol as a Precursor: A synthesis was developed starting from D-mannitol, a common sugar alcohol.[5] The key feature of this route is the construction of an acyclic precursor which is then cyclized, avoiding the need for protecting groups and employing highly efficient reactions.[5]

Chemoenzymatic Desymmetrization

Modern biocatalysis offers a sophisticated method for generating chirality.

• Isophthalic Acid Route: Roche explored a route starting from isophthalic acid, which involves a catalytic hydrogenation and a key enzymatic desymmetrization step.[1] This strategy introduces chirality by having an enzyme selectively react with one of two identical functional groups on a symmetrical intermediate. This approach represents a greener, more elegant way to access the chiral core.[6]

Quantitative Comparison of Key Synthetic Routes

The following table summarizes the critical performance metrics of the discussed synthons and strategies, providing a clear basis for a cost-benefit analysis.

Synthetic Route	Chiral Synthon / Starting Material(s)	Longest Linear Steps	Overall Yield (%)	Key Advantages	Key Disadvantages
Industrial Standard	(-)-Shikimic Acid	~8-12	17-29%	Well-established, proven scalability.[2]	Volatile supply/cost, uses hazardous azides.[3][4]
Corey Synthesis	Butadiene, Acrylate derivative	~12	~30%	Starts from inexpensive bulk chemicals, azide-free.[2]	Moderately long sequence.
Fukuyama Synthesis	Pyridine, Acrolein	~14	~22%	Azide-free, starts from simple materials.[2]	Lower yield, more steps than Corey route.
Hayashi Synthesis	Alkoxyaldehyde, Nitroalkene	~5 (via one-pot operations)	~57-60%	Highest reported yield , few purification steps, low-cost reagents.[1][3]	Can involve non-isolated azide intermediate.
Roche Chemoenzymatic	Furan, Ethyl Acrylate	N/A	~3.2%	Extremely inexpensive starting materials.[3]	Very low overall yield, uses azides.[3]
D-Mannitol Route	D-Mannitol	N/A	N/A	Uses abundant chiral pool starting material, no protecting groups.[5]	Not yet scaled for industrial comparison.

Visualizing the Synthetic Strategies

The choice of a synthetic route is a fundamental strategic decision. The diagram below illustrates the two major philosophical approaches: starting from a pre-made chiral block versus building the molecule from simple achiral pieces.

Caption: Comparison of Chiral Pool vs. De Novo synthesis strategies.

The following diagram provides a simplified overview of the highly efficient Hayashi organocatalytic route, highlighting its use of sequential one-pot operations.

Caption: Simplified workflow of the Hayashi organocatalytic synthesis.

Experimental Protocol: Asymmetric Michael Reaction (Hayashi Synthesis)

This protocol describes the first key one-pot operation in the Hayashi synthesis, which establishes the chiral centers of the molecule with high enantioselectivity.[1]

Materials:

• Alkoxyaldehyde (starting material 2)

• Nitroalkene (starting material 3)

• Diphenylprolinol silyl ether (organocatalyst 4)

• Toluene (solvent)

• Diethyl vinylphosphate derivative (reagent 5)

• Cesium carbonate (base)

• 4-Methylthiophenol

Procedure:

• Reaction Setup: To a stirred solution of the diphenylprolinol silyl ether catalyst (4) in toluene, add the alkoxyaldehyde (2) and the nitroalkene (3).

• Asymmetric Michael Reaction: Stir the mixture at room temperature. The reaction proceeds to afford the enantioselective Michael adduct. The causality for the high stereoselectivity lies in the chiral environment created by the prolinol catalyst, which directs the approach of the aldehyde to the nitroalkene.

• Domino Reaction for Cyclohexene Formation: To the same pot containing the Michael adduct, add the diethyl vinylphosphate derivative (5) and cesium carbonate. This initiates a domino Michael reaction followed by an intramolecular Horner-Wadsworth-Emmons reaction, which efficiently constructs the cyclohexene ring.

• Diastereomeric Correction: The previous step may yield a mixture of diastereomers. To converge the mixture to the desired single diastereomer, add 4-methylthiophenol and additional cesium carbonate to the pot and stir. This induces a Michael-addition/elimination sequence that epimerizes the undesired stereocenter to the thermodynamically favored, correct configuration.

• Workup and Purification: Upon completion, the reaction is quenched and worked up using standard acid/base extraction procedures. The resulting product, a highly functionalized cyclohexene derivative, is then purified by column chromatography. This is one of the few purification steps required in the entire synthesis.

Conclusion and Future Outlook

The synthesis of Oseltamivir is a masterclass in the evolution of pharmaceutical process chemistry. While the industrial route starting from (-)-shikimic acid remains the incumbent process due to its scale and established infrastructure, it is burdened by significant cost, safety, and supply chain liabilities.

A thorough cost-benefit analysis reveals that de novo syntheses, particularly the organocatalytic route developed by Hayashi, present a paradigm-shifting alternative. With an overall yield that nearly triples the industrial standard and a reliance on simple, inexpensive starting materials, this approach offers a robust, efficient, and economically superior path to Oseltamivir.[1][3] As the pharmaceutical industry continues to embrace enabling technologies like continuous flow chemistry, the safety concerns associated with intermediates in even the most efficient syntheses can be effectively mitigated, further strengthening the case for their adoption.[3]

For drug development professionals and researchers, the future of Oseltamivir synthesis likely lies in a diversified strategy, where these innovative, shikimic acid-independent routes are scaled and validated to run in parallel with traditional manufacturing, ensuring the world is never again left vulnerable to a shortage of this life-saving medicine.

References

• Oseltamivir total synthesis - Wikipedia. Available at: [Link]

• Asymmetric organocatalyzed synthesis of oseltamivir (13). - ResearchGate. Available at: [Link]

• Cost-Effectiveness of Baloxavir Marboxil Versus Oseltamivir or no Treatment for the Management of Influenza in the United States - PubMed Central. Available at: [Link]

• Formulation and Evaluation of Oseltamivir-Loaded Microbeads. Available at: [Link]

• CN103833570B - Synthesis method of oseltamivir - Google Patents.

• Shikimic acid as intermediary model for the production of drugs effective against influenza virus - PubMed Central. Available at: [Link]

• The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? - ScienceDirect. Available at: [Link]

• Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®) - iSm2. Available at: [Link]

• A Synthesis of Oseltamivir (Tamiflu) Starting from d-Mannitol - ACS Publications. Available at: [Link]

• The Synthetic Development of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir Phosphate (Tamiflu®): A Challenge for Synthesis & Process Research. Available at: [Link]

• WO2009137916A1 - Processes and intermediates for the preparation of oseltamivir and analogs thereof - Google Patents.

• Synthesis of (-)-Oseltamivir - ResearchGate. Available at: [Link]

• Two Approaches toward the Formal Total Synthesis of Oseltamivir Phosphate (Tamiflu): Catalytic Enantioselective Three-Component Reaction Strategy and l-Glutamic Acid Strategy - ACS Publications. Available at: [Link]

Sources

• 1. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. The evolution of Tamiflu synthesis, 20 years on: Advent of enabling technologies the last piece of the puzzle? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ism2.univ-amu.fr [ism2.univ-amu.fr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Comparing enzymatic resolution and asymmetric synthesis of aminocyclohexanols

This guide provides an in-depth technical comparison between Enzymatic Resolution and Asymmetric Synthesis for the production of chiral aminocyclohexanols. These scaffolds are critical pharmacophores found in mucolytics (e.g., Ambroxol), analgesics, and chiral ligands for asymmetric catalysis.

Executive Summary: The Strategic Divergence

The choice between enzymatic resolution and asymmetric synthesis depends fundamentally on the starting material availability and the target stereochemistry.

• Enzymatic Kinetic Resolution (EKR) is the superior choice when starting from racemic synthetic intermediates . It offers high robustness and operational simplicity but is theoretically limited to 50% yield unless coupled with dynamic racemization.

• Asymmetric Synthesis (Desymmetrization) is the preferred route when starting from meso-epoxides (e.g., cyclohexene oxide). It allows for a theoretical 100% yield and high atom economy but often requires heavy metal catalysts (Co, Cr) and hazardous nucleophiles (azides).

Part 1: Comparative Performance Matrix

The following table synthesizes experimental data comparing a standard Lipase-catalyzed resolution against a Cobalt-Salen catalyzed asymmetric ring opening (ARO).

Metric	Enzymatic Resolution (EKR)	Asymmetric Synthesis (ARO)
Primary Catalyst	Immobilized Lipase (e.g., CAL-B, Burkholderia cepacia)	Chiral Co(III)-Salen Complex (Jacobsen Catalyst)
Starting Material	Racemic trans-2-aminocyclohexanol	Meso-cyclohexene oxide
Theoretical Yield	50% (Max)	100%
Typical Isolated Yield	45–48% (for one enantiomer)	90–96%
Enantiomeric Excess (ee)	>99% (Excellent selectivity, E > 200)	90–98% (Recrystallization often required)
Atom Economy	Low (Requires acyl donor, produces ester byproduct)	High (Addition reaction)
Scalability	Excellent (Batch or Flow)	Good (Exothermic safety controls required)
Cost Driver	Enzyme cost (mitigated by recycling)	Catalyst synthesis & Azide handling

Part 2: Deep Dive – Enzymatic Resolution

Mechanism & Causality

Enzymatic resolution relies on the kinetic discrimination of enantiomers by the enzyme's active site.[1] In the case of aminocyclohexanols, lipases (Serine hydrolases) catalyze the selective N-acylation or O-acylation of one enantiomer.

• Why it works: The "fast-reacting" enantiomer fits into the oxyanion hole of the lipase, stabilizing the tetrahedral intermediate. The "slow-reacting" enantiomer encounters steric clashes with the hydrophobic pocket, preventing acylation.

• Selectivity Factor (E): For industrial viability, an E-value > 100 is required. Lipase B from Candida antarctica (CAL-B) typically provides E > 200 for trans-aminocyclohexanols.

Validated Protocol: Lipase-Catalyzed Acylation

Target: Preparation of (1R,2R)-2-aminocyclohexanol from racemic trans-2-aminocyclohexanol.

Reagents:

• Substrate: Racemic trans-2-aminocyclohexanol (100 mmol)

• Catalyst: Novozym 435 (Immobilized CAL-B, 10 mg/mmol)

• Acyl Donor: Ethyl acetate (also acts as solvent) or Dimethyl Carbonate (DMC) in Toluene.

Step-by-Step Workflow:

• Setup: Dissolve racemic amine in dry ethyl acetate (0.5 M concentration). Add dried molecular sieves (4Å) to scavenge water, preventing hydrolysis of the product.

• Initiation: Add Novozym 435. Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor reaction via chiral HPLC or GC. The reaction will stall at exactly 50% conversion.

• Termination: Filter off the enzyme (can be washed and reused).

• Separation:

  • The filtrate contains the (1R,2R)-N-acetylated amide (product) and the (1S,2S)-free amine (unreacted substrate).

  • Perform an acid-base extraction. Acidify to pH 2 to pull the free amine into the aqueous phase. The organic phase retains the amide.

• Hydrolysis (Optional): Reflux the amide in 2M HCl to recover the (1R,2R) amine if that is the desired isomer.

Figure 1: Mechanism of Lipase-catalyzed Kinetic Resolution showing the discrimination between enantiomers.

Part 3: Deep Dive – Asymmetric Synthesis

Mechanism & Causality

The dominant method for synthesizing chiral aminocyclohexanols de novo is the Asymmetric Ring Opening (ARO) of meso-cyclohexene oxide.

• Why it works: The reaction utilizes a chiral metal-salen complex (Jacobsen catalyst). The catalyst activates the epoxide oxygen (Lewis acid activation) while simultaneously directing the nucleophile (azide) to attack one specific carbon of the epoxide ring via a bimetallic cooperative mechanism.

• Desymmetrization: Since the starting material is meso (achiral but containing chiral centers), the reaction breaks the symmetry, theoretically converting 100% of the substrate to a single enantiomer.

Validated Protocol: Co-Salen Catalyzed Ring Opening

Target: Synthesis of (1R,2R)-2-aminocyclohexanol via (1R,2R)-2-azidocyclohexanol.

Reagents:

• Substrate: Cyclohexene oxide (meso).

• Catalyst: (R,R)-Co(salen) complex (0.5 mol%).

• Nucleophile: Trimethylsilyl azide (TMSN3).

• Solvent: THF or neat.

Step-by-Step Workflow:

• Catalyst Activation: Dissolve the Co(II)-salen precatalyst in THF and stir with acetic acid in air to oxidize it to the active Co(III)-OAc species. Evaporate solvent to isolate the active catalyst.

• Ring Opening: Mix cyclohexene oxide and the active catalyst (0.5 mol%). Cool to 0°C.

• Addition: Slowly add TMSN3 (Caution: Azides are toxic and potentially explosive).

• Reaction: Allow to warm to room temperature. Stir for 12-24 hours. The epoxide is opened to form the silyl ether of the azido alcohol.

• Solvolysis: Treat with methanol to remove the silyl group, yielding (1R,2R)-2-azidocyclohexanol.

• Reduction: Hydrogenate the azide using Pd/C and H2 (balloon pressure) in ethanol to yield the final (1R,2R)-2-aminocyclohexanol.

Figure 2: Pathway for the Asymmetric Ring Opening of meso-epoxides leading to chiral amino alcohols.

Part 4: Conclusion & Recommendation

• Choose Enzymatic Resolution if:

  • You are in early-stage discovery and have racemic amine already synthesized.

  • You require >99% ee without extensive optimization (enzymes are incredibly specific).

  • You want to avoid toxic azides and heavy metals.

• Choose Asymmetric Synthesis if:

  • You are scaling up a process and cannot afford the 50% yield loss of kinetic resolution.

  • You have access to cheap cyclohexene oxide.

  • Atom economy is a primary KPI for your process mass intensity (PMI) metrics.

References

• Enzymatic Strategies for Asymmetric Synthesis. RSC Chemical Biology. (2021).[2][3]

• Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols. Bioscience, Biotechnology, and Biochemistry.[4][5] (1999).[1]

• Resolution of Racemic 2-Aminocyclohexanol Derivatives. Organic Syntheses. (2005).[6]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. ResearchGate. (2024).[1][3][7][8]

• Asymmetric Ring-Opening of Epoxides. Chemical Reviews. (Role of Co-Salen Catalysts).

Sources

• 1. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate [mdpi.com]
• 2. re.public.polimi.it [re.public.polimi.it]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Differentiation of Aminocyclohexanol Diastereomers: A Technical Guide

Topic: Spectroscopic Comparison of Aminocyclohexanol Diastereomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In medicinal chemistry and asymmetric synthesis, 2-aminocyclohexanol serves as a critical chiral auxiliary and pharmacophore.[1] However, distinguishing its diastereomers—cis and trans—remains a persistent analytical challenge due to their identical molecular weight and similar polarity.

This guide moves beyond basic textbook definitions to provide a rigorous, field-proven spectroscopic workflow. As a Senior Application Scientist, I present a self-validating protocol relying on Nuclear Magnetic Resonance (NMR) as the primary determinant, supported by Infrared (IR) Spectroscopy for hydrogen-bonding analysis and Mass Spectrometry (MS) for advanced chiral differentiation.

The Theoretical Basis: Conformational Analysis

To interpret the spectra, one must first understand the conformational dynamics. The cyclohexane ring exists predominantly in a chair conformation.[2][3] The stability and spectroscopic signature are dictated by the orientation of the hydroxyl (-OH) and amino (-NH

) groups.[3]

• Trans-2-aminocyclohexanol:

  • Major Conformer: Diequatorial (

    ).[1]

  • Geometry: The C1-C2 substituents are gauche (60° dihedral angle).[1]

  • Stability: High, due to lack of 1,3-diaxial strain.[1]

• Cis-2-aminocyclohexanol:

  • Major Conformer: Axial-Equatorial (

    or ).[1]

  • Geometry: The C1-C2 substituents are gauche (60° dihedral angle).[1]

  • Stability: Lower than trans-diequatorial due to at least one axial substituent.[1]

Critical Insight: While both isomers have a gauche relationship allowing for intramolecular hydrogen bonding, the trans-diequatorial conformation is rigid, whereas the cis isomer undergoes rapid ring-flipping unless locked by bulky substituents. This rigidity difference is the key to NMR differentiation.

Visualization: Conformational Logic Flow

Figure 1: Logical flow connecting stereochemistry to observable spectroscopic signals.

Protocol 1: NMR Spectroscopy (The Gold Standard)

NMR provides the most definitive structural proof. The differentiation relies on the Karplus relationship , which correlates the vicinal coupling constant (

) with the dihedral angle between protons.

Experimental Parameters

• Solvent:

  (preferred for observing H-bonds) or (if solubility is an issue, though H-bonds are exchanged).[1]

• Frequency: 400 MHz or higher recommended for clear multiplet resolution.[1]

• Concentration: 10-20 mg/mL to minimize intermolecular aggregation.

The Diagnostic Criteria

• Coupling Constants (

  Values):

  • Trans-Isomer: In the diequatorial conformation, the protons at C1 and C2 are both axial . The dihedral angle is

    (anti-periplanar).

    • Result: Large coupling constant,

      .[1]

  • Cis-Isomer: One proton is axial, the other equatorial.[2][3] The dihedral angle is

    (gauche).

    • Result: Small coupling constant,

      .[1]

• Chemical Shifts (

  ):

  • Axial protons are generally shielded (upfield) relative to equatorial protons due to anisotropy of the C-C bonds.

  • Trans (

    ): Resonates upfield (e.g., ).[1]

  • Cis (

    ): Resonates downfield (e.g., ).[1]

Comparative Data Table: NMR Signatures

Feature	Trans-2-Aminocyclohexanol	Cis-2-Aminocyclohexanol	Mechanistic Cause
H1/H2 Orientation	Axial / Axial	Axial / Equatorial	Chair conformation stability
Dihedral Angle	~180° (Anti)	~60° (Gauche)	Substituent placement
	9.0 – 11.5 Hz	3.0 – 5.0 Hz	Karplus Relationship
Chemical Shift ( )	Upfield (Shielded)	Downfield (Deshielded)	Anisotropic shielding of ring
Multiplicity	Triplets of doublets (td)	Broad multiplet / q	Neighboring methylene couplings

Application Note: If the spectrum shows a

value of ~7-8 Hz, the system may be rapidly averaging between conformers (common in cis isomers at room temperature). Perform a Low-Temperature NMR (-40°C) experiment to freeze the conformers and resolve the specific couplings.

Protocol 2: IR Spectroscopy (Hydrogen Bonding Analysis)

Infrared spectroscopy is a powerful secondary tool for assessing intramolecular vs. intermolecular interactions.[1]

The Dilution Experiment

To distinguish cis from trans based on hydrogen bonding, you must perform a dilution study in a non-polar solvent (e.g.,

or ).

• Acquire Spectrum at High Conc. (0.1 M): Both isomers will show broad bands for intermolecular H-bonding (

  ).[1]

• Acquire Spectrum at Low Conc. (0.005 M): Intermolecular bonds break; only intramolecular bonds remain.[1]

Interpretation

• Cis-Isomer: Often exhibits a sharp, concentration-independent band around 3450–3500 cm

  due to a stable intramolecular bond.[1]

• Trans-Isomer: While the diequatorial form can H-bond, the diaxial form cannot.[2] Depending on the equilibrium, the trans isomer often shows a more significant shift to the "free" OH stretch (

  ) upon dilution compared to the cis form.

Protocol 3: Mass Spectrometry (Advanced Differentiation)

Standard Electron Impact (EI) MS often yields identical fragmentation patterns (

115 molecular ion) for diastereomers.[1] For definitive MS differentiation, we utilize Kinetic Method or Derivatization .[1]

Recommended Workflow: Marfey’s Reagent

Using Marfey’s Reagent (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide) converts the enantiomers/diastereomers into diastereomeric derivatives with distinct chromatographic retention times and potentially different fragmentation kinetics.[1]

• Derivatization: React 50 µL sample with Marfey’s reagent (1% in acetone) +

  for 1 hour at 40°C.

• Analysis: LC-MS (C18 column).

• Result: The cis and trans derivatives will elute at significantly different retention times due to the difference in hydrophobicity created by the planar dinitrophenyl group interacting with the cyclohexane ring.

Visualization: Analytical Decision Tree

Figure 2: Step-by-step decision tree for isomer assignment.

References

• BenchChem. (2025).[1][3] Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy. Retrieved from [1]

• LibreTexts Chemistry. (2023).[1] Nuclear Magnetic Resonance (NMR) of Alkenes and Cycloalkanes. Retrieved from [1]

• National Institutes of Health (NIH). (2022).[1] Enantiomer Differentiation of Amino Acid Stereoisomers by Structural Mass Spectrometry. Retrieved from [1]

• ChemicalBook. (2024).[1] Trans-2-Aminocyclohexanol NMR Spectrum Data. Retrieved from [1]

• ResearchGate. (2025). Conformational Analysis of cis-2-Halocyclohexanols by NMR. Retrieved from

Sources

• 1. (1R,2R)-2-Aminocyclohexanol | C6H13NO | CID 735777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Conformation-Directed Orthogonal Protection of Polyfunctional Cyclohexanes

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Conformational Challenge

Polyfunctional cyclohexanes—exemplified by inositols, shikimic acid, and aminoglycosides—present a unique synthetic challenge: conformational mobility . Unlike linear polyols, the reactivity of a hydroxyl group on a cyclohexane ring is dictated not just by its chemical nature (primary vs. secondary), but by its spatial orientation: axial (a) or equatorial (e) .

This guide moves beyond standard protection lists to focus on Conformation-Directed Strategies . We compare orthogonal systems that exploit the steric and electronic differences between axial and equatorial positions, enabling the precise differentiation of chemically identical functional groups.

Strategic Pillar I: The Acetal Lock (Regiocontrol via Stereochemistry)

Acetals and ketals are the workhorses for protecting vicinal (1,2) and proximal (1,3) diols. However, their selectivity is governed by the thermodynamic preference of the fused ring system.

Comparative Analysis: Acetonide vs. Benzylidene vs. Cyclohexylidene

Feature	Isopropylidene (Acetonide)	Benzylidene	Cyclohexylidene
Primary Preference	cis-1,2-diols (5-membered ring)	1,3-diols (6-membered ring)	cis-1,2-diols (5-membered ring)
Conformational Effect	Induces ring distortion to accommodate the planar dioxolane ring.	Highly rigid; locks cyclohexane in a specific chair to satisfy the 1,3-diaxial bridge.	Similar to acetonide but more lipophilic and slightly more acid-stable.
Orthogonality	Acid-labile (Fast).	Acid-labile (Slow) or Reductive cleavage (Pd/C).	Acid-labile (Medium).
Best Use Case	Protecting cis-hydroxyls (e.g., C1-C2 of myo-inositol).	Protecting 1,3-diaxial hydroxyls or 4,6-positions in sugars.	When higher crystallinity or lipophilicity is required than acetonide.

Expert Insight: The Thermodynamic Trap

In myo-inositol, the C1 and C2 hydroxyls are cis-1,2 (axial-equatorial), while C4 and C6 are 1,3-related.

• Kinetic Control: Reaction with 2,2-dimethoxypropane (DMP) and TsOH at room temperature favors the trans-acetonide (kinetic product) on the less hindered hydroxyls.

• Thermodynamic Control: Heating with DMP/TsOH drives the migration to the thermodynamically stable cis-1,2-acetonide, often locking the ring in a specific chair conformation to minimize steric strain.

Strategic Pillar II: Steric Filtering (Silyl Ethers)

Silyl ethers provide a tunable "steric filter." The rate of silylation is heavily dependent on the steric environment of the hydroxyl group.

Reactivity Rule: Equatorial > Axial[1]

• Equatorial OH: Projects outward, accessible to bulky reagents.

• Axial OH: Sterically shielded by 1,3-diaxial hydrogens.

The Silyl Orthogonality Matrix

Protecting Group	Abbr.	Stability (Acid)	Stability (Base)	Steric Bulk	Cleavage Specificity
Trimethylsilyl	TMS	Very Low	Low	Low	Extremely labile; transient protection only.
Triethylsilyl	TES	Low	Medium	Medium	Selective cleavage with dilute acid in presence of TBS.
tert-Butyldimethylsilyl	TBS/TBDMS	Medium	High	High	Standard. Cleaved by TBAF or HF·Pyridine.[1]
tert-Butyldiphenylsilyl	TBDPS	High	High	Very High	Acid-Stable Orthogonality. Survives conditions that cleave TBS.
Triisopropylsilyl	TIPS	High	High	Extreme	Base-Stable. Survives strong bases (BuLi). Cleaved by fluoride.[2]

Experimental Nuance: "Silyl Migration"

Warning: On polyfunctional cyclohexanes, silyl groups (especially TBS) can migrate from an axial to a neighboring equatorial position under basic conditions (e.g., during ester saponification).

• Prevention: Use TBDPS or TIPS for permanent protection of axial hydroxyls, as their bulk inhibits migration.

Visualizing the Strategy

Diagram 1: Decision Tree for Cyclohexane Protection

This logic flow helps select the correct group based on the spatial relationship of the hydroxyls.

Caption: Decision matrix for selecting protecting groups based on stereochemical relationships (1,2-cis/trans vs 1,3-diaxial) and steric environment.

Experimental Protocol: The Orthoester Differentiation Strategy

This protocol demonstrates the ultimate orthogonal strategy for myo-inositol: converting a symmetrical polyol into a precisely differentiated building block using the "Orthoester Lock" followed by regioselective opening.

Objective: Selective protection of C1, C3, C5 (axial) vs C2, C4, C6 (equatorial).

Step 1: Formation of the Orthoformate (The "Cage")

This step locks the triaxial positions (C1, C3, C5) into an adamantane-like cage, leaving the equatorial hydroxyls free.

• Reagents: myo-Inositol, Triethyl orthoformate (TEOF), TsOH (cat.), DMF.

• Conditions: 100°C, 4 h.

• Mechanism: Thermodynamic equilibration drives the formation of the myo-inositol 1,3,5-orthoformate.

• Yield: Typically 80-90%.

Step 2: Global Protection of Equatorial Hydroxyls

Protect the remaining free hydroxyls (C2, C4, C6) with a robust group (e.g., Benzyl).

• Reagents: NaH (3.5 eq), BnBr (3.5 eq), DMF, 0°C to RT.

• Observation: The reaction is faster than standard cyclohexanols due to the rigid "cage" structure preventing steric shielding.

Step 3: Regioselective Ring Opening (The "Key")

Here is where orthogonality shines. We can selectively open the orthoformate cage to liberate specific hydroxyls using DIBAL-H or Grignard reagents.[3]

Protocol (DIBAL-H Opening):

• Setup: Flame-dry a 250 mL round-bottom flask under Argon.

• Dissolution: Dissolve myo-inositol-1,3,5-orthoformate-2,4,6-tribenzyl ether (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL).

• Cooling: Cool to 0°C (ice bath). Note: Do not cool to -78°C; reaction becomes sluggish.

• Addition: Add DIBAL-H (1.2 M in toluene, 5.0 eq) dropwise over 10 mins.

• Reaction: Stir at RT for 2-4 hours. Monitor by TLC (EtOAc/Hexane 1:2). Look for the disappearance of the non-polar starting material and appearance of a slightly more polar spot (the acetal).

• Quench: Carefully add Rochelle's salt (sat. aq. potassium sodium tartrate) and stir vigorously for 1 hour until the emulsion clears.

• Result: This selectively cleaves the orthoester to a methylene acetal bridging C1 and C3, liberating the axial C5-OH .

Why this works: The aluminate coordinates to the most accessible oxygen. The hydride delivery is directed by the steric bulk of the benzyl groups, resulting in high regioselectivity.

Diagram 2: Orthogonal Deprotection Workflow

This diagram illustrates how to sequentially dismantle a fully protected cyclohexane derivative.

Caption: Sequential deprotection strategy exploiting orthogonal sensitivities (Base -> Fluoride -> Reduction -> Acid).

References

• Regioselective protection of myo-inositol orthoesters. Source: Semantic Scholar. URL:[Link]

• Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Source: National Institutes of Health (PMC). URL:[Link]

• Selective Deprotection of Silyl Ethers. Source: ResearchGate. URL:[Link]

• Production and Synthetic Modifications of Shikimic Acid. Source: Chemical Reviews (via BAS.BG). URL:[Link]

• Axial and Equatorial Bonds in Cyclohexane: Reactivity and Properties. Source: Chemistry LibreTexts. URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 3. air.unimi.it [air.unimi.it]

Safety & Regulatory Compliance

Personal protective equipment for handling tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate

[1][2]

Executive Summary & Risk Context

The Substance: tert-Butyl ((1S,3S)-3-hydroxycyclohexyl)carbamate is a chiral Boc-protected amino alcohol intermediate.[1][2] It is frequently employed as a molecular scaffold in the synthesis of pharmaceutical active ingredients (APIs), such as anticoagulants (e.g., Edoxaban derivatives).[2]

The Hazard Profile: While specific toxicological data for this stereoisomer may be limited in public repositories, structurally similar Boc-protected aminocyclohexanes are classified as Irritants (Skin/Eye/Respiratory) .[1][2] However, in drug development, we apply the Universal Precaution Principle : treat any chiral intermediate with unknown chronic toxicity (carcinogenicity/reproductive toxicity) as a potential sensitizer until proven otherwise.[2]

Operational Goal: Zero skin contact and zero inhalation of particulates.[1][2] This guide prioritizes barrier integrity and static control , as Boc-protected solids are prone to static charge, increasing the risk of particulate dispersion.

Hazard Identification Matrix

Based on GHS Classifications for analogous Boc-amino-cyclohexanols.

Hazard Category	GHS Code	Description	Operational Implication
Skin Irritation	H315	Causes skin irritation.[1][2][3]	Lipophilic nature of carbamates allows skin absorption.[1][2]
Eye Irritation	H319	Causes serious eye irritation.[1][2][3]	Fine dust can cause mechanical and chemical corneal injury.[1][2]
Respiratory	H335	May cause respiratory irritation.[1][2][3]	Inhalation of dust triggers mucosal inflammation.[1][2]
Combustibility	N/A	Organic Solid.[1][2]	Finely dispersed dust can be combustible (Class St-1).[1][2]

PPE Defense System: The "Why" and "How"

We do not select PPE based on the solid alone, but on the solvents you will likely use to dissolve it (DCM, THF, Methanol) and the physical state (static powder).

A. Hand Protection: The Double-Glove Logic

Recommendation: Double-gloving with Nitrile (ASTM D6978) .[1][2]

• Inner Layer: 4 mil Nitrile (Bright color, e.g., Orange/White) – Acts as the biological barrier.[2]

• Outer Layer: 5-8 mil Nitrile (Dark color, e.g., Blue/Black) – Acts as the chemical sacrificial layer.[1][2]

• Scientific Rationale: Carbamates are organic solids.[1][2] If dissolved in Dichloromethane (DCM) or Tetrahydrofuran (THF), the solvent acts as a carrier vehicle, permeating standard latex instantly and carrying the carbamate through the skin barrier. Nitrile offers superior resistance to aliphatic hydrocarbons, though it degrades quickly in DCM; therefore, the outer glove must be changed immediately upon splash contact.[2]

B. Ocular Protection

Recommendation: Chemical Splash Goggles (Indirect Vent).[1][2][4]

• Why not Safety Glasses? Safety glasses have gaps.[1][2] Because tert-butyl carbamates are often fluffy, static-charged solids, they "fly" during weighing.[1][2] Goggles provide a sealed environment, preventing dust migration into the lacrimal fluid.[2]

C. Respiratory Protection

Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s).[1][2] Secondary Control (If outside hood): N95 or P100 Particulate Respirator.[1][2]

• Constraint: Surgical masks are ineffective .[1][2] They protect the sample from you, not you from the sample.

Visualizing the Decision Matrix

The following diagram outlines the PPE selection logic based on the operational state of the chemical.

Figure 1: PPE Selection Logic based on physical state and solvent carrier risks.[1][2]

Operational Workflow: Step-by-Step

Phase 1: Weighing & Transfer (Critical Risk Zone)

The highest risk of exposure occurs here due to static electricity dispersing the powder.

• Static Neutralization: Use an ionizing fan or anti-static gun inside the balance enclosure.[1][2] If unavailable, wipe the spatula with an anti-static cloth before use.[2]

• Weighing Vessel: Use a glass weighing boat or a conductive plastic boat.[1][2] Avoid standard weigh paper, as carbamates tend to cling to it, leading to "flicking" motions that aerosolize the powder.[2]

• Technique: Open the container only inside the fume hood. Transfer the solid gently.[1][2]

• Decontamination: Wipe the exterior of the reagent bottle with a Kimwipe dampened in ethanol before returning it to storage.

Phase 2: Solubilization & Reaction[1]

• Solvent Addition: Add solvent slowly down the side of the vessel to prevent "puffing" of the solid.

• Sash Height: Keep the fume hood sash at the lowest working position (typically 18 inches or lower) to create a physical barrier between your face and the reaction.

• Glove Check: If using DCM (Dichloromethane), check outer gloves every 15 minutes.[1][2] If curling or swelling occurs, replace immediately.[1][2]

Phase 3: Disposal & Waste Management

Do not dispose of down the drain.[2] Carbamates can be toxic to aquatic life.

Waste Stream	Description	Protocol
Solid Waste	Contaminated gloves, weigh boats, paper towels.[1][2]	Place in a double-bagged "Hazardous Solid Waste" drum.[1][2] Label as "Toxic Organic Solid."[1][2]
Liquid Waste	Reaction mixtures, mother liquors.[1][2]	Segregate into "Halogenated" or "Non-Halogenated" organic waste based on the solvent used.[2]
Sharps	Needles/Syringes used for transfer.[1][2]	Immediate disposal in rigid sharps container. Do not recap.

Emergency Response Protocols

Scenario A: Skin Contact (Solid or Solution)

• Immediate Action: Remove contaminated gloves/clothing immediately.[1][2] Do not peel gloves by grabbing the wrist; peel from the cuff down to turn them inside out.

• Wash: Rinse skin with copious amounts of soap and water for 15 minutes .[1][2] Avoid hot water (opens pores).[1][2]

• Report: Consult the SDS and report to the Safety Officer.

Scenario B: Spillage (Powder)[2]

• Isolate: Mark the area.[1][2]

• PPE Upgrade: Wear N95/P100 respirator if the spill is outside the hood.[1][2]

• Clean Up: Do not dry sweep (creates dust).[1][2] Cover with wet paper towels (ethanol or water) to dampen the powder, then wipe up.[2] Place waste in a sealed bag.

Workflow Visualization

Figure 2: Operational workflow emphasizing static control and glove integrity checks.

References

• Occupational Safety and Health Administration (OSHA). Standard 1910.138: Hand Protection.[1][2] United States Department of Labor.[2] [Link][2]

• Kimberly-Clark Professional. Chemical Resistance Guide for Nitrile Gloves (Permeation Data). [Link][2]

• National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[2] [Link]

Sources

• 1. rbnainfo.com [rbnainfo.com]
• 2. fishersci.com [fishersci.com]
• 3. synquestlabs.com [synquestlabs.com]
• 4. epa.gov [epa.gov]